Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

• CAS: 1158759-06-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Boc-3-amino-3-methylpiperidine

Introduction

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. Boc-3-amino-3-methylpiperidine, a chiral piperidine derivative, has emerged as a scaffold of significant interest. Its rigidified structure, featuring a quaternary stereocenter, offers a unique three-dimensional presentation of functional groups, which is invaluable for optimizing interactions with biological targets. However, the ultimate success of any drug candidate is not solely dictated by its binding affinity; it is profoundly influenced by its physicochemical properties. These properties govern a molecule's journey through the body, dictating its Absorption, Distribution, Metabolism, and Excretion (ADME), and ultimately, its efficacy and safety profile.[1]

This technical guide provides an in-depth analysis of the core physicochemical properties of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple datasheet. It offers field-proven insights into the causality behind experimental choices, provides robust, self-validating protocols for property determination, and synthesizes how these fundamental characteristics can be leveraged to predict and optimize a compound's performance in vivo.

Section 1: Core Physicochemical Profile

Understanding the fundamental physicochemical characteristics of a molecule is the first step in evaluating its potential as a drug candidate or a key intermediate. The properties of Boc-3-amino-3-methylpiperidine are summarized below. It is critical to note that while some data is available from vendors, comprehensive experimental values for properties like pKa, logP, and aqueous solubility are not widely published. Therefore, values are often computationally predicted, and experimental verification is strongly recommended.

Chemical Structure:

Table 1: Summary of Physicochemical Properties for Boc-3-amino-3-methylpiperidine

Property	Value	Source/Method
IUPAC Name	tert-butyl 3-amino-3-methylpiperidine-1-carboxylate	---
CAS Number	1158759-06-8	[2][3]
Molecular Formula	C₁₁H₂₂N₂O₂	[2]
Molecular Weight	214.31 g/mol	[2]
Calculated logP	1.2 - 1.8 (Predicted)	Varies by algorithm
Predicted pKa	9.5 - 10.5 (Amine)	Varies by algorithm
Aqueous Solubility	Predicted to be low to moderate	Structure-based estimation
Hydrogen Bond Donors	1 (Primary Amine)	Calculated
Hydrogen Bond Acceptors	3 (Amine N, Carbonyl O, Ester O)	Calculated
Topological Polar Surface Area (TPSA)	55.56 Ų	Calculated

Note: Predicted values serve as valuable guides for initial assessment, but experimental determination is crucial for definitive characterization.

Section 2: Lipophilicity Analysis (logP/logD)

Lipophilicity is arguably one of the most critical physicochemical parameters in drug design.[4] It describes a compound's affinity for a lipid-like (non-polar) environment versus an aqueous (polar) one. This balance is pivotal, as a drug must traverse both aqueous (blood, cytosol) and lipid (cell membranes) environments to reach its target.[][6] The partition coefficient (logP for the neutral species) and the distribution coefficient (logD at a specific pH) are the standard measures of lipophilicity.[1] An optimal logP/D range, often cited as 0 to 3, is frequently associated with favorable oral bioavailability.[6]

Experimental Protocol: Determination of logD₇.₄ via the Shake-Flask Method

The shake-flask method is the universally recognized "gold standard" for logP and logD determination due to its direct measurement of partitioning.[7][8] This protocol is designed to be self-validating by ensuring equilibrium is reached and concentrations are accurately quantified.

Rationale: The choice of n-octanol and a phosphate-buffered saline (PBS) at pH 7.4 is deliberate. n-Octanol serves as a surrogate for the lipid environment of biological membranes, while PBS at pH 7.4 mimics physiological conditions.[9] Pre-saturating each phase with the other is a critical step to prevent volume changes during the experiment, ensuring the accuracy of the final concentration measurements.

Step-by-Step Methodology:

• Phase Preparation:

  • Prepare a 0.1 M Phosphate-Buffered Saline (PBS) solution and adjust the pH to precisely 7.4.

  • Combine equal volumes of n-octanol and the PBS (pH 7.4) solution in a large separatory funnel.

  • Shake vigorously for 24 hours to ensure mutual saturation of the two phases.

  • Allow the phases to separate completely for at least 24 hours before use. Carefully separate and store the n-octanol-saturated PBS and the PBS-saturated n-octanol.

• Sample Preparation:

  • Prepare a stock solution of Boc-3-amino-3-methylpiperidine in a minimal amount of a suitable solvent (e.g., DMSO or methanol) at a high concentration (e.g., 10 mg/mL).

  • Accurately add a small aliquot of the stock solution to a vial containing a known volume of the pre-saturated PBS (e.g., 2 mL). The final concentration should be high enough for accurate detection but low enough to ensure it is below the solubility limit in the aqueous phase.

• Partitioning:

  • Add an equal volume of pre-saturated n-octanol to the vial (e.g., 2 mL).

  • Seal the vial tightly and place it on an orbital shaker or rotator.

  • Agitate the mixture at a consistent, moderate speed for a sufficient time to reach equilibrium. A minimum of 2 hours is recommended, but 24 hours is often used to be certain.[10]

• Phase Separation:

  • After agitation, centrifuge the vials at a moderate speed (e.g., 2000 rpm for 10 minutes) to ensure a clean separation of the two phases.

• Quantification:

  • Carefully withdraw an accurate aliquot from the center of each phase, avoiding the interface.

  • Determine the concentration of the compound in each aliquot using a validated analytical method, such as HPLC-UV or LC-MS. A calibration curve in each phase (or a suitable matrix) is required for accurate quantification.

• Calculation:

  • The distribution coefficient (D) is calculated as the ratio of the concentration in the organic phase to the concentration in the aqueous phase.

  • D = [Concentration]ₙ₋ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

  • The final value is expressed as its base-10 logarithm: logD₇.₄ = log₁₀(D) .

Shake-Flask logD Determination Workflow

Section 3: Aqueous Solubility

Aqueous solubility is a fundamental prerequisite for oral drug absorption.[] A compound must first dissolve in the gastrointestinal fluids before it can be absorbed through the intestinal wall into the bloodstream.[12] Poor solubility is a major cause of low and erratic bioavailability, often leading to the failure of promising drug candidates.[13] Thermodynamic solubility, which represents the true equilibrium solubility of the most stable crystalline form of a compound, is the most relevant measure for drug development.[14]

Experimental Protocol: Thermodynamic Solubility via the Shake-Flask Method

This protocol determines the equilibrium solubility of the compound, providing a definitive value that is crucial for biopharmaceutical classification and formulation development.[15]

Rationale: The core principle is to create a saturated solution where the dissolved compound is in equilibrium with an excess of solid material.[16] This ensures the measured concentration represents the maximum amount of compound that can dissolve under the specified conditions (e.g., physiological pH and temperature). Verifying the pH at the end is crucial, as the dissolution of an acidic or basic compound can alter the pH of the buffer, thereby affecting its own solubility.

Step-by-Step Methodology:

• Medium Preparation:

  • Prepare a buffer solution relevant to the intended application (e.g., PBS at pH 7.4 for physiological solubility, or buffers at pH 1.2 and 6.8 for BCS classification).

• Sample Preparation:

  • Add an excess amount of the solid (crystalline) Boc-3-amino-3-methylpiperidine to a known volume of the prepared buffer in a sealed vial. A visible amount of undissolved solid must remain at the end of the experiment.

• Equilibration:

  • Place the sealed vial in a temperature-controlled shaker or incubator, typically set to 25°C or 37°C.

  • Agitate the suspension for an extended period to ensure equilibrium is reached. This can take anywhere from 24 to 72 hours. It is advisable to sample at multiple time points (e.g., 24h, 48h) to confirm that the concentration has plateaued.

• Phase Separation:

  • After equilibration, allow the suspension to settle.

  • Separate the saturated solution from the excess solid. This can be achieved by either centrifugation at high speed or by filtration through a low-binding filter (e.g., a 0.22 µm PVDF syringe filter). Filtration is often preferred to remove all solid particulates.

• Quantification:

  • Accurately dilute an aliquot of the clear filtrate.

  • Determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV, LC-MS) against a standard calibration curve.

• Validation:

  • Measure the pH of the final saturated solution to ensure it has not significantly deviated from the initial buffer pH.

  • Visually confirm the presence of undissolved solid in the original vial.

Thermodynamic Solubility Determination Workflow

Section 4: Implications for ADME Profile

The individual physicochemical properties do not act in isolation; they synergistically influence the overall ADME profile of a molecule.[17][18] For Boc-3-amino-3-methylpiperidine, we can synthesize our understanding to build a prospective ADME profile.

• Absorption: For oral absorption, a molecule must first dissolve and then permeate the gut wall.[19] The basic amine (predicted pKa ~9.5-10.5) will be predominantly protonated (ionized) in the acidic environment of the stomach and the near-neutral pH of the small intestine. While ionization increases aqueous solubility, it generally decreases passive membrane permeability.[20] However, the compound's moderate predicted logP suggests that the neutral form, though present in a small fraction, will have sufficient lipophilicity to cross cell membranes. The balance between solubility and permeability is therefore key.

• Distribution: Once absorbed, the compound's distribution will be influenced by its lipophilicity and plasma protein binding. A low-to-moderate logP suggests that the compound is unlikely to excessively partition into fatty tissues, which can be a cause of long half-lives and potential toxicity.

• Metabolism: The Boc protecting group and the piperidine ring are subject to metabolic transformations. The tert-butyl group can be a site for oxidation, and the piperidine ring can undergo N-dealkylation or ring hydroxylation. The overall rate of metabolism will be influenced by the compound's ability to access metabolic enzymes like Cytochrome P450s, a process also modulated by lipophilicity.[]

• Excretion: The primary routes of excretion for small molecules are renal (kidney) and biliary (liver). More polar (water-soluble) compounds are typically cleared renally. The metabolites of Boc-3-amino-3-methylpiperidine are likely to be more polar than the parent compound, facilitating their excretion.

Physicochemical Properties and their ADME Impact

Conclusion

Boc-3-amino-3-methylpiperidine is a promising scaffold for medicinal chemistry, but its utility is deeply connected to its fundamental physicochemical properties. This guide has detailed its core profile, provided robust, validated protocols for the experimental determination of lipophilicity and solubility, and framed these properties within the critical context of ADME. By understanding and experimentally verifying these characteristics, researchers can make more informed decisions, optimize their drug design strategies, and ultimately increase the probability of developing successful therapeutic candidates. A proactive approach to measuring and interpreting physicochemical data is not merely a characterization exercise; it is a cornerstone of modern, efficient drug discovery.[21]

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The Art of the Ring: A Technical Guide to the Synthesis of Substituted Piperidine Scaffolds for Drug Discovery

Abstract

The piperidine moiety is a cornerstone of modern medicinal chemistry, embedded in the molecular architecture of numerous blockbuster drugs and promising clinical candidates.[1][2] Its prevalence stems from a unique combination of structural and physicochemical properties: a saturated, six-membered nitrogen-containing heterocycle that can adopt a stable chair conformation, presenting substituents in well-defined three-dimensional space.[3][4] This allows for precise interactions with biological targets, while its basic nitrogen atom can be leveraged to modulate aqueous solubility and pharmacokinetic profiles.[4] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core synthetic strategies for constructing substituted piperidine scaffolds. We will delve into the mechanistic underpinnings of both classical and contemporary methodologies, offering field-proven insights into experimental design and execution. Our focus remains on fostering scientific integrity through a deep understanding of the "why" behind the "how," ensuring that every protocol is a self-validating system for robust and reproducible results.

The Strategic Importance of the Piperidine Scaffold in Medicinal Chemistry

The piperidine ring is one of the most frequently encountered heterocycles in FDA-approved drugs, integral to pharmaceuticals targeting a wide array of diseases, including cancer, central nervous system (CNS) disorders, and infectious diseases.[4][5][6] Its utility lies in its ability to serve as a versatile scaffold, offering a sp³-rich framework that enhances molecular complexity and three-dimensionality—key attributes for improving target specificity and optimizing ADME (absorption, distribution, metabolism, and excretion) properties.[3][4] The nitrogen atom within the ring can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor, facilitating crucial interactions within protein binding pockets.[4] Furthermore, the stereochemistry of substituents on the piperidine ring can be precisely controlled, allowing for the fine-tuning of pharmacological activity and the mitigation of off-target effects. The development of efficient and stereoselective synthetic routes to novel piperidine derivatives is therefore a critical endeavor in the pursuit of next-generation therapeutics.[5][7]

Foundational Synthetic Strategies: Building the Core Scaffold

The construction of the piperidine ring can be broadly categorized into two main approaches: the modification of pre-existing six-membered rings and the de novo cyclization of acyclic precursors.

The Classical Approach: Hydrogenation of Pyridine Derivatives

The catalytic hydrogenation of pyridines represents the most direct and atom-economical route to piperidines.[8] However, the aromatic stability of the pyridine ring presents a significant energetic barrier, often necessitating harsh reaction conditions (high pressure and temperature) and potent catalytic systems.[8][9]

Mechanism and Catalyst Selection:

The reaction proceeds via the addition of hydrogen across the double bonds of the pyridine ring, typically catalyzed by precious metals such as platinum, palladium, rhodium, and ruthenium on a solid support like carbon.[8][10] The choice of catalyst and conditions is critical for achieving high yields and, in the case of substituted pyridines, for maintaining chemoselectivity over other reducible functional groups.[8] Iridium complexes have also emerged as powerful catalysts for this transformation, operating under milder conditions.[5]

• Heterogeneous Catalysis: This is the most common industrial method due to the ease of catalyst recovery.[8] Palladium on carbon (Pd/C) is widely used, often with acidic additives to protonate the pyridine nitrogen, which facilitates reduction.[8]

• Homogeneous Catalysis: These systems can offer higher selectivity under milder conditions.[8] Rhodium and iridium-based catalysts have shown remarkable efficacy in the asymmetric hydrogenation of pyridinium salts, yielding chiral piperidines.[11]

Challenges and Solutions:

A primary challenge in pyridine hydrogenation is catalyst poisoning by the Lewis basic nitrogen atom of both the pyridine starting material and the piperidine product.[8][9] This can be mitigated by performing the reaction under acidic conditions or by using N-protected pyridine derivatives. Another significant hurdle is achieving stereoselectivity in the reduction of substituted pyridines. The diastereoselectivity of the hydrogenation is often influenced by the catalyst, solvent, and the nature of the substituents on the pyridine ring.[12]

Experimental Protocol: Hydrogenation of 4-Phenylpyridine using Rhodium on Carbon

• Reactor Setup: To a glass vial equipped with a magnetic stir bar, add 4-phenylpyridine (1.0 mmol, 155 mg) and 5% rhodium on carbon (0.01 mmol Rh, 20 mg).

• Solvent Addition: Add methanol (2.0 mL) to the vial.

• Reaction Execution: Place the vial into a high-pressure reactor. Seal the reactor and purge with nitrogen gas three times.

• Hydrogenation: Pressurize the reactor with hydrogen gas to 10 bar.

• Reaction Conditions: Stir the reaction mixture at 50°C for 24 hours.

• Work-up: After cooling to room temperature, carefully vent the reactor. Filter the reaction mixture through a pad of celite to remove the catalyst, washing with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 4-phenylpiperidine.

De Novo Synthesis: Constructing the Ring from Acyclic Precursors

De novo strategies offer greater flexibility in introducing substituents and controlling stereochemistry. Key methodologies include intramolecular cyclization reactions.

The intramolecular reductive amination of 1,5-dicarbonyl compounds or their synthetic equivalents in the presence of ammonia or a primary amine is a robust method for piperidine synthesis. The reaction proceeds through the formation of an enamine or imine intermediate, followed by intramolecular cyclization and reduction.

The cyclization of amino alkenes can be achieved through various methods, including hydroamination and aminomercuration-demercuration. Gold-catalyzed oxidative amination of non-activated alkenes has also been reported as an effective route to substituted piperidines.[5]

Modern Synthetic Methodologies: Precision and Complexity

Advances in catalysis and reaction design have enabled the synthesis of highly complex and stereochemically defined piperidine scaffolds.

Cycloaddition Reactions: The Aza-Diels-Alder Approach

The aza-Diels-Alder reaction, a [4+2] cycloaddition between an imine (the dienophile) and a diene, is a powerful tool for the convergent synthesis of tetrahydropyridines, which can be readily reduced to piperidines.[13][14][15] This reaction allows for the rapid construction of the piperidine core with good control over regioselectivity and stereoselectivity.[16] The use of chiral catalysts has enabled highly enantioselective versions of this reaction.[17]

Workflow for Aza-Diels-Alder Reaction:

Caption: Aza-Diels-Alder workflow for piperidine synthesis.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has emerged as a versatile and powerful method for the synthesis of a wide range of carbo- and heterocycles, including piperidines.[18][19][20] The reaction involves the intramolecular cyclization of a diene substrate in the presence of a ruthenium-based catalyst, such as the Grubbs or Hoveyda-Grubbs catalysts.[19][21] RCM is highly tolerant of various functional groups and provides access to unsaturated piperidine precursors (tetrahydropyridines) that can be further functionalized or reduced.[20]

Experimental Protocol: Synthesis of an N-Tosyl-1,2,3,6-tetrahydropyridine via RCM

• Substrate Preparation: Synthesize the acyclic diene precursor, N,N-diallyltosylamide, from diallylamine and tosyl chloride.

• Reactor Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the N,N-diallyltosylamide (1.0 mmol) in anhydrous dichloromethane (100 mL).

• Catalyst Addition: Add Grubbs' second-generation catalyst (0.05 mmol, 5 mol%) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux (approx. 40°C) and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: After cooling to room temperature, add ethyl vinyl ether (1 mL) to quench the catalyst and stir for 30 minutes.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel to afford the desired N-tosyl-1,2,3,6-tetrahydropyridine.

Asymmetric Synthesis and Catalysis

The demand for enantiomerically pure piperidine-containing drugs has driven the development of numerous asymmetric synthetic methods.

• Catalytic Asymmetric Synthesis: This approach utilizes chiral catalysts to induce enantioselectivity in reactions such as hydrogenation, cycloadditions, and transition-metal-catalyzed C-H functionalization.[17][22][23][24][25] Rhodium-catalyzed asymmetric reductive Heck reactions of arylboronic acids with dihydropyridines have been shown to produce 3-substituted tetrahydropyridines with excellent enantioselectivity.[24][26]

• Biocatalysis and Chemo-enzymatic Synthesis: The use of enzymes, either as isolated catalysts or in whole-cell systems, offers a green and highly selective alternative for the synthesis of chiral piperidines.[3][27][28][29] For instance, a combination of biocatalytic carbon-hydrogen oxidation followed by radical cross-coupling has been developed to streamline the synthesis of complex piperidines.[30] Lipases have also been employed in multicomponent reactions to produce clinically valuable piperidines.[27][28]

Comparative Overview of Key Synthetic Strategies

Synthetic Strategy	Key Features	Advantages	Challenges
Pyridine Hydrogenation	Reduction of an aromatic precursor.	Atom-economical, direct route.	Harsh conditions, catalyst poisoning, stereocontrol.[8][9]
Aza-Diels-Alder	[4+2] cycloaddition of imines and dienes.	Convergent, rapid complexity generation.	Limited diene/dienophile scope, regioselectivity.[13][14]
Ring-Closing Metathesis	Intramolecular cyclization of dienes.	High functional group tolerance, access to unsaturated rings.	Ethene byproduct, catalyst sensitivity.[18][19]
Asymmetric Catalysis	Use of chiral catalysts for stereocontrol.	Access to enantiomerically pure compounds.	Catalyst cost and development.[17][23][24]
Biocatalysis	Use of enzymes for selective transformations.	High selectivity, mild conditions, green approach.	Enzyme stability and substrate scope.[3][27]

Advanced Topics and Future Directions

The field of piperidine synthesis is continually evolving, with new methodologies emerging to address the increasing demand for molecular complexity and synthetic efficiency.

• C-H Functionalization: The direct functionalization of C-H bonds on the piperidine ring is a highly attractive strategy for late-stage diversification of drug candidates. This approach avoids the need for pre-functionalized starting materials and can significantly shorten synthetic sequences.

• Flow Chemistry: The use of continuous flow reactors for piperidine synthesis offers several advantages over traditional batch processing, including improved safety, scalability, and reaction control.

• Multicomponent Reactions: One-pot multicomponent reactions that assemble the piperidine scaffold from three or more starting materials are highly desirable for their efficiency and atom economy.[28]

Logical Relationship of Synthetic Approaches:

Caption: Interplay of strategies in piperidine synthesis.

Conclusion

The synthesis of substituted piperidine scaffolds is a dynamic and critically important area of research in drug discovery. While classical methods such as pyridine hydrogenation remain valuable, modern catalytic and enzymatic approaches have opened up new avenues for the creation of structurally diverse and stereochemically complex piperidines. A thorough understanding of the mechanistic principles behind these synthetic transformations is paramount for the rational design of efficient and robust synthetic routes. As our ability to construct these privileged scaffolds with greater precision and efficiency continues to grow, so too will our capacity to develop novel therapeutics that address unmet medical needs.

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The Piperidine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Preamble: The Enduring Legacy of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones of successful therapeutic design. Among these, the simple, six-membered saturated heterocycle, piperidine, holds a place of distinction.[1] Its prevalence in a vast array of natural alkaloids and clinically approved pharmaceuticals is a testament to its remarkable utility as a "privileged scaffold."[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the multifaceted role of piperidine derivatives in modern drug discovery. We will delve into the synthetic strategies that unlock its chemical diversity, dissect its influence on pharmacological activity, and illuminate the structure-activity relationships that govern its therapeutic efficacy.

The Piperidine Core: Physicochemical and Structural Rationale for its Privileged Status

The piperidine ring, with its sp³-hybridized carbon atoms and a single nitrogen atom, offers a unique combination of properties that make it an invaluable component in drug design.[3][4] Its non-planar, chair-like conformation provides a three-dimensional framework that can be strategically exploited to orient substituents for optimal interaction with biological targets.[1] The basic nitrogen atom (pKa of the conjugate acid is ~11.22) is crucial for forming salt bridges and hydrogen bonds, which are often key to target engagement and for modulating physicochemical properties like solubility.[1] Furthermore, the piperidine scaffold is generally characterized by high metabolic stability, a desirable trait for any drug candidate.[1][2]

The strategic placement of substituents on the piperidine ring allows for the fine-tuning of a molecule's lipophilicity, polarity, and overall pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).[2][5] This inherent versatility has led to the incorporation of the piperidine motif in over twenty classes of pharmaceuticals, ranging from central nervous system (CNS) agents to anticancer and antiviral therapies.[3][6]

Synthetic Avenues to Piperidine Derivatives: A Chemist's Toolkit

The construction and functionalization of the piperidine ring are central to harnessing its potential in drug discovery. A diverse array of synthetic methodologies has been developed to access a wide range of substituted piperidines.

Catalytic Hydrogenation of Pyridine Precursors

One of the most direct and widely employed methods for the synthesis of piperidines is the catalytic hydrogenation of substituted pyridines. This approach allows for the stereoselective synthesis of cis-substituted piperidines.[3][7]

Experimental Protocol: Diastereoselective cis-Hydrogenation of a Substituted Pyridine

Objective: To synthesize a cis-disubstituted piperidine derivative via catalytic hydrogenation.

Materials:

• Substituted pyridine precursor

• Ruthenium heterogeneous catalyst (e.g., Ru/C)[3]

• Methanol (solvent)

• Hydrogen gas (high pressure)

• High-pressure reactor (autoclave)

Procedure:

• In a high-pressure reactor, dissolve the substituted pyridine precursor in methanol.

• Carefully add the ruthenium heterogeneous catalyst to the solution.

• Seal the reactor and purge with nitrogen gas to remove any residual air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 atm).

• Heat the reaction mixture to the specified temperature (e.g., 80-120 °C) with constant stirring.

• Monitor the reaction progress by techniques such as TLC or LC-MS.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography to yield the desired cis-piperidine derivative.

Causality: The use of a heterogeneous catalyst like ruthenium on carbon allows for the addition of hydrogen atoms to the same face of the pyridine ring, leading to the preferential formation of the cis-diastereomer.[3] The high pressure and temperature are necessary to overcome the aromaticity of the pyridine ring and facilitate the reduction.

Intramolecular Cyclization Reactions

Intramolecular cyclization strategies offer a powerful means of constructing the piperidine ring from acyclic precursors. These methods often provide excellent control over stereochemistry.[3]

Key Intramolecular Cyclization Approaches: [3]

• Aza-Michael reaction: The intramolecular addition of an amine to an α,β-unsaturated carbonyl moiety.

• Reductive amination of dicarbonyl compounds: The reaction of a primary amine with a dicarbonyl compound in the presence of a reducing agent.

• Electrophilic cyclization: The cyclization of an amine onto an activated double or triple bond.

• Metal-catalyzed cyclization: The use of transition metals to catalyze the formation of the piperidine ring.

Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single synthetic operation, are highly efficient for generating molecular diversity. Several MCRs have been developed for the synthesis of complex piperidine derivatives.[8]

The Pharmacological Spectrum of Piperidine Derivatives

The piperidine scaffold is a recurring motif in drugs targeting a wide range of therapeutic areas.[9][10] Its ability to interact with diverse biological targets underscores its privileged status in medicinal chemistry.

Central Nervous System (CNS) Disorders

Piperidine-containing compounds are particularly prominent in the treatment of CNS disorders. Their physicochemical properties often allow them to cross the blood-brain barrier and interact with various neurotransmitter receptors.[5]

• Antipsychotics: Drugs like haloperidol and risperidone, which feature a piperidine ring, are potent antagonists of dopamine D2 and serotonin 5-HT2A receptors, respectively.[11]

• Analgesics: The piperidine core is a key structural feature of potent opioid analgesics such as fentanyl and meperidine.

• Anti-Alzheimer's Agents: Donepezil, a piperidine derivative, is a widely used acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[4] The benzyl-piperidine group of donepezil provides effective binding to the catalytic site of the enzyme.[4]

Oncology

The piperidine scaffold has also been successfully incorporated into a number of anticancer agents.[9][12]

• Kinase Inhibitors: Several kinase inhibitors utilize the piperidine ring as a linker or for its solubilizing properties to effectively engage with the ATP-binding pocket of kinases.[5]

• Hormonal Therapies: Raloxifene, a selective estrogen receptor modulator (SERM) used in the treatment and prevention of breast cancer, contains a piperidine moiety.[9]

Infectious Diseases

Piperidine derivatives have demonstrated efficacy against a variety of infectious agents.[9]

• Antiviral Agents: Certain piperidine derivatives are being investigated for their antiviral properties.[10]

• Antimalarial Agents: The piperidine ring is found in some antimalarial compounds.[9]

Structure-Activity Relationship (SAR) Studies: Decoding the Molecular Interactions

Understanding the structure-activity relationship of piperidine derivatives is crucial for optimizing their therapeutic potential. SAR studies involve systematically modifying the structure of a lead compound and evaluating the impact on its biological activity.[13]

Case Study: Farnesyltransferase Inhibitors

In the development of farnesyltransferase (FTase) inhibitors, a class of potential anticancer agents, systematic medicinal chemistry studies on a piperidine lead compound revealed key SAR insights.[13]

• N-1 Substitution: The nature of the substituent at the N-1 position of the piperidine ring was found to be critical for FTase inhibition. For instance, a 3-pyridylmethyl group was identified as being important for activity.[13]

• Piperidine Core Modification: Converting a piperidin-2-one core to the corresponding piperidine resulted in a significant, over 10-fold increase in potency.[13]

• Stereochemistry: The stereochemistry of the substituents on the piperidine ring can have a profound impact on biological activity. Chiral piperidine scaffolds are prevalent in many FDA-approved drugs.[11][14]

Table 1: SAR of Piperidine-Based Farnesyltransferase Inhibitors [13]

Compound	R1 Group (N-1)	Core Structure	IC50 (nM)
1	3-pyridylmethyl	Piperidin-2-one	420
7	3-pyridylmethyl	5,6-Dehydropiperidine	13
8	3-pyridylmethyl	Piperidine	3.7
9	2-pyridylmethyl	Piperidin-2-one	> 10,000
10	3-pyridylmethyl N-oxide	Piperidin-2-one	> 10,000

Visualizing Key Concepts

Diagram 1: General Synthetic Pathways to Piperidine Derivatives

Caption: Overview of major synthetic routes to access diverse piperidine derivatives.

Diagram 2: Workflow for In Vitro Biological Screening of Piperidine Derivatives

Caption: A typical workflow for the initial biological evaluation of a library of piperidine compounds.

Conclusion: The Future is Bright for the Piperidine Scaffold

The piperidine ring continues to be an indispensable tool in the medicinal chemist's arsenal.[5] Its remarkable versatility, favorable physicochemical properties, and proven track record in a multitude of approved drugs ensure its continued prominence in the development of future therapeutics. As synthetic methodologies become more sophisticated and our understanding of biological targets deepens, the strategic deployment of the piperidine scaffold will undoubtedly lead to the discovery of novel and more effective medicines for a wide range of human diseases.

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• The Role of Piperidine Derivatives in Medicinal Chemistry. (n.d.). [Link]

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Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate molecular weight

An In-Depth Technical Guide to Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Introduction

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a heterocyclic organic compound that serves as a crucial building block in modern medicinal chemistry and drug discovery. Its structure, featuring a piperidine ring with a protected amine and a quaternary center, offers a unique three-dimensional scaffold for the synthesis of complex molecules with potential therapeutic applications. The presence of the tert-butoxycarbonyl (Boc) protecting group on the ring nitrogen allows for selective chemical transformations, making it a versatile intermediate in the synthesis of novel pharmaceutical agents. This guide provides a comprehensive overview of its molecular properties, synthesis, and applications for researchers and professionals in the field.

Molecular Weight and Physicochemical Properties

The precise molecular weight of a compound is fundamental to its characterization and use in quantitative chemical synthesis.

The molecular formula for tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is C₁₁H₂₂N₂O₂.[1][2] Its molecular weight is 214.31 g/mol .[1] This is calculated based on the atomic weights of its constituent elements:

• Carbon (C): 11 atoms × 12.011 g/mol = 132.121 g/mol

• Hydrogen (H): 22 atoms × 1.008 g/mol = 22.176 g/mol

• Nitrogen (N): 2 atoms × 14.007 g/mol = 28.014 g/mol

• Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

Total Molecular Weight = 132.121 + 22.176 + 28.014 + 31.998 = 214.309 g/mol

Table 1: Physicochemical Properties of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Property	Value
Molecular Formula	C₁₁H₂₂N₂O₂
Molecular Weight	214.31 g/mol [1]
CAS Number	1158759-06-8[1]
Appearance	Typically a solid
Purity	Often available at ≥98%[1]

Chemical Structure

Caption: Chemical structure of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

Synthesis and Reactivity

The synthesis of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate typically involves a multi-step process starting from more readily available piperidine derivatives. A general synthetic strategy would involve the protection of the piperidine nitrogen with a Boc group, followed by the introduction of the amino and methyl groups at the 3-position.

Plausible Synthetic Workflow

Caption: A generalized synthetic workflow for tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

The Role of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is an essential feature of this molecule for several reasons:

• Deactivation of the Ring Nitrogen: The electron-withdrawing nature of the Boc group reduces the nucleophilicity and basicity of the piperidine nitrogen. This prevents it from interfering with reactions intended for other parts of the molecule.

• Solubility: The bulky and lipophilic tert-butyl group often enhances the solubility of the molecule in common organic solvents used in synthesis.

• Controlled Deprotection: The Boc group is stable under a wide range of reaction conditions but can be readily removed under acidic conditions (e.g., with trifluoroacetic acid), allowing for subsequent functionalization of the piperidine nitrogen at a desired stage in a synthetic sequence.

Applications in Drug Development

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a valuable building block for introducing a constrained diamine scaffold into drug candidates. The piperidine ring provides a rigid framework that can help to optimize the binding of a molecule to its biological target. The primary amine at the 3-position serves as a key handle for further chemical modifications, such as amide bond formation, reductive amination, or arylation reactions.

Example Experimental Protocol: Amide Coupling

This protocol describes a typical procedure for coupling the primary amine of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate with a carboxylic acid.

• Reactant Preparation: In a clean, dry flask, dissolve the carboxylic acid (1.0 equivalent) and a peptide coupling agent such as HATU (1.1 equivalents) in an anhydrous aprotic solvent like dimethylformamide (DMF).

• Activation: Add a non-nucleophilic base, for example, diisopropylethylamine (DIPEA) (2.0 equivalents), to the solution and stir for 10-15 minutes at room temperature to activate the carboxylic acid.

• Coupling Reaction: Add a solution of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1.0 equivalent) in DMF to the activated carboxylic acid mixture.

• Reaction Monitoring: Allow the reaction to proceed at room temperature, typically for 2-12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Once the reaction is complete, quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product by column chromatography on silica gel.

Amide Coupling Workflow

Caption: A workflow diagram for a typical amide coupling reaction.

Spectroscopic Characterization

While specific spectra are proprietary, the following are the expected spectroscopic characteristics for verifying the identity and purity of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. Spectroscopic data such as NMR, HPLC, and LC-MS are often available from suppliers.[3]

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	- A singlet at ~1.4 ppm corresponding to the nine protons of the tert-butyl group.- A singlet for the methyl group protons at the 3-position.- Broad singlets or multiplets for the piperidine ring protons.- A broad singlet for the two protons of the primary amine.
¹³C NMR	- A signal around 80 ppm for the quaternary carbon of the tert-butyl group.- A signal around 28 ppm for the three methyl carbons of the tert-butyl group.- Signals for the carbons of the piperidine ring.- A signal for the methyl carbon at the 3-position.- A signal for the carbonyl carbon of the Boc group around 155 ppm.
FT-IR	- N-H stretching vibrations for the primary amine around 3300-3400 cm⁻¹.- C-H stretching vibrations for the alkyl groups below 3000 cm⁻¹.- A strong C=O stretching vibration for the carbamate carbonyl around 1680-1700 cm⁻¹.
Mass Spec (ESI+)	- An [M+H]⁺ peak at m/z 215.18.

Conclusion

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a synthetically valuable building block due to its unique structural features and the versatile reactivity imparted by the Boc-protected amine and the free primary amine. Its well-defined molecular weight and physicochemical properties make it a reliable component in the design and synthesis of novel compounds for drug discovery and development. A thorough understanding of its properties and reactivity is essential for its effective application in the laboratory.

References

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• BLDpharm.

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A Predictive Spectroscopic Guide to Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, a key building block in medicinal chemistry, presents a unique spectroscopic profile. This guide provides a comprehensive analysis of its predicted spectroscopic data, including ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry. In the absence of publicly available experimental spectra for this specific compound, this document leverages data from structurally similar analogs and established spectroscopic principles to offer a robust predictive framework for its characterization. Detailed experimental protocols for acquiring these spectra are also provided, ensuring this guide serves as a practical resource for researchers in drug discovery and development.

Introduction: The Significance of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (CAS RN: 1158759-06-8) is a valuable heterocyclic building block in the synthesis of complex pharmaceutical compounds.[1][2] The piperidine scaffold is a common motif in a wide array of FDA-approved drugs, and the presence of a protected primary amine and a quaternary carbon center at the 3-position offers unique opportunities for stereoselective synthesis and the introduction of diverse functionalities. The tert-butoxycarbonyl (Boc) protecting group provides stability under various reaction conditions while allowing for facile deprotection under acidic conditions, making it a cornerstone of modern organic synthesis.[3]

Accurate spectroscopic characterization is paramount for ensuring the purity and structural integrity of this key intermediate. This guide provides a detailed predictive analysis of its spectroscopic properties to aid researchers in its identification and use.

Molecular Structure and Predicted Spectroscopic Overview

The structure of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, with a molecular formula of C₁₁H₂₂N₂O₂ and a molecular weight of 214.31 g/mol , is foundational to understanding its spectral features.[4]

Figure 1: Structure of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the hydrogen atom environment in a molecule. The predicted ¹H NMR spectrum of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate in CDCl₃ is expected to show distinct signals for the piperidine ring protons, the methyl group, the Boc group, and the amino group.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Boc (-C(CH₃)₃)	~1.45	Singlet	9H
Piperidine Ring CH₂	1.50 - 1.90	Multiplet	6H
Amino (-NH₂)	~1.60 (broad)	Singlet	2H
Methyl (-CH₃)	~1.10	Singlet	3H
Piperidine Ring CH₂ (adjacent to N)	3.20 - 3.80	Multiplet	4H

Note: Predicted chemical shifts are based on the analysis of similar structures and may vary depending on experimental conditions.

Interpretation of the Predicted ¹H NMR Spectrum

• Boc Group: A sharp, intense singlet integrating to 9 protons around 1.45 ppm is characteristic of the magnetically equivalent methyl protons of the tert-butyl group.

• Piperidine Ring Protons: The protons on the piperidine ring will appear as a series of complex multiplets in the aliphatic region. The protons on carbons adjacent to the nitrogen atom (C2 and C6) are expected to be deshielded and appear further downfield (3.20 - 3.80 ppm) compared to the other ring protons (C4 and C5), which are expected between 1.50 and 1.90 ppm.

• Methyl Group: The methyl group at the C3 position is expected to appear as a singlet around 1.10 ppm.

• Amino Group: The protons of the primary amine are expected to appear as a broad singlet around 1.60 ppm. The broadness is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Acquisition time: 4.0 s

  • Spectral width: -2 to 12 ppm

• Processing: Apply a line broadening of 0.3 Hz and Fourier transform the free induction decay (FID). Phase and baseline correct the spectrum.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (ppm)
Boc (-C (CH₃)₃)	~80
Boc (-C(CH₃ )₃)	~28.5
Piperidine C H₂	~24, ~35
Quaternary Carbon (C3)	~50
Methyl (-C H₃)	~25
Piperidine C H₂ (adjacent to N)	~45, ~55
Carbonyl (Boc C =O)	~155

Note: Predicted chemical shifts are based on the analysis of similar structures and may vary depending on experimental conditions.

Interpretation of the Predicted ¹³C NMR Spectrum

• Boc Group: The quaternary carbon of the tert-butyl group is expected around 80 ppm, while the three equivalent methyl carbons will give a strong signal around 28.5 ppm. The carbonyl carbon will be significantly downfield, around 155 ppm.

• Piperidine Ring Carbons: The carbons of the piperidine ring will appear in the aliphatic region. The carbons adjacent to the nitrogen (C2 and C6) will be in the range of 45-55 ppm. The other ring carbons (C4 and C5) will be further upfield. The quaternary carbon at the 3-position is predicted to be around 50 ppm.

• Methyl Carbon: The methyl carbon at C3 is expected to be in a similar region to the other aliphatic carbons, around 25 ppm.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument: A 100 MHz or higher (for ¹³C) NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse program: Proton-decoupled

  • Spectral width: 0 to 200 ppm

• Processing: Apply a line broadening of 1.0 Hz and Fourier transform the FID. Phase and baseline correct the spectrum.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule.

Predicted Characteristic IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amine)	3300 - 3500	Medium, two bands
C-H Stretch (Aliphatic)	2850 - 3000	Strong
C=O Stretch (Carbamate)	1680 - 1700	Strong
N-H Bend (Amine)	1580 - 1650	Medium
C-N Stretch	1000 - 1250	Medium

Interpretation of the Predicted IR Spectrum

• N-H Stretch: The presence of a primary amine will give rise to two medium-intensity bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations.[5]

• C-H Stretch: Strong absorptions between 2850 and 3000 cm⁻¹ are characteristic of C-H stretching in the piperidine ring, methyl, and tert-butyl groups.

• C=O Stretch: A very strong and sharp absorption band in the region of 1680-1700 cm⁻¹ is the hallmark of the carbonyl group in the Boc protecting group.[6]

• N-H Bend: A medium intensity band between 1580 and 1650 cm⁻¹ is expected for the N-H bending (scissoring) vibration of the primary amine.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two sodium chloride (NaCl) or potassium bromide (KBr) plates. For a solid sample, a KBr pellet can be prepared.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Processing: Perform a background subtraction using the spectrum of the empty sample holder.

Mass Spectrometry

Mass spectrometry (MS) is a powerful analytical technique for determining the molecular weight and elemental composition of a compound. Electrospray ionization (ESI) is a soft ionization technique commonly used for this type of molecule.

Predicted Mass Spectrum Data

• Molecular Ion (M): 214.1681 (calculated for C₁₁H₂₂N₂O₂)

• Protonated Molecule [M+H]⁺: 215.1754

• Sodium Adduct [M+Na]⁺: 237.1573

• Key Fragments:

  • [M+H - 56]⁺: m/z 159 (loss of isobutylene from the Boc group)

  • [M+H - 100]⁺: m/z 115 (loss of the entire Boc group)

Interpretation of the Predicted Mass Spectrum

Under ESI conditions, the protonated molecule [M+H]⁺ at m/z 215.1754 is expected to be the base peak. A common fragmentation pathway for Boc-protected amines is the loss of isobutylene (56 Da), leading to a fragment at m/z 159.[7] A further loss of CO₂ would result in the fully deprotected amine. Another significant fragment would be the loss of the entire Boc group (100 Da), resulting in a fragment at m/z 115.

Figure 2: Predicted ESI-MS fragmentation pathway.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Acquisition Parameters:

  • Ionization mode: Positive

  • Mass range: 50 - 500 m/z

  • Capillary voltage: 3.5 kV

  • Source temperature: 120 °C

• Analysis: Analyze the resulting spectrum for the molecular ion and characteristic fragment ions.

Conclusion

This guide provides a detailed predictive analysis of the key spectroscopic features of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. By understanding the expected ¹H NMR, ¹³C NMR, IR, and mass spectra, researchers can more confidently identify and characterize this important synthetic intermediate. The provided experimental protocols offer a starting point for obtaining high-quality spectroscopic data. While this guide is based on predictive methods and analysis of analogs, it serves as a valuable resource until experimental data for the title compound becomes publicly available.

References

• 1H NMR Prediction. NMRDB.org. (n.d.). Retrieved January 4, 2026, from [Link].

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• ACD/Labs. (n.d.). NMR Prediction. Retrieved January 4, 2026, from [Link].

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved January 4, 2026, from [Link].

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved January 4, 2026, from [Link].

• Ju, Y., et al. (2011). Fast and Convenient Synthesis of Amine-Terminated Polylactide as a Macroinitiator for ω-Benzyloxycarbonyl-L-Lysine-N-Carboxyanhydrides. Macromolecular Research, 19(10), 1045–1051.

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• MySkinRecipes. (n.d.). 3-N-BOC-3-N-METHYL-AMINOMETHYL PIPERIDINE. Retrieved January 4, 2026, from [Link].

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• Synthonix. (n.d.). tert-Butyl 3-amino-3-methyl-piperidine-1-carboxylate. Retrieved January 4, 2026, from [Link].

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• Pharmaffiliates. (n.d.). tert-Butyl (R)-3-aminopiperidine-1-carboxylate. Retrieved January 4, 2026, from [Link].

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Navigating the 3D Frontier: A Technical Guide to the Commercial Availability and Strategic Application of 3-Amino-3-Methylpiperidine Building Blocks

Introduction: The Piperidine Scaffold and the Quest for Three-Dimensionality in Drug Design

In the landscape of modern medicinal chemistry, the piperidine ring stands as one of the most vital heterocyclic scaffolds.[1][2] Its prevalence is a testament to its synthetic tractability and its ability to confer favorable physicochemical properties upon drug candidates. Found in over a hundred commercially available drugs, the piperidine moiety is a cornerstone of pharmaceuticals targeting a wide spectrum of diseases.[3]

However, the relentless pursuit of novel chemical space and improved drug-like properties has pushed researchers beyond simple, flat aromatic rings. The focus has shifted towards molecules with greater three-dimensional (3D) character. Saturated heterocycles like piperidine, with their defined chair-like conformations and multiple vectors for substitution, are ideal starting points for exploring this 3D space.[3][4]

This guide focuses on a particularly valuable subclass: 3-amino-3-methylpiperidine building blocks. The introduction of a quaternary center at the 3-position, bearing both an amino and a methyl group, offers a unique structural motif. This arrangement provides a chiral center, a basic nitrogen for hydrogen bonding, and a lipophilic methyl group, all while constraining the local conformation. These features can be strategically exploited to enhance target binding, modulate pKa, improve metabolic stability, and fine-tune pharmacokinetic profiles.[5] This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the commercial availability, synthesis, and strategic application of these powerful building blocks.

Part 1: Commercial Sourcing and Availability

A critical first step in any drug discovery program is securing a reliable supply of key building blocks. Fortunately, a variety of 3-amino-3-methylpiperidine derivatives, often protected to facilitate synthetic manipulations, are commercially available from several specialized suppliers. The most common form is the tert-butoxycarbonyl (Boc)-protected amine, which allows for selective deprotection and subsequent elaboration. Both racemic and enantiomerically pure forms are often available, providing access to stereochemically defined drug candidates.

Below is a summary of representative commercially available 3-amino-3-methylpiperidine building blocks. Researchers are advised to consult supplier websites for the most current availability, purity, and pricing information.

Product Name	Chirality	CAS Number	Representative Suppliers
tert-butyl (3S)-3-amino-3-methyl-piperidine-1-carboxylate	(S)	1962928-76-2	AChemBlock, Biosynth[6]
(3R)-3-(Boc-amino)-3-methylpiperidine	(R)	1169762-18-8	ChemicalBook, Simson Pharma[7][8]
3-Amino-3-methylpiperidine-2,6-dione Hydrochloride	Racemic	73839-06-2	BOC Sciences[]
(S)-3-Amino-1-methyl-piperidine	(S)	902152-76-5	ChemUniverse[10]
3-(Aminomethyl)piperidine	Racemic	23099-21-0	Sigma-Aldrich

Part 2: Synthetic Strategies for Bespoke Derivatives

While commercial sources provide excellent starting points, custom synthesis is often necessary to access novel analogs. The construction of the substituted piperidine core can be approached through various strategies, including the hydrogenation of pyridine precursors, ring-closing metathesis, and functionalization of existing piperidine rings.[1] A particularly elegant approach involves leveraging the chiral pool, for instance, starting from readily available amino acids like L-glutamic acid.

Workflow for Synthesis from a Chiral Precursor

The following diagram illustrates a conceptual workflow for synthesizing a chiral 3-amino-3-methylpiperidine derivative, a strategy that ensures stereochemical control from the outset.

Caption: Conceptual workflow for chiral piperidine synthesis.

Exemplary Protocol: Synthesis of (R)-1-methylpiperidin-3-amine

This protocol details the synthesis of a related building block, (R)-1-methylpiperidin-3-amine, from the commercially available (R)-tert-butyl piperidin-3-ylcarbamate. This two-step process involves N-methylation followed by Boc-deprotection.

Step 1: N-methylation of (R)-tert-butyl piperidin-3-ylcarbamate [11]

• Reaction Setup: To a solution of (R)-tert-butyl piperidin-3-ylcarbamate (10 g, 0.05 mol) in methanol (75 mL), add a 30% aqueous solution of formaldehyde (7.5 mL). Cool the mixture to 0 °C in an ice bath.

• Reductive Amination: Add sodium cyanoborohydride (4.51 g, 0.075 mol) portion-wise to the cooled mixture, ensuring the temperature remains low.

• Reaction Progression: Remove the ice bath and stir the reaction mixture at room temperature overnight.

• Workup: Concentrate the mixture in vacuo. Dissolve the resulting residue in ethyl acetate and water. Perform a liquid-liquid extraction.

• Purification: Wash the combined organic layers with water and then brine. Dry the organic phase over sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting N-methylated intermediate is typically used in the next step without further purification.

Step 2: Boc-Deprotection [11]

• Acidic Cleavage: Dissolve the crude N-methyl intermediate from the previous step in methanol (60 mL). Add 4N HCl in dioxane (10 mL).

• Reaction: Stir the solution at room temperature for 6 hours.

• Isolation: Concentrate the reaction mixture in vacuo. Triturate the residue with diethyl ether.

• Final Product: Collect the resulting precipitate by filtration and wash with a small amount of ice-cold methanol to yield (R)-1-methylpiperidin-3-amine as a solid (dihydrochloride salt).

Part 3: Strategic Applications in Drug Discovery

The true value of the 3-amino-3-methylpiperidine scaffold lies in its application. The specific arrangement of functional groups allows medicinal chemists to address several challenges in drug design simultaneously.

Modulating Physicochemical Properties and Pharmacokinetics

The introduction of a chiral piperidine scaffold can significantly influence a molecule's properties:[5]

• pKa and Lipophilicity (LogD): The basicity of the piperidine nitrogen and the exocyclic amine can be tuned through substitution. The methyl group adds lipophilicity. These parameters are critical for controlling solubility, permeability, and off-target ion channel interactions.

• Metabolic Stability: The quaternary carbon at the 3-position can block potential sites of metabolism, increasing the half-life of a drug candidate.

• Three-Dimensionality: The fixed stereochemistry and rigid structure provide well-defined vectors for substituents to probe protein binding pockets, often leading to increased potency and selectivity compared to flat, aromatic analogues.[3]

Logical Flow of Scaffold Integration in a Drug Discovery Program

The decision to incorporate a 3-amino-3-methylpiperidine building block into a lead optimization campaign follows a logical progression, as outlined below.

Caption: Scaffold-hopping and optimization workflow.

This scaffold has been instrumental in the development of potent and selective inhibitors for various targets. For example, optically active 3-aminopiperidine is a key structural feature in several pharmaceutical drugs, including the dipeptidyl peptidase-4 (DPP-4) inhibitor alogliptin and the Janus kinase (JAK) inhibitor tofacitinib.[12] The addition of the 3-methyl group provides a next-generation building block for further refining interactions within the target's active site.

Conclusion

The 3-amino-3-methylpiperidine scaffold is more than just another building block; it is a strategic tool for imparting desirable drug-like properties. Its commercial availability in various protected and stereochemically pure forms lowers the barrier to entry for its incorporation into drug discovery programs. Furthermore, established and adaptable synthetic routes allow for the creation of diverse analog libraries. By leveraging the unique three-dimensional and functional attributes of this scaffold, researchers are well-equipped to develop the next generation of safer, more effective therapeutics.

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• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

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An In-depth Technical Guide to the tert-Butyloxycarbonyl (Boc) Protecting Group in Organic Synthesis

Abstract

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, indispensable in fields ranging from peptide synthesis to the development of complex pharmaceuticals.[1][2] Its utility is anchored in its robust stability across a wide spectrum of chemical conditions, contrasted with its clean, quantitative removal under specific acidic protocols.[3][4] This guide provides a comprehensive exploration of the Boc group, delving into the mechanistic underpinnings of its installation and cleavage, presenting field-proven experimental protocols, and situating its strategic importance within the context of orthogonal protection schemes critical to multi-step synthesis.[1][5]

The Strategic Imperative for Amine Protection

Amines are fundamental functional groups, yet their inherent nucleophilicity and basicity present significant challenges in complex molecular construction.[6] Unwanted side reactions, such as premature condensation or acylation, can derail a synthetic pathway, leading to diminished yields and complex purification challenges.[7] Protecting groups are temporary modifications that mask a functional group's reactivity, rendering it inert to specific reaction conditions.[8][9] The ideal protecting group, such as Boc, exhibits facile installation, stability during subsequent transformations, and high-yielding, selective removal under mild conditions that do not compromise the integrity of the target molecule.[4][8]

The Boc group, chemically a tert-butyl carbamate, effectively mitigates the reactivity of primary and secondary amines, allowing chemists to perform transformations on other parts of a molecule.[1][6][10] Its widespread adoption is a testament to its reliability and versatility.[11]

The Chemistry and Properties of the Boc Group

The Boc group's effectiveness stems directly from its unique structure. The bulky tert-butyl group provides significant steric hindrance around the carbamate linkage, contributing to its stability. Crucially, the carbamate structure delocalizes the nitrogen's lone pair, significantly reducing its nucleophilicity and basicity.

The true elegance of the Boc group lies in its acid-lability. The tert-butyl group can form a highly stable tertiary carbocation upon protonation and cleavage, a low-energy pathway that dictates its selective removal.[6][10]

Table 1: Stability Profile of the N-Boc Group

Reagent Class	Conditions	Stability	Rationale
Strong Acids	TFA, HCl, H₃PO₄	Labile	Facile formation of the stable tert-butyl cation drives cleavage.[6][10][12]
Bases	NaOH, Piperidine, Et₃N	Stable	The carbamate is resistant to basic hydrolysis and elimination.[10][13][14]
Nucleophiles	Amines, Hydrazines	Stable	The carbonyl carbon is sterically hindered and electronically deactivated.[12][13]
Reductants	Catalytic Hydrogenation (H₂/Pd)	Stable	The carbamate linkage is inert to these conditions, unlike the Cbz group.[6][15][16]
Oxidants	Common oxidizing agents	Generally Stable	The group is robust under many standard oxidation protocols.[17]

Mechanism and Installation of the Boc Group

The introduction of the Boc group is most commonly achieved via a nucleophilic acyl substitution reaction between the amine and di-tert-butyl dicarbonate ((Boc)₂O), often referred to as Boc anhydride.[1][8][18]

The mechanism proceeds as follows: the nucleophilic amine attacks one of the electrophilic carbonyl carbons of the Boc anhydride.[1][19] This forms a transient tetrahedral intermediate.[1] This intermediate then collapses, expelling a tert-butyl carbonate leaving group. This leaving group is unstable and rapidly decomposes into gaseous carbon dioxide and tert-butoxide, which is subsequently protonated to tert-butanol.[1][19][20] The release of CO₂ provides a strong thermodynamic driving force for the reaction.[10]

Caption: Mechanism of N-Boc protection using (Boc)₂O.

Experimental Protocol 1: General N-Boc Protection of an Amine

This protocol is a generalized procedure adaptable to a wide range of primary and secondary amines.

• Dissolution: Dissolve the amine substrate (1.0 equiv.) in a suitable solvent such as tetrahydrofuran (THF), dichloromethane (DCM), or a biphasic mixture of THF and water.[11][21]

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1–1.5 equiv.). If the substrate is an amine salt, or to accelerate the reaction, add a base such as triethylamine (Et₃N, 1.5 equiv.) or aqueous sodium hydroxide (NaOH).[21][22] For many free amines, a base is not strictly required but is often used.[10][20]

• Reaction: Stir the mixture vigorously at room temperature (20–25 °C). The reaction is typically complete within 1 to 12 hours.[21] Moderate heating (e.g., to 40 °C) can be employed to expedite the conversion of less reactive amines.[22]

• Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, purify by column chromatography on silica gel.

Mechanism and Cleavage of the Boc Group

The removal of the Boc group is its defining characteristic, proceeding efficiently under acidic conditions.[1][23] The most common reagents are trifluoroacetic acid (TFA) in DCM or hydrochloric acid (HCl) in a protic solvent like methanol or an aprotic solvent like 1,4-dioxane.[3][11][22]

The acid-catalyzed deprotection mechanism is initiated by the protonation of the carbamate's carbonyl oxygen.[3][24][25] This enhances the electrophilicity of the carbonyl carbon and weakens the adjacent bonds. The protonated intermediate then fragments via cleavage of the tert-butyl-oxygen bond to generate a stable tert-butyl cation and a carbamic acid intermediate.[3][25] The carbamic acid is highly unstable and spontaneously decarboxylates, releasing carbon dioxide and the free amine.[3][10][25] The liberated amine is typically protonated by the excess acid, yielding an amine salt.[25]

Caption: Acid-catalyzed deprotection of an N-Boc group.

Troubleshooting: The Role of Scavengers

The intermediary tert-butyl cation is a potent electrophile and can lead to unwanted side reactions by alkylating nucleophilic residues within the substrate, particularly tryptophan and methionine in peptide synthesis.[22][26] To prevent this, "scavengers" such as anisole, thioanisole, or dithiothreitol (DTT) are often added to the deprotection mixture to trap the cation.[22][26][27]

Experimental Protocol 2: Boc Deprotection with TFA

This is the standard protocol for Boc removal in solid-phase peptide synthesis and general organic synthesis.

• Dissolution: Dissolve the Boc-protected substrate in an anhydrous solvent, typically dichloromethane (DCM).[16][22]

• Reagent Addition: Add trifluoroacetic acid (TFA). A common solution is 25-50% TFA in DCM (v/v). If sensitive residues are present, add a scavenger (e.g., 2.5% anisole).[24][26]

• Reaction: Stir the mixture at room temperature. Deprotection is usually very rapid, often completing within 30 to 60 minutes.[21]

• Monitoring: Check for completion using TLC or LC-MS.

• Work-up: Concentrate the reaction mixture in vacuo to remove the solvent and excess TFA. The product is typically obtained as a TFA salt. To isolate the free amine, dissolve the residue in an appropriate solvent and neutralize with a mild base (e.g., saturated aqueous NaHCO₃ or a tertiary amine like Et₃N) before extraction.

Orthogonality: The Boc Group in Strategic Synthesis

In multi-step synthesis, it is often necessary to deprotect one functional group while leaving others intact. This requires an "orthogonal" set of protecting groups that are removed under mutually exclusive conditions.[5][10] The Boc group is a central component of many orthogonal strategies.[16]

Table 2: Comparison of Common Amine Protecting Groups

Protecting Group	Abbreviation	Deprotection Condition	Orthogonal To
tert-Butoxycarbonyl	Boc	Strong Acid (e.g., TFA) [5][9]	Fmoc, Cbz
9-Fluorenylmethoxycarbonyl	Fmoc	Base (e.g., 20% Piperidine/DMF) [8][9][10]	Boc, Cbz
Benzyloxycarbonyl	Cbz or Z	Catalytic Hydrogenolysis (H₂/Pd) [6][9][10]	Boc, Fmoc

This orthogonality is the foundation of modern Solid-Phase Peptide Synthesis (SPPS).[1][5] In "Boc chemistry" SPPS, the temporary Nα-amino group is protected with Boc (removed by TFA), while side-chain functional groups are protected with more acid-stable groups like benzyl ethers (removed by strong acids like HF).[5][26][28] Conversely, in "Fmoc chemistry," the Nα-amino group is protected with the base-labile Fmoc group, while side chains use acid-labile groups like tert-butyl ethers (removed by TFA).[5][]

Application Spotlight: Boc-Based Solid-Phase Peptide Synthesis (SPPS)

Boc chemistry was the foundational strategy for the development of SPPS.[5] While Fmoc chemistry is now more common for routine synthesis, the Boc strategy remains highly valuable, particularly for hydrophobic or aggregation-prone sequences.[30][31][32] The acidic deprotection step protonates the N-terminus, which can disrupt interchain hydrogen bonding and improve solvation.[31]

The general workflow is a cycle of deprotection, neutralization, and coupling.[28]

Caption: A typical cycle in Boc-based Solid-Phase Peptide Synthesis.

Conclusion

The tert-butyloxycarbonyl group is an indispensable tool in the arsenal of the synthetic chemist.[16] Its predictable behavior, robust stability, and facile, selective removal under acidic conditions provide a reliable method for managing the reactivity of amines.[4] A thorough understanding of its underlying mechanisms, reaction kinetics, and strategic place within orthogonal protection schemes is paramount for its successful application in the synthesis of complex molecules, from therapeutic peptides to novel drug candidates.[7][16][33]

References

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Fields, G. B. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65-80. doi: 10.1007/978-1-62703-544-6_4

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Significance of Protecting Groups in Chemical Synthesis: A Look at Boc and Fmoc. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + Base). Retrieved from [Link]

• Jinxiang Chemical. (2025). BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• AAPPTec. (n.d.). Peptide Synthesis - FAQ. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection - Common Conditions. Retrieved from [Link]

• Organic Chemistry. (2021). Adding Boc Group Mechanism | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• National Institutes of Health. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (2023). Boc Protected Compounds. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Chemistry. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). Tert-Butyloxycarbonyl Protecting Group. Retrieved from [Link]

• Organic Chemistry. (2022). Boc Deprotection Mechanism | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Critical Role of BOC Protecting Groups in Drug Synthesis. Retrieved from [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unlocking Potential: The Role of Boc-Protected Amino Acids in Advanced Synthesis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Role of Di-Tert-Butyl Dicarbonate as a Protecting Group. Retrieved from [Link]

• Lundt, B. F., et al. (n.d.). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. Retrieved from [Link]

• ResearchGate. (2025). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. Retrieved from [Link]

• Bartoli, G., et al. (2006). Alcohols and Di-tert-butyl Dicarbonate: How the Nature of the Lewis Acid Catalyst May Address the Reaction to the Synthesis of tert-Butyl Ethers. The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Efficient Boc Protection of 3-Amino-3-Methylpiperidine

Abstract: This document provides a comprehensive guide for the tert-butoxycarbonyl (Boc) protection of 3-amino-3-methylpiperidine, a critical building block in the synthesis of various pharmaceutical agents. The protocol details a robust and scalable procedure, discusses the underlying chemical principles, and offers practical insights for researchers, scientists, and drug development professionals. Emphasis is placed on ensuring high yield and purity of the final product, tert-butyl (3-methylpiperidin-3-yl)carbamate.

Introduction: Significance and Application

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs. Specifically, 3-amino-3-methylpiperidine and its derivatives are key intermediates in the synthesis of a range of therapeutic agents, including inhibitors for enzymes like dipeptidyl peptidase-IV (DPP-IV) and IRAK4.[1] The Boc protecting group is widely employed for amines due to its stability under various conditions and its straightforward, acid-labile removal.[2][3] The protection of the amino group of 3-amino-3-methylpiperidine as its Boc-carbamate is a crucial step to enable selective functionalization at other positions of the piperidine ring during multi-step syntheses.[4] This protocol offers a reliable method for this transformation.

Reaction Mechanism and Rationale

The Boc protection of an amine is typically achieved using di-tert-butyl dicarbonate (Boc₂O). The reaction proceeds via nucleophilic attack of the amine on one of the carbonyl carbons of the Boc anhydride.[5][6] This results in the formation of a tetrahedral intermediate which then collapses, displacing a tert-butyl carbonate leaving group. The tert-butyl carbonate subsequently breaks down into carbon dioxide and tert-butanol, which drives the reaction to completion.[5] While the reaction can proceed without an external base, the use of a mild base like sodium bicarbonate or triethylamine can neutralize the protonated amine, thereby increasing the reaction rate.[2][6]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Amino-3-methylpiperidine	≥97%	Commercially Available	Can be used as the free base or a salt. If using a salt, an additional equivalent of base is required.
Di-tert-butyl dicarbonate (Boc₂O)	≥98%	Commercially Available	Solid at room temperature. Handle with care in a well-ventilated area.[7][8][9]
Dichloromethane (DCM)	Anhydrous	Commercially Available	Other aprotic solvents like THF or ethyl acetate can also be used.
Triethylamine (Et₃N)	≥99%	Commercially Available	Should be freshly distilled for best results.
Saturated aqueous sodium bicarbonate (NaHCO₃)	Reagent Grade	Prepared in-house
Brine (Saturated aqueous NaCl)	Reagent Grade	Prepared in-house
Anhydrous sodium sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	For drying the organic layer.
Round-bottom flask	Appropriate size for the reaction scale.
Magnetic stirrer and stir bar
Dropping funnel	For controlled addition of reagents.
Separatory funnel	For work-up.
Rotary evaporator	For solvent removal.

Safety Precautions: Di-tert-butyl dicarbonate is a flammable solid and can cause skin and eye irritation.[10][11] It is also fatal if inhaled.[10][11] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7][8][9]

Experimental Protocol

This protocol is for the Boc protection of 3-amino-3-methylpiperidine on a 10 mmol scale.

Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-amino-3-methylpiperidine (1.14 g, 10 mmol).

• Dissolve the amine in 30 mL of dichloromethane (DCM).

• Cool the solution to 0 °C using an ice bath.

Reagent Addition

• Add triethylamine (2.1 mL, 15 mmol, 1.5 equivalents) to the stirred solution.

• In a separate beaker, dissolve di-tert-butyl dicarbonate (2.40 g, 11 mmol, 1.1 equivalents) in 10 mL of DCM.

• Transfer the Boc₂O solution to a dropping funnel and add it dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

Reaction Monitoring

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 10% methanol in DCM) and visualizing with a suitable stain (e.g., ninhydrin for the starting material).

Work-up and Purification

• Once the reaction is complete, quench the reaction by adding 20 mL of water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 20 mL of saturated aqueous sodium bicarbonate solution and 20 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product is often of sufficient purity for subsequent steps. If further purification is required, it can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Visualization of the Workflow

Sources

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Application Notes & Protocols for Parallel Synthesis Using Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Introduction: The Strategic Value of the 3,3-Disubstituted Piperidine Scaffold in Drug Discovery

The piperidine motif is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in clinically successful drugs.[1][2] Its three-dimensional structure allows for the precise spatial orientation of substituents, enabling optimal interactions with biological targets. Furthermore, the piperidine ring can favorably modulate physicochemical properties such as lipophilicity and basicity, which are critical for optimizing a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[3]

This application note focuses on Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1) , a versatile building block for parallel synthesis and diversity-oriented synthesis (DOS).[4][5][6] The strategic incorporation of a gem-dimethyl group at the 3-position offers several distinct advantages for library design:

• Modulation of Physicochemical Properties: The gem-dimethyl substitution increases the fraction of sp3 carbons (Fsp3), a parameter often correlated with improved clinical success rates. It also provides a lipophilic handle while locking the conformation of the piperidine ring, which can reduce the entropic penalty upon binding to a target.

• Vectorial Exploration of Chemical Space: The primary amino group serves as a key diversification point, allowing for the facile introduction of a wide array of substituents through robust chemical transformations. The Boc-protected piperidine nitrogen ensures chemoselectivity, directing reactions to the exocyclic amine.[7]

• Enhanced Metabolic Stability: Substitution adjacent to the nitrogen atom can sterically hinder enzymatic metabolism, potentially improving the pharmacokinetic profile of the resulting compounds.[1]

This guide provides detailed, field-proven protocols for the efficient use of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate in high-throughput parallel synthesis campaigns, focusing on two foundational reaction classes: Amide Bond Formation and Reductive Amination .

Chemical Properties and Handling

Property	Value
CAS Number	876457-76-8
Molecular Formula	C₁₁H₂₂N₂O₂
Molecular Weight	214.31 g/mol
Appearance	Off-white to white solid
Storage	Store at 2-8°C, keep container tightly closed.

The primary amine of compound 1 is a nucleophile, while the piperidine nitrogen is protected by a tert-butoxycarbonyl (Boc) group. This orthogonal protection scheme is central to its utility, allowing for selective functionalization.[7] The Boc group is stable under a wide range of reaction conditions used to modify the primary amine but can be readily removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to enable further diversification at the piperidine nitrogen.

Protocol I: Parallel Amide Bond Formation

Amide bond formation is one of the most widely used reactions in medicinal chemistry.[8] For a sterically hindered amine like compound 1 , the choice of coupling reagent is critical to achieving high yields and purity in a parallel synthesis format. Aminium/uronium reagents such as HATU are highly effective for coupling sterically demanding substrates due to the formation of highly reactive OAt-esters.[2][7][9]

Causality Behind Experimental Choices:

• Coupling Reagent (HATU): HATU is selected over standard carbodiimides (e.g., DCC, EDC) due to its superior reactivity with sterically hindered amines. It forms a highly reactive OAt-active ester with the carboxylic acid, which is more susceptible to nucleophilic attack.[9] This minimizes reaction times and side reactions, which is crucial for high-throughput synthesis.

• Base (DIPEA): A non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) is used to deprotonate the amine and neutralize the acid formed during the reaction without competing as a nucleophile.[3]

• Solvent (DMF/NMP): High-purity, anhydrous N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are chosen for their excellent solvating properties for both the reagents and the growing library members.[7]

• Workup: A simple aqueous workup is designed for compatibility with parallel processing formats (e.g., 96-well plates), allowing for efficient purification by liquid-liquid extraction or direct purification via preparative HPLC.

Experimental Workflow: Amide Coupling

Caption: Parallel Amide Coupling Workflow.

Step-by-Step Protocol:

• Reagent Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1 ) in anhydrous DMF.

  • In separate plates or vials, prepare 0.2 M stock solutions of a diverse set of carboxylic acids in anhydrous DMF.

  • Prepare a coupling reagent stock solution containing HATU (1.1 eq, 0.22 M) and DIPEA (2.5 eq, 0.5 M) in anhydrous DMF. Note: Prepare this solution fresh before use.

• Reaction Setup (in a 96-well reaction block):

  • To each well, add 250 µL (0.05 mmol, 1.0 eq) of the carboxylic acid stock solution.

  • Add 250 µL (0.05 mmol, 1.0 eq) of the amine 1 stock solution to each well.

  • Add 250 µL of the HATU/DIPEA stock solution to each well.

  • Seal the reaction block and shake at room temperature for 4-16 hours. Reaction progress can be monitored by LC-MS.

• Parallel Workup and Purification:

  • Quench the reactions by adding 1.0 mL of water to each well.

  • Extract the products by adding 1.0 mL of ethyl acetate, shaking vigorously, and allowing the layers to separate.

  • Transfer the organic layer to a new 96-well plate. Repeat the extraction.

  • Combine the organic extracts and concentrate under a stream of nitrogen or using a centrifugal evaporator.

  • Re-dissolve the crude products in a suitable solvent (e.g., DMSO/MeOH) for purification by preparative HPLC.

Expected Results for Amide Coupling:

Carboxylic Acid Partner	Coupling Conditions	Typical Yield Range (%)	Notes
Benzoic Acid	HATU (1.1 eq), DIPEA (2.5 eq), DMF, RT, 12h	85-95%	Standard, high-yielding reaction.
Acetic Acid	HATU (1.1 eq), DIPEA (2.5 eq), DMF, RT, 4h	80-90%	Fast reaction with aliphatic acids.
4-Chlorophenylacetic Acid	HATU (1.1 eq), DIPEA (2.5 eq), DMF, RT, 12h	88-97%	Electronically diverse acids are well-tolerated.
N-Boc-Glycine	HATU (1.1 eq), DIPEA (2.5 eq), DMF, RT, 6h	75-85%	Good yields, though slightly lower due to potential for side reactions. Double coupling may be beneficial.[7]

Protocol II: Parallel Reductive Amination

Reductive amination is a robust and versatile method for forming C-N bonds, providing access to secondary amines. The use of sodium triacetoxyborohydride (STAB) is particularly advantageous for parallel synthesis due to its mildness, selectivity, and tolerance of a wide range of functional groups.[10][11] It selectively reduces the in-situ formed iminium ion in the presence of the starting aldehyde or ketone.[12]

Causality Behind Experimental Choices:

• Reducing Agent (STAB): NaBH(OAc)₃ is a mild and selective hydride donor. Unlike NaBH₄, it does not readily reduce aldehydes or ketones at neutral or slightly acidic pH, allowing for a one-pot procedure where imine formation and reduction occur concurrently.[10][11] This operational simplicity is ideal for high-throughput formats.

• Solvent (DCE): 1,2-Dichloroethane (DCE) is the preferred solvent as it is compatible with STAB and effectively solubilizes the common reactants and intermediates.[11][12]

• Catalyst (Acetic Acid): A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion intermediate, which is the species reduced by STAB.[10] This is particularly important when coupling with ketones.

Experimental Workflow: Reductive Amination

Caption: Parallel Reductive Amination Workflow.

Step-by-Step Protocol:

• Reagent Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1 ) in DCE.

  • In separate plates or vials, prepare 0.2 M stock solutions of a diverse set of aldehydes or ketones in DCE.

• Reaction Setup (in a 96-well reaction block):

  • To each well, add 250 µL (0.05 mmol, 1.0 eq) of the amine 1 stock solution.

  • Add 250 µL (0.05 mmol, 1.0 eq) of the aldehyde/ketone stock solution.

  • Optional: For less reactive ketones, add 5 µL of glacial acetic acid.

  • Allow the mixture to pre-stir for 30-60 minutes to facilitate imine formation.

  • Add Sodium triacetoxyborohydride (STAB) (16 mg, 0.075 mmol, 1.5 eq) as a solid to each well using a powder dispenser.

  • Seal the reaction block and shake at room temperature for 6-24 hours. Monitor by LC-MS.

• Parallel Workup and Purification:

  • Quench the reactions by carefully adding 1.0 mL of saturated aqueous sodium bicarbonate solution to each well.

  • Extract the products with 1.0 mL of dichloromethane (DCM).

  • Transfer the organic layer to a new 96-well plate. Repeat the extraction.

  • Pass the combined organic layers through a phase separator plate or dry over anhydrous Na₂SO₄.

  • Concentrate the plate and re-dissolve the crude products for purification by preparative HPLC.

Expected Results for Reductive Amination:

Carbonyl Partner	Conditions	Typical Yield Range (%)	Notes
Benzaldehyde	STAB (1.5 eq), DCE, RT, 12h	80-90%	Aromatic aldehydes react cleanly.
Isovaleraldehyde	STAB (1.5 eq), DCE, RT, 6h	75-85%	Aliphatic aldehydes are also efficient coupling partners.
Cyclohexanone	STAB (1.5 eq), AcOH (cat.), DCE, RT, 24h	65-75%	Ketones are less reactive and may require a catalytic amount of acid and longer reaction times.[12]
4-Pyridinecarboxaldehyde	STAB (1.5 eq), DCE, RT, 12h	70-85%	Heteroaromatic aldehydes are well-tolerated, providing access to key pharmacophores.

Conclusion

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a high-value building block for constructing diverse chemical libraries. Its unique 3,3-disubstituted pattern offers advantages in modulating physicochemical and pharmacokinetic properties. The robust and scalable protocols for amide bond formation and reductive amination detailed in this guide provide a reliable foundation for its successful implementation in parallel synthesis campaigns. By leveraging these optimized conditions, researchers can efficiently explore the chemical space around this privileged scaffold, accelerating the identification of novel lead compounds in drug discovery programs.

References

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Application Notes & Protocols: Mastering Amide Bond Formation with Sterically Hindered Boc-3-amino-3-methylpiperidine

Introduction: The Challenge and Opportunity of Hindered Piperidines

Boc-3-amino-3-methylpiperidine is a valuable building block in modern medicinal chemistry. Its rigid, 3,3-disubstituted piperidine scaffold offers a unique three-dimensional architecture, enabling chemists to explore novel chemical space and design drug candidates with improved metabolic stability and target-binding profiles.[1] However, the very feature that makes this moiety attractive—the sterically encumbered tertiary alkylamine center—presents a significant synthetic hurdle.[2][3]

The nitrogen atom is shielded by the piperidine ring and an adjacent methyl group, drastically reducing its nucleophilicity. Consequently, standard amide coupling protocols, such as those relying solely on carbodiimides like DCC or EDC, often result in sluggish reactions, low yields, or complete failure.[2][4] This guide provides a comprehensive overview of robust and efficient protocols for successfully coupling carboxylic acids with this challenging amine, grounded in an understanding of reaction mechanisms and field-proven optimization strategies.

The Core Hurdle: Overcoming Steric Hindrance

The formation of an amide bond requires the nucleophilic attack of an amine on an activated carboxylic acid derivative. With Boc-3-amino-3-methylpiperidine, the steric bulk surrounding the nitrogen atom kinetically disfavors this attack. Success, therefore, hinges on selecting a coupling strategy that generates a highly reactive carboxylic acid intermediate to overcome this high activation energy barrier.

The most effective reagents for this purpose fall into two main classes: uronium/aminium salts and phosphonium salts . These reagents generate highly activated esters that are more susceptible to nucleophilic attack by even weak or hindered nucleophiles.

Recommended Coupling Reagents and Systems

Uronium/Aminium Salts: The Gold Standard for Difficult Couplings

Uronium-based reagents are among the most powerful tools for forming amide bonds in sterically demanding contexts.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): HATU is arguably the premier coupling reagent for hindered systems.[5] It reacts with carboxylic acids in the presence of a non-nucleophilic base to form a highly reactive OAt-ester. The pyridine nitrogen within the HOAt leaving group provides anchimeric assistance, further accelerating the rate of amide bond formation compared to its HOBt-based counterparts like HBTU.[5][6]

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): HCTU is a cost-effective and highly reactive alternative to HATU. It forms a 6-Cl-OBt ester, which is more reactive than the OBt ester formed by HBTU, offering a good balance of reactivity and price.[7]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium reagent, COMU offers reactivity comparable or even superior to HATU for some hindered couplings.[7][8] Its key advantage is enhanced safety, as its byproducts are not explosive, unlike those derived from HOBt or HOAt.[8]

Mechanism of Action: Uronium Salt Activation The general workflow involves the activation of the carboxylic acid to form a highly reactive ester, which is then attacked by the amine.

Caption: General workflow for HATU-mediated amide coupling.

A critical consideration with uronium reagents is the potential for a guanidinylation side reaction, where the reagent reacts directly with the amine.[5] To prevent this, it is imperative to pre-activate the carboxylic acid with the coupling reagent and base for a short period before introducing the amine.

Phosphonium Salts: A Guanidinylation-Free Alternative

Phosphonium salts, like PyBOP, operate via a similar mechanism of forming activated esters but do not pose the risk of guanidinylation, making them an excellent choice if an excess of coupling reagent is required.

• PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): A widely used phosphonium reagent that efficiently generates OBt active esters. It is highly effective for difficult couplings and cyclizations.

• PyAOP ((7-Aza-1-hydroxybenzotriazole)-tri(pyrrolidino)phosphonium hexafluorophosphate): The phosphonium analogue of HATU, PyAOP is one of the most powerful coupling reagents available and is particularly suited for extremely hindered amino acids.[2]

Alternative Methods for Extreme Cases

For couplings that fail even with potent onium salts, converting the carboxylic acid to a more reactive species in situ may be necessary.

• Acyl Fluoride Generation: Using reagents like Cyanuric Fluoride or XtalFluor-E®, the carboxylic acid can be converted to a highly reactive acyl fluoride, which can then couple with the hindered amine, often at elevated temperatures. This method has proven effective where many standard protocols have failed.[4]

Comparative Overview of Reaction Conditions

The following table summarizes recommended conditions for coupling with Boc-3-amino-3-methylpiperidine. Note that optimal conditions may vary based on the specific carboxylic acid substrate.

Method	Coupling Reagent	Base	Solvent	Typical Equivalents (Acid:Amine:Reagent:Base)	Temperature	Key Advantages	Potential Issues
Uronium A	HATU	DIPEA, 2,4,6-Collidine	DMF, NMP	1.2 : 1.0 : 1.2 : 2.0-3.0	0°C to RT	Extremely high reactivity, fast reactions.[5][9]	Guanidinylation if not pre-activated; cost.
Uronium B	HCTU	DIPEA, 2,4,6-Collidine	DMF, DCM	1.2 : 1.0 : 1.2 : 2.0-3.0	0°C to RT	High reactivity, more cost-effective than HATU.[7]	Guanidinylation risk.
Phosphonium	PyBOP	DIPEA	DMF, DCM	1.2 : 1.0 : 1.2 : 3.0	0°C to RT	No guanidinylation risk; high efficiency.	Byproduct removal can be challenging.
Carbodiimide	EDC / Oxyma	DIPEA	DCM, DMF	1.5 : 1.0 : 1.5 : 2.0	RT to 40°C	Cost-effective, water-soluble byproduct (EDC).[8][9]	Lower reactivity, may require heat/long times.[4]
Acyl Fluoride	Cyanuric Fluoride	Pyridine	DCM	1.1 : 1.0 : 0.7 : 2.0	RT to 40°C	Effective for extremely resistant couplings.[4]	Requires careful handling of reagents.

Detailed Experimental Protocols

Safety Note: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All solvents should be anhydrous for optimal results.

Protocol 1: High-Efficiency Coupling using HATU

This protocol is the recommended starting point for most substrates due to its high reliability and reaction speed.

Materials:

• Carboxylic Acid (R-COOH)

• Boc-3-amino-3-methylpiperidine

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.2 eq).

• Dissolve the acid in anhydrous DMF (to make a ~0.1 M solution based on the amine).

• Add DIPEA (3.0 eq) to the solution and stir for 2 minutes.

• Add HATU (1.2 eq) in one portion. The solution may turn yellow.

• Pre-activation: Stir the mixture at room temperature for 15-20 minutes. This step is crucial to form the active ester and prevent side reactions.[5]

• In a separate vial, dissolve Boc-3-amino-3-methylpiperidine (1.0 eq) in a small amount of anhydrous DMF.

• Add the amine solution dropwise to the activated acid mixture.

• Stir the reaction at room temperature for 4-12 hours. Monitor progress by TLC or LC-MS. For particularly stubborn couplings, the temperature can be gently raised to 40-50°C.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate and water.

• Wash the organic layer sequentially with 10% citric acid, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Caption: Step-by-step workflow for the HATU coupling protocol.

Protocol 2: Guanidinylation-Free Coupling using PyBOP

This protocol is an excellent alternative to HATU, especially if the guanidinylation side product is a concern or if the amine is particularly precious.

Materials:

• Carboxylic Acid (R-COOH)

• Boc-3-amino-3-methylpiperidine

• PyBOP

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or DMF

Procedure:

• In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.2 eq) and Boc-3-amino-3-methylpiperidine (1.0 eq) in anhydrous DCM or DMF (~0.1 M).

• Cool the mixture to 0°C in an ice bath.

• Add DIPEA (3.0 eq) and stir for 5 minutes.

• Add PyBOP (1.2 eq) in one portion. While pre-activation is less critical than with HATU, it is still good practice.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with DCM/EtOAc. Wash sequentially with 1 M HCl (or 10% citric acid), saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The byproduct, HMPA, is water-soluble and should be largely removed during the aqueous washes.

• Purification: Purify the crude product using silica gel column chromatography.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Conversion	1. Insufficiently reactive coupling reagent. 2. Wet reagents or solvents. 3. Low reaction temperature/time.	1. Switch to a more potent reagent (e.g., from EDC/Oxyma to HATU or PyAOP). 2. Ensure all reagents and solvents are anhydrous. 3. Increase reaction time or gently heat the reaction to 40-50°C.
Guanidinylation Side Product	Direct reaction of uronium salt (e.g., HATU) with the amine.	Strictly follow the pre-activation protocol: mix acid, base, and coupling reagent for 15-20 minutes before adding the amine.
Racemization of Acid	(If the acid has a chiral α-center) 1. Overly harsh conditions (high temp, strong base). 2. Prolonged activation time.	1. Keep the temperature as low as possible (start at 0°C). Use a hindered base like 2,4,6-collidine instead of DIPEA. 2. Minimize pre-activation time to what is necessary (15 min is usually sufficient).

Conclusion

Amide coupling with Boc-3-amino-3-methylpiperidine is a challenging but achievable transformation. Success relies on moving beyond standard peptide coupling conditions and employing highly potent uronium or phosphonium reagents like HATU, HCTU, or PyBOP. Careful attention to reaction parameters—particularly the use of anhydrous solvents, a suitable non-nucleophilic base, and a pre-activation step for uronium reagents—is critical for achieving high yields and purity. By leveraging the protocols and principles outlined in this guide, researchers can confidently incorporate this valuable sterically hindered building block into their synthetic programs.

References

• Application Notes and Protocols for the Use of HATU with Sterically Hindered Amino Acids. Benchchem.
• Optimizing Peptide Coupling: Key Techniques. BenchChem.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Due-Hansen, M. E., et al. (2015).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem. (2024).
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides.
• Xiong, W., et al. (2024). Multicomponent Construction of Tertiary Alkylamines by Photoredox/Nickel-Catalyzed Aminoalkylation of Organohalides. Journal of the American Chemical Society.
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.
• Reid, J. P., et al. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science.
• Coupling Reagents. Aapptec Peptides.
• Ghosh, A. K., & Shahabi, D. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters.
• HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech. (2025).
• Application Notes and Protocols for Amide Coupling Reactions Involving (R)-3-(Boc-amino)pyrrolidine. Benchchem.
• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. Journal of Medicinal Chemistry. (2015).

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• 3. pubs.acs.org [pubs.acs.org]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
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• 9. peptide.com [peptide.com]

Application Notes and Protocols for the Deprotection of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Introduction

The tert-butyloxycarbonyl (Boc) group is a fundamental amine protecting group in modern organic synthesis, particularly in pharmaceutical and peptide chemistry.[1][2] Its popularity is due to its stability in a wide range of non-acidic conditions and its straightforward removal under acidic conditions.[1][3] This guide focuses on the deprotection of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, a key step to reveal the piperidine nitrogen for subsequent synthetic transformations. The presence of a sterically hindered tertiary carbon adjacent to the amine can influence the reaction kinetics, necessitating carefully optimized protocols.

This document provides a detailed examination of the scientific principles, step-by-step experimental protocols, and analytical validation methods for the efficient removal of the Boc group from this specific substrate.

Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc group is an acid-catalyzed process that proceeds through a specific and well-understood mechanism.[4]

• Protonation: The process begins with the protonation of the carbamate's carbonyl oxygen by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][5]

• Fragmentation: This protonation step weakens the carbonyl C-O bond, leading to the fragmentation of the protonated intermediate. This results in the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate.[1][4]

• Decarboxylation: The carbamic acid readily undergoes decarboxylation, releasing carbon dioxide gas and the free amine.[1][4]

• Cation Quenching: The generated tert-butyl cation can be quenched by a nucleophile, deprotonate to form isobutylene gas, or in some cases, alkylate electron-rich sites on the substrate.[3][5]

The final product is typically obtained as an ammonium salt (e.g., trifluoroacetate or hydrochloride salt), which can then be neutralized in a subsequent workup step to yield the free amine.[4]

Caption: Mechanism of acid-catalyzed Boc deprotection.

Experimental Protocols

Two common and effective methods for the deprotection of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate are presented below: using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and using Hydrochloric Acid (HCl) in 1,4-Dioxane. The choice between them often depends on the desired salt form of the product and the compatibility with other functional groups.[2]

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA)

This method is highly efficient and the reaction is typically fast. The product is isolated as the trifluoroacetate salt, which can often be used directly in the next step or neutralized to the free base.[6][7]

Parameter	Value/Condition	Rationale
Solvent	Dichloromethane (DCM)	Anhydrous DCM is a common choice as it is inert and effectively dissolves both the starting material and TFA.[6]
Reagent	Trifluoroacetic Acid (TFA)	A strong acid that efficiently cleaves the Boc group.[8]
Concentration	20-50% TFA in DCM (v/v)	This concentration range is typically sufficient for rapid deprotection without excessive use of acid.[6]
Temperature	0 °C to Room Temperature	The reaction is initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature for completion.[1]
Reaction Time	1 - 4 hours	The reaction progress should be monitored to determine the exact time.[1]

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1.0 equiv.) in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.5 M.[1]

• Cooling: Cool the solution to 0 °C using an ice bath.[1]

• Reagent Addition: Slowly add trifluoroacetic acid (TFA) (5–10 equivalents, typically 25-50% of the total volume) to the stirred solution.[1][6]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.[1][7]

• Workup (Isolation of TFA Salt): Upon completion, concentrate the reaction mixture in vacuo using a rotary evaporator to remove the solvent and excess TFA. The resulting residue is the trifluoroacetate salt of 3-methylpiperidin-3-amine, which can be used without further purification.[6]

• Workup (Isolation of Free Amine): To obtain the free amine, dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize the remaining acid.[1] Separate the organic layer, dry it over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in Dioxane

This method is also very effective and yields the hydrochloride salt of the amine, which is often a stable, crystalline solid that can be easily isolated by filtration.[9]

Parameter	Value/Condition	Rationale
Solvent	1,4-Dioxane	A common solvent for this reaction, often used as the medium for the HCl solution.[9]
Reagent	4M HCl in 1,4-Dioxane	A commercially available and convenient source of anhydrous HCl.[9]
Temperature	Room Temperature	The reaction typically proceeds efficiently at ambient temperature.[9]
Reaction Time	1 - 16 hours	Reaction times can vary depending on the substrate; monitoring is essential.[9]

• Preparation: In a round-bottom flask, suspend or dissolve tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1.0 equiv.) in a 4M solution of HCl in 1,4-dioxane.[1][9]

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS.[1] The product hydrochloride salt may precipitate out of the solution during the reaction.[1]

• Workup (Isolation of HCl Salt): Upon completion, if a precipitate has formed, collect the solid by filtration and wash it with cold diethyl ether to remove any non-polar impurities.[1] Dry the solid under vacuum to obtain the pure hydrochloride salt. If no precipitate forms, concentrate the reaction mixture in vacuo to obtain the product salt.

• Workup (Isolation of Free Amine): Dissolve the hydrochloride salt in water and basify with an aqueous solution of sodium hydroxide (NaOH) or potassium carbonate (K2CO3) to a pH > 11. Extract the aqueous layer with a suitable organic solvent (e.g., DCM or ethyl acetate). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

Caption: General experimental workflow for Boc deprotection.

Reaction Monitoring and Product Characterization

Proper analytical techniques are crucial for ensuring the reaction has gone to completion and for verifying the identity and purity of the final product.

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the reaction's progress.[7]

  • Stationary Phase: Silica gel plates.

  • Mobile Phase: A mixture of a polar solvent (e.g., methanol) and a less polar solvent (e.g., DCM) is typically effective. A common system is 5-10% methanol in DCM.

  • Visualization: The starting material (Boc-protected amine) is less polar and will have a higher Rf value than the product (free amine or its salt), which is more polar. The spots can be visualized under UV light if the molecule is chromophoric, or by staining with ninhydrin, which develops a colored spot with primary and secondary amines.[5][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides more definitive information, confirming the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the structure of the final product. Key indicators of successful deprotection include:

  • The disappearance of the large singlet peak around 1.4 ppm in the ¹H NMR spectrum, which corresponds to the nine protons of the tert-butyl group.

  • The disappearance of the quaternary carbon signal around 80 ppm in the ¹³C NMR spectrum, corresponding to the tert-butyl group.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient acid.- Insufficient reaction time.- Low reaction temperature.	- Add more acid and continue to monitor.- Extend the reaction time.- Allow the reaction to proceed at room temperature for a longer period.
Formation of Byproducts	- The reactive tert-butyl cation may alkylate other nucleophilic sites on the molecule.[10]	- Add a scavenger, such as anisole or thioanisole, to the reaction mixture to trap the tert-butyl cation.[11]
Difficulty Isolating Free Amine	- The free amine product may be highly water-soluble.	- After neutralization, saturate the aqueous layer with NaCl (brine) before extraction to decrease the amine's solubility in water.- Perform multiple extractions with an organic solvent.
Product is an oil instead of a solid	- The salt form may be hygroscopic or amorphous.	- Attempt to crystallize the product from a different solvent system.- If the free base is desired, proceed with the neutralization and extraction.

References

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• How to do work-up of a BOC deprotection reaction by TFA?. ResearchGate. [Link]

• Boc Deprotection - TFA. Common Organic Chemistry. [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Rapid N-Boc Deprotection with TFA. Scribd. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. The Royal Society of Chemistry. [Link]

• SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• How to confirm BOC deprotection by TFA ?. ResearchGate. [Link]

• Boc Deprotection - HCl. Common Organic Chemistry. [Link]

• Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas. The Royal Society of Chemistry. [Link]

• How can we do the deprotection of boc-amino acids using hcl ?. ResearchGate. [Link]

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• 3. total-synthesis.com [total-synthesis.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Boc Deprotection - TFA [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Boc Deprotection - HCl [commonorganicchemistry.com]
• 10. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols for the Large-Scale Synthesis of Enantiomerically Pure 3-Aminopiperidines

Introduction: The Critical Role of Chiral 3-Aminopiperidines in Modern Drug Discovery

The 3-aminopiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous blockbuster drugs. Its rigid, saturated heterocyclic structure allows for precise three-dimensional positioning of substituents, enabling high-affinity and selective interactions with biological targets. Enantiomeric purity is paramount, as different enantiomers of a drug can exhibit vastly different pharmacological activities, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even contribute to adverse effects. For instance, (R)-3-aminopiperidine is a key intermediate in the synthesis of several dipeptidyl peptidase-4 (DPP-4) inhibitors like alogliptin and linagliptin, which are used to treat type 2 diabetes.[1][2] The development of robust, scalable, and economically viable methods for the synthesis of enantiomerically pure 3-aminopiperidines is therefore a critical endeavor in the pharmaceutical industry.

This comprehensive guide provides an in-depth analysis of the principal strategies for the large-scale synthesis of enantiomerically pure 3-aminopiperidines. We will explore the causality behind experimental choices for each major synthetic route, offering detailed, self-validating protocols for the most industrially relevant methods.

Strategic Approaches to Enantiopure 3-Aminopiperidines: A Comparative Overview

The synthesis of enantiomerically pure 3-aminopiperidines on an industrial scale can be broadly categorized into three main strategies: asymmetric synthesis, chiral resolution of a racemic mixture, and synthesis from the chiral pool. The choice of strategy is often dictated by factors such as cost of starting materials, scalability, efficiency (yield and enantiomeric excess), and environmental impact.

Synthetic Strategy	Core Principle	Key Advantages	Potential Challenges
Asymmetric Synthesis	Creation of the desired stereocenter during the reaction.	High theoretical yield (up to 100%), atom economy.	Often requires expensive catalysts, ligands, or enzymes; process optimization can be complex.
Chiral Resolution	Separation of a pre-existing racemic mixture.	Can be technically simpler to implement initially; well-established classical methods.	Maximum theoretical yield is 50% for the desired enantiomer without a racemization/recycling process; generates an equal amount of the undesired enantiomer as waste.
Chiral Pool Synthesis	Utilization of naturally occurring enantiopure starting materials.	The stereocenter is pre-defined, avoiding the need for asymmetric induction or resolution.	Limited availability and higher cost of starting materials; may require multi-step synthetic sequences.

Below, we delve into the practical applications of these strategies, with a focus on methods that have demonstrated scalability and high enantiopurity.

Asymmetric Synthesis: Building Chirality with Precision

Asymmetric synthesis offers the most elegant and efficient route to enantiomerically pure compounds by directly creating the desired stereocenter. In the context of 3-aminopiperidines, enzymatic and catalytic hydrogenation methods have emerged as powerful tools for large-scale production.

Enzymatic Asymmetric Amination: A Green and Scalable Approach

The use of transaminases for the asymmetric amination of a prochiral ketone is a rapidly growing field in industrial chemistry, prized for its high selectivity, mild reaction conditions, and environmental compatibility.[1][3]

Causality of Experimental Choices:

• Enzyme Selection: The choice of transaminase is critical for achieving high enantioselectivity and conversion. Both (R)- and (S)-selective transaminases are commercially available, allowing for the synthesis of either enantiomer of the desired product.[2]

• Protecting Group Strategy: The substrate, a 3-piperidone derivative, must be N-protected to prevent side reactions and improve its stability and solubility. The tert-butoxycarbonyl (Boc) group is commonly used due to its stability under the reaction conditions and its facile removal under acidic conditions.[2]

• Amine Donor and Cofactor: Isopropylamine is a frequently used and cost-effective amine donor. The reaction requires a catalytic amount of pyridoxal-5'-phosphate (PLP) as a cofactor.[2]

• Reaction Conditions: The reaction is typically carried out in an aqueous buffer system at a controlled pH and temperature to ensure optimal enzyme activity and stability. The removal of the acetone by-product can be important to drive the reaction equilibrium towards the product.

Workflow for Enzymatic Asymmetric Amination:

Caption: Workflow for the enzymatic synthesis of (R)-3-aminopiperidine.

Protocol 1: Large-Scale Enzymatic Synthesis of (R)-N-Boc-3-aminopiperidine

This protocol is a representative example based on principles described in the literature.[2][4]

• Reaction Setup:

  • To a temperature-controlled reactor, add a buffered aqueous solution (e.g., Tris-HCl buffer, pH 8.0).

  • Add isopropylamine (as both amine donor and to help maintain pH).

  • Add the immobilized transaminase enzyme and pyridoxal-5'-phosphate (PLP).

  • Warm the mixture to the optimal temperature for the enzyme (e.g., 50°C).

• Substrate Addition:

  • Dissolve N-Boc-3-piperidone in a suitable co-solvent (e.g., THF) and add it to the reactor.

• Reaction Monitoring:

  • Maintain the reaction at a constant temperature and pH (controlled by the addition of isopropylamine).

  • Monitor the reaction progress by TLC or HPLC until completion (typically 18-24 hours).

• Work-up and Isolation:

  • Filter to remove the immobilized enzyme (which can be recycled).

  • Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude (R)-N-Boc-3-aminopiperidine.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography if necessary.

  • Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.

Expected Outcome: This method can achieve high yields (>90%) and excellent enantiomeric excess (>99% e.e.).[4]

Chiral Resolution: The Classical Approach to Enantiomeric Purity

Chiral resolution remains a widely used and practical method for obtaining enantiomerically pure amines on a large scale. This technique relies on the formation of diastereomeric salts with a chiral resolving agent, which can then be separated by fractional crystallization due to their different solubilities.

Causality of Experimental Choices:

• Resolving Agent: The choice of resolving agent is crucial for efficient separation. The agent should form a stable, crystalline salt with one enantiomer of the amine while the salt of the other enantiomer remains in solution. Optically active cyclic phosphoric acids and derivatives of tartaric acid or amino acids are commonly used.[5][6][7]

• Solvent System: The solvent system is selected to maximize the solubility difference between the two diastereomeric salts. This often requires careful screening of various solvents and solvent mixtures.

• Stoichiometry: The stoichiometry of the resolving agent to the racemic amine can influence the efficiency of the resolution.

• Temperature Profile: A controlled cooling profile during crystallization is essential to ensure high diastereomeric purity of the crystallized salt.

Workflow for Chiral Resolution via Diastereomeric Salt Formation:

Caption: Workflow for chiral resolution of 3-aminopiperidine.

Protocol 2: Resolution of Racemic 3-Aminopiperidine with (R)-Cyclic Phosphoric Acid

This protocol is based on a published procedure demonstrating high efficiency.[5][7]

• Salt Formation:

  • Dissolve racemic 3-aminopiperidine in a suitable solvent (e.g., 90% tert-butyl alcohol).

  • Add a solution of the chiral resolving agent, (R)-4-(2-chlorophenyl)-5,5-dimethyl-2-hydroxy-1,3,2-dioxaphosphorinane 2-oxide ((R)-CPA), in the same solvent.

• Crystallization:

  • Stir the mixture at an elevated temperature to ensure complete dissolution, then cool it slowly to a lower temperature (e.g., 0°C) to induce crystallization of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt:

  • Collect the precipitated solid by filtration and wash with a small amount of cold solvent.

• Liberation of the Free Amine:

  • Suspend the diastereomeric salt in water and adjust the pH to basic (e.g., pH 11-12) with an aqueous base like NaOH.

  • Extract the liberated enantiopure amine with an organic solvent (e.g., dichloromethane).

• Final Isolation and Analysis:

  • Dry the combined organic extracts, filter, and concentrate to yield the enantiomerically pure 3-aminopiperidine.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Expected Outcome: This method has been reported to yield (R)-3-aminopiperidine with a yield of up to 99.5% and an enantiomeric excess of 99.6%.[5][7]

Synthesis from the Chiral Pool: Leveraging Nature's Stereochemistry

This strategy utilizes readily available, enantiomerically pure natural products as starting materials. For 3-aminopiperidines, amino acids like D-glutamic acid or D-ornithine are logical precursors.[8][9]

Causality of Experimental Choices:

• Starting Material Selection: The choice of the starting amino acid dictates the stereochemistry of the final product. For example, D-glutamic acid can be used to synthesize (R)-3-aminopiperidine.[8]

• Synthetic Route: The synthetic sequence typically involves functional group transformations to enable cyclization into the piperidine ring. This can include esterification, reduction of carboxylic acids to alcohols, activation of hydroxyl groups (e.g., as tosylates or mesylates), and subsequent intramolecular cyclization.

• Protecting Groups: Orthogonal protecting groups are essential to selectively manipulate the different functional groups present in the starting amino acid and intermediates.

Workflow for Synthesis from D-Glutamic Acid:

Caption: Synthetic pathway from D-glutamic acid to (R)-3-aminopiperidine.

Protocol 3: Conceptual Steps for the Synthesis of (R)-3-Aminopiperidine from D-Glutamic Acid

This outlines the key transformations based on established chemical principles.[8]

• Protection and Esterification: Protect the amino group of D-glutamic acid (e.g., as a Boc derivative) and esterify the carboxylic acid groups.

• Selective Reduction: Selectively reduce one of the ester groups to a primary alcohol.

• Hydroxyl Group Activation: Activate the resulting hydroxyl group as a good leaving group, for instance, by converting it to a tosylate or mesylate.

• Intramolecular Cyclization: Induce intramolecular cyclization via nucleophilic attack of the protected amino group onto the carbon bearing the leaving group to form the piperidine ring.

• Deprotection: Remove the protecting groups to yield the final (R)-3-aminopiperidine.

This route, while conceptually straightforward, often involves multiple steps, which can impact the overall yield and cost-effectiveness for large-scale production compared to more convergent approaches like enzymatic amination or resolution.

Conclusion and Future Outlook

The large-scale synthesis of enantiomerically pure 3-aminopiperidines is a well-addressed challenge with several viable and robust solutions. For new processes, enzymatic asymmetric amination stands out as a particularly attractive strategy due to its high efficiency, scalability, and green credentials.[1][2][3] However, classical chiral resolution remains a powerful and often economically favorable method, especially when an efficient racemization and recycling protocol for the undesired enantiomer is in place.[5][7] Synthesis from the chiral pool offers a reliable, albeit often longer, route to the desired products.

The choice of the optimal synthetic route will ultimately depend on a careful evaluation of economic, logistical, and environmental factors specific to the manufacturing context. As the demand for chiral pharmaceuticals continues to grow, further innovation in catalyst and enzyme development will undoubtedly lead to even more efficient and sustainable methods for the production of these critical chiral building blocks.

References

• SciSpace. (n.d.). An asymmetric synthesis method for (R)-3-amino piperidine derivatives. Retrieved from [Link]

• Google Patents. (n.d.). An asymmetric synthesis method for (R)-3-amino piperidine derivatives.

• Sun, Y., Hu, B., Jing, Y., Wu, J., Zhou, M., Chen, M., Hao, F., & Sun, F. (2021). Preparation of (R)-3-aminopiperidine by resolution with optically active cyclic phosphoric acids. Chirality, 33(7), 379-384. Retrieved from [Link]

• Justia Patents. (2019). Process for the preparation of enantiomerically enriched 3-aminopiperidine. Retrieved from [Link]

• ResearchGate. (2021). Preparation of ( R )‐3‐aminopiperidine by resolution with optically active cyclic phosphoric acids. Retrieved from [Link]

• Ford, G. J., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(50), 6831-6834. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparation of optically active N-protected 3-aminopyrrolidine or N-protected 3-aminopiperidine by optical resolution of racemic amine mixtures employing an omega-transaminase.
• Google Patents. (n.d.). Preparation of (r)-3-aminopiperidine dihydrochloride.

• Dong, Z., & Dong, G. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Retrieved from [Link]

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• Ravi, S., Maddocks, C. J., Fairlamb, I. J. S., Unsworth, W. P., & Clarke, P. A. (2024). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride.
• Google Patents. (n.d.). Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.

• ResearchGate. (2020). Synthesis of Protected 3-Aminopiperidine and 3-Aminoazepane Derivatives Using Enzyme Cascades. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing (R)-3-amino piperidine hydrochloride.

• Beilstein Journals. (n.d.). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Retrieved from [Link]

• ACS Publications. (2021). Large Scale Practical Synthesis of Enantiomerically Pure cis-4-Amino-3-fluoro-1-methylpiperidine via Rhodium-Catalyzed Asymmetric Hydrogenation of a Tetrasubstituted Fluoroalkene. Retrieved from [Link]

• Legault, C. Y., & Charette, A. B. (2005). Catalytic asymmetric hydrogenation of N-iminopyridinium ylides: expedient approach to enantioenriched substituted piperidine derivatives. Journal of the American Chemical Society, 127(25), 8966-8967. Retrieved from [Link]

• Semantic Scholar. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Retrieved from [Link]

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• ACS Publications. (2022). Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. Retrieved from [Link]

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Application Notes and Protocols for the Analytical Characterization of Substituted Piperidines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperidine moiety is a ubiquitous structural motif in a vast number of natural products and synthetic pharmaceuticals, making its precise analytical characterization a cornerstone of drug discovery, development, and quality control.[1][2] This guide provides a comprehensive overview of the principal analytical methodologies for the structural elucidation, quantification, and chiral separation of substituted piperidines. We delve into the theoretical underpinnings and practical applications of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and X-ray Crystallography. Detailed, field-proven protocols are provided for each technique, emphasizing the causality behind experimental choices to ensure robust and reproducible results. This document is designed to serve as a practical resource for researchers and scientists engaged in the multifaceted analysis of piperidine-containing compounds.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[3][4] Its conformational flexibility and ability to engage in various intermolecular interactions contribute to its prevalence in a wide range of therapeutic agents, from antipsychotics to analgesics. The nature and position of substituents on the piperidine ring profoundly influence the molecule's pharmacological and toxicological properties. Therefore, the unambiguous determination of structure, stereochemistry, purity, and concentration is of paramount importance throughout the drug development lifecycle.

This guide will navigate the analytical landscape for substituted piperidines, offering a decision-making framework for selecting the most appropriate techniques to address specific analytical challenges.

Caption: Workflow for NMR-based structural elucidation.

Mass Spectrometry (MS): Probing Molecular Weight and Fragmentation

Mass spectrometry is a powerful technique for determining the molecular weight of substituted piperidines and gaining structural insights through fragmentation analysis. [5][6]When coupled with a separation technique like liquid chromatography (LC-MS), it becomes an indispensable tool for both qualitative and quantitative analysis.

Ionization Techniques and Fragmentation Patterns

The choice of ionization technique is critical and depends on the analyte's properties.

• Electrospray Ionization (ESI): A soft ionization technique ideal for polar and thermally labile substituted piperidines. It typically produces protonated molecules [M+H]⁺, providing clear molecular weight information. [5][6]* Electron Ionization (EI): A hard ionization technique often used with gas chromatography (GC-MS). It leads to extensive fragmentation, creating a characteristic "fingerprint" mass spectrum that can be compared to spectral libraries for identification.

Tandem Mass Spectrometry (MS/MS): In MS/MS, a specific ion (e.g., the [M+H]⁺) is selected and fragmented by collision-induced dissociation (CID). The resulting fragment ions provide detailed structural information. Common fragmentation pathways for piperidines involve the loss of substituents and ring cleavage. [5][6][7]

Protocol: LC-MS/MS for Quantification in Biological Matrices

Objective: To quantify a substituted piperidine drug candidate in human plasma.

Materials:

• Human plasma samples.

• Substituted piperidine analytical standard.

• Stable isotope-labeled internal standard (SIL-IS) of the analyte.

• Acetonitrile (LC-MS grade).

• Formic acid (LC-MS grade).

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer).

Procedure:

• Sample Preparation (Protein Precipitation): [8] * To 50 µL of plasma, add 10 µL of the SIL-IS working solution.

  • Add 200 µL of acetonitrile to precipitate plasma proteins.

  • Vortex and centrifuge the samples.

  • Transfer the supernatant to a clean vial for analysis. This simple and rapid sample preparation is suitable for high-throughput analysis. [8]2. LC-MS/MS Analysis:

  • Inject the prepared sample onto an appropriate LC column (e.g., C18).

  • Use a mobile phase gradient (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to achieve chromatographic separation.

  • Set the mass spectrometer to monitor specific precursor-to-product ion transitions for both the analyte and the SIL-IS (Multiple Reaction Monitoring - MRM mode).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the SIL-IS against the analyte concentration.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Table 1: Representative LC-MS/MS Parameters

Parameter	Value	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for many piperidine derivatives.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation of the analyte for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution from the reversed-phase column.
Flow Rate	0.4 mL/min	A typical flow rate for analytical LC-MS.
Ionization Mode	Positive Electrospray (ESI+)	Piperidines readily form positive ions.
MRM Transitions	Analyte and IS specific	Provides high selectivity and sensitivity for quantification.

High-Performance Liquid Chromatography (HPLC): Separation and Chiral Resolution

HPLC is the workhorse for separating substituted piperidines from impurities, metabolites, and enantiomers. [9][10]The choice of stationary phase (column) and mobile phase is critical for achieving the desired separation.

Chiral HPLC: Separating Enantiomers

Since enantiomers of a chiral drug can have different pharmacological and toxicological effects, their separation and quantification are mandated by regulatory agencies. [9]Chiral HPLC, using a chiral stationary phase (CSP), is the most common method for this purpose. [9][11]Polysaccharide-based CSPs are particularly effective for a wide range of chiral compounds, including piperidine derivatives. [9] Challenges and Solutions:

• Lack of a UV Chromophore: Many simple piperidines do not absorb UV light, making detection difficult. Pre-column derivatization with a UV-active reagent can overcome this limitation. [9][12]For instance, derivatization with 3,5-dinitrobenzoic acid or para-toluene sulfonyl chloride introduces a strong chromophore. [9][12]

Protocol: Chiral HPLC Separation with Pre-column Derivatization

Objective: To separate the enantiomers of a chiral piperidine that lacks a UV chromophore.

Materials:

• Racemic piperidine analyte.

• Derivatizing agent (e.g., para-toluene sulfonyl chloride - PTSC). [12]* Base (e.g., triethylamine).

• Chiral HPLC column (e.g., Chiralpak AD-H). [12]* HPLC system with UV detector.

Procedure:

• Derivatization:

  • In a suitable solvent, react the racemic piperidine with PTSC in the presence of a base. This reaction attaches the UV-active tosyl group to the piperidine nitrogen. [12]2. HPLC Analysis:

  • Dissolve the derivatized product in the mobile phase.

  • Inject the sample onto the chiral column.

  • Use an appropriate mobile phase (e.g., a mixture of n-hexane, isopropanol, and a small amount of an amine modifier like diethylamine) to achieve separation. [9] * Monitor the elution of the derivatized enantiomers using a UV detector at a suitable wavelength (e.g., 228 nm for the tosyl group). [12]3. Method Validation:

  • Validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness. [12][13][14][15][16][17] Table 2: Typical Chiral HPLC Conditions

Parameter	Condition	Rationale
Column	Polysaccharide-based CSP	Broad applicability for chiral separations. [9]
Mobile Phase	n-Hexane/Isopropanol/Diethylamine	Normal phase conditions often provide good selectivity on polysaccharide CSPs. Diethylamine is a modifier that improves peak shape for basic analytes.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Detection	UV at 254 nm (or appropriate λ)	For detection of the chromophore-containing derivative.

X-ray Crystallography: The Definitive Solid-State Structure

X-ray crystallography provides the most definitive information about the three-dimensional structure of a molecule in the solid state, including bond lengths, bond angles, and absolute stereochemistry. [4]This technique is invaluable for understanding structure-activity relationships and for confirming the results of other analytical methods. [4]

The Crystallographic Workflow

The primary challenge in X-ray crystallography is often growing a high-quality single crystal of the compound. [4]

Caption: The experimental workflow for X-ray crystallography.

Protocol: Single Crystal X-ray Diffraction

Objective: To determine the absolute configuration and solid-state conformation of a chiral substituted piperidine.

Materials:

• Highly purified substituted piperidine.

• A selection of solvents for crystallization trials.

Procedure:

• Crystal Growth:

  • Attempt to grow single crystals using various techniques such as slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution. [4]The choice of solvent is critical and often determined empirically. [4]2. Data Collection:

  • Mount a suitable single crystal on a goniometer head.

  • Collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule.

  • Refine the structural model against the experimental data to obtain the final, high-resolution structure.

• Analysis:

  • Analyze the final structure to determine bond lengths, angles, torsion angles, and intermolecular interactions.

  • If the compound is chiral and crystallized in a chiral space group, the absolute configuration can be determined.

Method Validation: Ensuring Trustworthiness and Reliability

All analytical methods used in a regulatory environment must be validated to ensure they are fit for their intended purpose. [16]The International Council for Harmonisation (ICH) provides guidelines for analytical method validation. [13][14][15][16][17] Key Validation Parameters:

• Specificity: The ability to assess the analyte in the presence of other components. [14]* Linearity: The direct proportionality between the analyte concentration and the analytical signal. [14]* Accuracy: The closeness of the measured value to the true value. [14]* Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters. [15]* Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

References

• Application Note: Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol. Benchchem.
• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors.
• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed.
• X-ray crystal structure and conformational flexibility study of a N-substituted 2,6-diphenylpiperidine derivative.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
• ICH Guidelines for Analytical Method Valid
• A Comparative Guide to the X-ray Crystallography of 2-Benzylpiperidine Deriv
• fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO.
• Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS.
• Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. Benchchem.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
• Validation of Analytical Procedures Q2(R2). ICH.
• ICH and FDA Guidelines for Analytical Method Valid
• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatiz
• Chirality Sensing of N-Heterocycles via 19F NMR. PMC - PubMed Central.
• Synthesis, X-Ray Crystallography and Leishmanicidal Activity of Benzimidazolinyl Piperidine derivative.
• X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. MDPI.
• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Royal Society of Chemistry.
• Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones deriv
• Application Note: High-Throughput Quantification of Piperazin-2-one in Biological Matrices using a Valid
• Synthesis, X-ray diffraction study, analysis of intermolecular interactions and molecular docking of ethyl 1-(3-tosylquinolin-4-yl)
• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. PubMed.
• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine.
• Comparative Analysis of Analytical Methods for Piperidine-1-carbonyl azide and its Altern
• Chiral HPLC Separ
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. PMC - NIH.
• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. NIH.
• Synthesis and Kinetics of Highly Substituted Piperidines in the Presence of Tartaric Acid as a Catalyst.
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society.
• Recommended methods for the Identification and Analysis of Piperazines in Seized M
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC - PubMed Central.
• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. NIH.

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Protocol for Amide Bond Formation with Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

An Application Guide for Researchers

Abstract

The formation of amide bonds is a cornerstone of modern medicinal chemistry and drug development. However, coupling reactions involving sterically hindered amines, such as tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, present significant synthetic challenges that can lead to low yields and side product formation. This application note provides a detailed guide for researchers, offering field-proven protocols and explaining the causality behind experimental choices for successfully synthesizing amides from this challenging substrate. We will explore two robust protocols utilizing common coupling reagents, discuss the underlying reaction mechanisms, and provide a comprehensive troubleshooting guide to navigate potential obstacles.

Introduction: The Challenge of Steric Hindrance

Amide bonds are ubiquitous in pharmaceuticals and biologically active molecules, making their synthesis one of the most frequently performed reactions in drug discovery.[1][2][3] The standard method involves the condensation of a carboxylic acid and an amine, facilitated by a coupling reagent that activates the carboxyl group for nucleophilic attack.[1][3]

While this transformation is conceptually straightforward, its efficiency is highly dependent on the steric and electronic properties of the substrates. Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a particularly challenging substrate due to:

• Severe Steric Hindrance: The amine is located on a tertiary carbon atom within a piperidine ring, which is further encumbered by a bulky tert-butyloxycarbonyl (Boc) protecting group. This steric congestion significantly slows the rate of nucleophilic attack on the activated carboxylic acid.[1][2][4]

• Nucleophilicity: The inherent nucleophilicity of the amine is reduced by the surrounding steric bulk, requiring more potent activation methods to drive the reaction to completion.

Failure to address these challenges can result in low conversion rates, decomposition of the activated acid intermediate, and the formation of unwanted byproducts. This guide provides reliable methods to overcome these hurdles.

Reaction Mechanisms and a Tale of Two Reagents

Successful amide bond formation hinges on the efficient activation of the carboxylic acid. The activated intermediate must be reactive enough to accept the weakly nucleophilic, hindered amine but stable enough to avoid side reactions. We will focus on two classes of widely used coupling reagents: carbodiimides (EDC) and aminium/uronium salts (HATU).

The EDC/HOBt Pathway

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI) is a water-soluble carbodiimide that activates carboxylic acids by forming a highly reactive O-acylisourea intermediate.[5] However, this intermediate is unstable and prone to racemization and side reactions. To mitigate this, an additive such as 1-Hydroxybenzotriazole (HOBt) is used. HOBt traps the O-acylisourea to form a more stable and selective HOBt-active ester, which then reacts with the amine.[5][6]

Caption: Step-by-step workflow for the EDC/HOBt protocol.

Reagents & Stoichiometry:

Reagent	Equivalents	Molar Amount (0.5 mmol scale)
Carboxylic Acid	1.0	0.50 mmol
tert-butyl 3-amino-3-methylpiperidine-1-carboxylate	1.1	0.55 mmol
HOBt (1-Hydroxybenzotriazole)	1.2	0.60 mmol
EDC·HCl	1.2	0.60 mmol
DIPEA (N,N-Diisopropylethylamine)	2.5	1.25 mmol
Anhydrous Solvent (DMF or DCM)	-	5 mL

Step-by-Step Procedure:

• To a round-bottom flask, add the carboxylic acid (1.0 equiv), tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1.1 equiv), and HOBt (1.2 equiv). 2[5]. Dissolve the mixture in anhydrous DMF or DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add EDC·HCl (1.2 equiv) to the reaction mixture in one portion. 5[5]. Add DIPEA (2.5 equiv) dropwise to the stirring solution.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup: Dilute the reaction mixture with ethyl acetate or DCM. Wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine. The aqueous washes will remove excess base, unreacted EDC, and the urea byproduct. 9[7]. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: High-Efficiency Procedure using HATU

This is the recommended method for achieving higher yields and faster reaction times with this sterically demanding amine.

Reagents & Stoichiometry:

Reagent	Equivalents	Molar Amount (0.5 mmol scale)
Carboxylic Acid	1.0	0.50 mmol
tert-butyl 3-amino-3-methylpiperidine-1-carboxylate	1.1	0.55 mmol
HATU	1.2	0.60 mmol
DIPEA (N,N-Diisopropylethylamine)	3.0	1.50 mmol
Anhydrous Solvent (DMF)	-	5 mL

Step-by-Step Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (approx. 0.1 M).

• Add DIPEA (3.0 equiv) to the mixture and stir for 15-20 minutes at room temperature. This pre-activation step generates the OAt-active ester. 3[8]. Add a solution of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (1.1 equiv) in a small amount of DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. These reactions are often complete within a few hours.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with water (to remove DMF and excess base), 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography. Note that the tetramethylurea (TMU) byproduct can sometimes co-elute with the product. Careful selection of the eluent system is required.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficient activation. 2. Low quality or wet reagents/solvent. 3. Amine is too hindered for the chosen conditions.	1. Switch from EDC/HOBt to the more potent HATU protocol. 2. Ensure all reagents are anhydrous and use freshly opened solvents. 3. Increase reaction temperature to 40-50 °C, but monitor for decomposition.
Side Product Formation (e.g., N-acylurea with EDC)	1. The unstable O-acylisourea intermediate is rearranging before being trapped by the amine.	1. Ensure HOBt is added with the initial reagents. 2. Keep the reaction temperature at 0 °C during the addition of EDC.
Difficulty Removing Byproducts	1. Tetramethylurea (TMU) from HATU is co-eluting with the product. 2. Urea from EDC is not fully removed by aqueous wash.	1. Use a different solvent system for chromatography (e.g., gradients involving ether or acetone). 2. Perform an additional acidic wash (e.g., 1M HCl) during workup if the product is stable to acid. For some polar amides, recrystallization can be an effective purification method.
Boc-group Deprotection	The reaction or workup conditions are too acidic.	Avoid strong acids during workup. Use a milder acid like citric acid or ammonium chloride solution instead of HCl. The Boc group is generally stable to the basic conditions of the coupling reaction.

Conclusion

The successful synthesis of amides from sterically hindered amines like tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is highly achievable with careful selection of reagents and reaction conditions. While standard EDC/HOBt protocols can be effective, the use of a more powerful coupling reagent such as HATU is strongly recommended to ensure high yields and efficient conversion. By understanding the underlying mechanisms and potential pitfalls, researchers can confidently incorporate this valuable building block into their synthetic programs, accelerating the discovery and development of new therapeutics.

References

• Lim, D. S. W., Lew, T. T. S., & Zhang, Y. (2015). Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates. Organic Letters. [Link]

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• Due-Hansen, M. E., Pandey, S. K., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. [Link]

• Gunasekar, S., et al. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Journal of Chemical and Pharmaceutical Research. [Link]

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• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

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• Synform. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• PubMed. (2014). The Synthesis of Sterically Hindered Amides. [Link]

• Kim Reactor. (2024). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. [Link]

• ACS Publications. (2020). Method of Monitoring the Number of Amide Bonds in Peptides Using Near-Infrared Spectroscopy. [Link]

• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. [Link]

• National Institutes of Health. (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. [Link]

• ResearchGate. (2020). Method of Monitoring the Number of Amide Bonds in Peptides Using Near-Infrared Spectroscopy. [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• Appretech Scientific Limited. (n.d.). tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. [Link]

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Methods for amide bond synthesis. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Connect Journals. (2018). Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. [Link]

• Chemspace. (2023). Buy Tert-butyl 3-[(methylcarbamoyl)amino]piperidine-1-carboxylate. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• Pharmaffiliates. (n.d.). CAS No : 188111-79-7 | Product Name : tert-Butyl (R)-3-aminopiperidine-1-carboxylate. [Link]

• Organic Syntheses. (n.d.). 2-tert-Butyl-1,1,3,3-tetramethylguanidine. [Link]

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• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. HATU - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Disubstituted Piperidines

Welcome to the technical support center dedicated to the synthesis of 3,3-disubstituted piperidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important structural motif. The piperidine ring is a prevalent scaffold in numerous pharmaceuticals and natural products, and the introduction of geminal substituents at the 3-position presents unique synthetic hurdles.[1][2][3][4] This resource provides in-depth troubleshooting advice and frequently asked questions to facilitate successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing 3,3-disubstituted piperidines?

A1: The main difficulties arise from steric hindrance at the C3 position, which can impede the introduction of the second substituent.[5] Achieving good yields and controlling stereochemistry are also significant concerns. Common synthetic strategies like dialkylation of 3-piperidinone precursors can be challenging due to the crowded environment around the target carbon.[6][7] Intramolecular cyclization reactions of appropriately substituted acyclic precursors offer an alternative but require careful substrate design to favor the desired 6-endo cyclization.[2][8]

Q2: Which synthetic routes are most commonly employed for constructing the 3,3-disubstituted piperidine core?

A2: Several key strategies have been developed:

• Dialkylation of 3-Piperidinone Derivatives: This approach involves the sequential addition of two substituents to the α-carbon of a protected 3-piperidinone.[6][7] The success of this method is highly dependent on the nature of the electrophiles and the reaction conditions.

• Intramolecular Cyclization: This strategy involves the ring closure of a suitably functionalized acyclic amine.[2][8][9] The key is to construct a precursor that already contains the gem-disubstituted carbon center, which then undergoes cyclization to form the piperidine ring.

• Hydrogenation of Substituted Pyridines: While effective for other substitution patterns, this method is less common for 3,3-disubstituted piperidines due to the difficulty in preparing the corresponding 3,3-disubstituted pyridine precursors.[2][4][10]

• Multicomponent Reactions: These reactions offer a convergent approach to building the piperidine ring with its substituents in a single step, but their application for 3,3-disubstitution can be limited.[2]

Q3: Why is the choice of protecting group for the piperidine nitrogen important?

A3: The nitrogen protecting group plays a crucial role in modulating the reactivity of the piperidine ring and influencing the stereochemical outcome of reactions.[1][11] A bulky protecting group, such as tert-butoxycarbonyl (Boc), can direct incoming substituents to a specific face of the molecule, thereby controlling diastereoselectivity.[1][10] It also prevents unwanted side reactions at the nitrogen atom, such as N-alkylation. The protecting group must be stable to the reaction conditions used for introducing the C3 substituents but readily cleavable under mild conditions in a later step.[1][12]

Q4: How can I purify 3,3-disubstituted piperidines, especially from closely related byproducts?

A4: Purification can be challenging due to the often similar polarities of the desired product and any unreacted starting materials or single-alkylation byproducts. Column chromatography on silica gel is the most common method. The choice of eluent system is critical and may require careful optimization. In some cases, derivatization to a salt (e.g., hydrochloride) can facilitate purification through crystallization. If the product is volatile, distillation under reduced pressure can be an effective purification technique.[13]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low yield of the second alkylation step in 3-piperidinone dialkylation.	Steric Hindrance: The first substituent is sterically hindering the approach of the second electrophile.	* Use a smaller, more reactive electrophile for the second addition.* Employ a stronger, less sterically hindered base to ensure complete enolate formation.* Increase the reaction temperature or time, but monitor for decomposition.
Formation of over-alkylation or other side products.	Enolate Reactivity: The enolate is reacting with multiple electrophile molecules or undergoing side reactions.	* Use a stoichiometric amount of the electrophile.* Add the electrophile slowly at a low temperature to control the reaction rate.* Consider using a different base or solvent system to modify enolate reactivity.
Poor diastereoselectivity in the synthesis.	Lack of Stereocontrol: The reaction conditions do not favor the formation of one diastereomer over the other.	* Employ a chiral auxiliary or a chiral catalyst to induce stereoselectivity.[14]* For cyclization reactions, the stereochemistry of the acyclic precursor can direct the cyclization outcome.[3]* In hydrogenation of pyridines, the choice of catalyst and solvent can significantly influence the diastereomeric ratio.[15]
Incomplete cyclization in intramolecular reactions.	Unfavorable Ring Closure: The conformation of the acyclic precursor does not favor the 6-endo cyclization required for piperidine formation.	* Modify the linker between the amine and the electrophilic center to favor the desired cyclization pathway.* Use a catalyst to promote the cyclization, such as a Lewis acid or a transition metal catalyst.[16][17]* Ensure high dilution conditions to minimize intermolecular reactions.
Difficulty in removing the nitrogen protecting group.	Protecting Group Stability: The chosen protecting group is too robust for the deprotection conditions.	* Select a protecting group that is labile under conditions that will not affect the rest of the molecule. For example, a Boc group is easily removed with acid, while a benzyl group can be removed by hydrogenolysis.[1][12]* Optimize the deprotection conditions (e.g., stronger acid, higher temperature, different catalyst).

Experimental Protocols

Key Experiment: Geminal-Dialkylation of N-Boc-3-Piperidone

This protocol outlines a general procedure for the synthesis of a 3,3-disubstituted piperidine via the dialkylation of N-Boc-3-piperidone.

Step 1: First Alkylation

• To a solution of N-Boc-3-piperidone in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add a strong base such as lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LiHMDS) dropwise.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the first electrophile (e.g., an alkyl halide) dropwise and continue stirring at -78 °C for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the mono-alkylated product by column chromatography.

Step 2: Second Alkylation

• Repeat the procedure from Step 1, using the purified mono-alkylated piperidone as the starting material and the second electrophile.

• The reaction conditions, particularly the choice of base and temperature, may need to be optimized to overcome the increased steric hindrance.

Step 3: Deprotection of the N-Boc Group

• Dissolve the purified 3,3-disubstituted N-Boc-piperidine in a suitable solvent such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

• Stir the reaction at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Remove the solvent and excess acid under reduced pressure to yield the desired 3,3-disubstituted piperidine salt.

Visualizations

Synthetic Workflow for 3,3-Disubstituted Piperidines

Caption: General synthetic strategies for 3,3-disubstituted piperidines.

Troubleshooting Logic for Low Dialkylation Yield

Sources

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• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
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• 8. youtube.com [youtube.com]
• 9. BJOC - Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor [beilstein-journals.org]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. fiveable.me [fiveable.me]
• 12. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
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• 17. Synthesis of 3,4-disubstituted piperidines by carbonyl ene and prins cyclizations: switching between kinetic and thermodynamic control with Brønsted and Lewis acid catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Welcome to the dedicated technical support guide for the synthesis of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, improve yield, and ensure the highest purity of the final product. We will delve into the mechanistic rationale behind procedural choices, offering a framework for logical troubleshooting and optimization.

Core Synthetic Strategy: The Ritter Reaction Pathway

The most direct and industrially relevant approach to constructing the 3-amino-3-methylpiperidine core involves a tandem aza-Prins–Ritter reaction or, more commonly, a direct Ritter reaction on a suitable precursor.[1][2] This pathway is advantageous as it builds the critical quaternary amine center efficiently. The general workflow involves two key transformations:

• Step 1: C-N Bond Formation via Ritter Reaction: Generation of a stable tertiary carbocation at the C3 position of the Boc-protected piperidine ring, which is then trapped by a nitrile (e.g., acetonitrile). This forms a stable N-acetyl intermediate.

• Step 2: Amide Hydrolysis: Selective hydrolysis of the resulting amide to furnish the primary amine without cleaving the acid-labile Boc-protecting group.

Below is a diagram illustrating this proposed synthetic pathway.

Caption: Proposed two-step synthesis of the target compound.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Part 1: Issues During the Ritter Reaction (Step 1)

Question: My reaction shows very low conversion of the starting alcohol, even after prolonged reaction times. What is the primary cause?

Answer: This issue almost always points to inefficient generation of the tertiary carbocation at the C3 position. The Ritter reaction's success is critically dependent on forming this electrophilic intermediate.[3]

• Acid Strength and Concentration: Ensure you are using a sufficiently strong acid. Concentrated sulfuric acid (98%) is typically the reagent of choice as it acts as both the catalyst and a dehydrating agent. Using older or less concentrated acid will dramatically slow the rate of carbocation formation.

• Temperature: While higher temperatures can promote the reaction, they can also lead to decomposition. For most tertiary alcohols, the reaction can be initiated at 0-10°C and then allowed to slowly warm to room temperature. If no conversion is observed, a modest increase to 40-50°C can be beneficial, but must be monitored closely for side product formation.

• Water Content: The presence of excess water in the reaction medium will quench the carbocation, preventing the nitrile from adding. Ensure your starting alcohol and acetonitrile are anhydrous.

Question: I am observing a significant amount of a byproduct with a lower polarity than my starting material, which I suspect is an alkene. How can I prevent this?

Answer: You are likely observing the product of an E1 elimination reaction, a classic competitive pathway in carbocation chemistry. The tertiary carbocation, instead of being trapped by the nitrile, loses a proton to form a double bond (1-Boc-3-methyl-1,2,5,6-tetrahydropyridine).

To mitigate this:

• Control Temperature: This is the most critical parameter. Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Start the addition of the alcohol to the acid/nitrile mixture at 0°C.

• Nitrile Concentration: Use the nitrile as a co-solvent or in large excess. According to Le Chatelier's principle, a high concentration of the nucleophile (nitrile) will favor the desired bimolecular addition over the unimolecular elimination pathway.

Caption: Decision tree for troubleshooting low Ritter reaction yields.

Part 2: Issues During Amide Hydrolysis (Step 2)

Question: I am attempting to hydrolyze the amide with HCl or NaOH, but I am also cleaving the Boc protecting group. How can I achieve selective hydrolysis?

Answer: This is a common and critical challenge. The tert-butoxycarbonyl (Boc) group is notoriously sensitive to strong acids and, to a lesser extent, strong bases and high temperatures. Standard amide hydrolysis conditions (e.g., refluxing 6M HCl) will rapidly deprotect the piperidine nitrogen.

The solution is to use milder, more selective hydrolysis conditions:

• Barium Hydroxide (Ba(OH)₂): This is the preferred method. Refluxing the amide with a saturated solution of barium hydroxide in a water/dioxane mixture is highly effective. The barium ions coordinate to the amide oxygen, facilitating nucleophilic attack by hydroxide, while being gentle enough to leave the Boc group intact.

• Hydrogen Peroxide with a Base: Under basic conditions (e.g., LiOH), hydrogen peroxide can form the hydroperoxide anion (HOO⁻), a potent nucleophile that selectively attacks the amide carbonyl. This method often works at or slightly above room temperature, preserving the Boc group.

Question: The hydrolysis reaction is very slow and does not go to completion. What can I do?

Answer: Steric hindrance from the adjacent quaternary carbon and the bulky Boc group can slow down the rate of hydrolysis.

• Increase Temperature: If using Ba(OH)₂, ensure the mixture is at a vigorous reflux. The reaction can often take 24-48 hours.

• Solvent Choice: Ensure adequate solubility of your substrate. A co-solvent like 1,4-dioxane or THF is essential to create a homogenous solution with the aqueous base.

• Monitor Progress: Use a reliable method like LC-MS to monitor the disappearance of the starting material. Do not stop the reaction prematurely. If the reaction stalls, a fresh portion of the hydrolyzing reagent can sometimes restart it.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for this synthesis? The ideal and most direct starting material is tert-butyl 3-hydroxy-3-methylpiperidine-1-carboxylate . This can be synthesized by reacting the commercially available tert-butyl 3-oxopiperidine-1-carboxylate with a Grignard reagent like methylmagnesium bromide (MeMgBr).

Q2: How can I best monitor the reaction progress for each step?

• Step 1 (Ritter): Thin Layer Chromatography (TLC) is effective. The starting alcohol is typically more polar than the resulting amide. Use a solvent system like 30-50% Ethyl Acetate in Hexanes. Stain with potassium permanganate. For more precise tracking, LC-MS is ideal.

• Step 2 (Hydrolysis): The final amine product is significantly more polar than the starting amide. It may streak on a standard silica TLC plate. LC-MS is the most reliable method for monitoring this step.

Q3: What are the best purification methods for the final product? The final product, being a primary amine, can be challenging to purify via standard silica gel chromatography.

• Acid-Base Extraction: A primary purification can be achieved by dissolving the crude product in an organic solvent (e.g., dichloromethane), washing with a mild aqueous base (e.g., NaHCO₃) to remove any acidic impurities, and then extracting the amine into an aqueous acid solution (e.g., 1M citric acid). The aqueous layer can then be basified and the pure product re-extracted into an organic solvent.

• Column Chromatography: If chromatography is necessary, use a deactivated silica gel (e.g., by pre-treating with triethylamine-containing eluent) or switch to a different stationary phase like alumina. A gradient elution starting with ethyl acetate and moving to a mixture of dichloromethane/methanol/ammonium hydroxide (e.g., 90:9:1) is often effective.

Q4: Are there viable alternative synthetic routes? Yes, other routes exist but are often more complex or less scalable. One alternative involves the synthesis of 3-methyl-3-nitropiperidine, followed by reduction of the nitro group to an amine, and subsequent Boc-protection of the ring nitrogen. However, this route involves more steps and potentially hazardous nitrating agents. Chemoenzymatic methods using transaminases are also emerging for related structures but may require significant process development.[4][5]

Data & Protocols

Summary of Reaction Conditions

Step	Reaction	Key Reagents	Solvent	Temp (°C)	Approx. Time (h)	Expected Yield
0	Grignard Reaction	MeMgBr, THF	THF	0 to RT	2-4	85-95%
1	Ritter Reaction	H₂SO₄, CH₃CN	Acetonitrile	0 to RT	12-18	60-75%
2	Amide Hydrolysis	Ba(OH)₂·8H₂O	H₂O / Dioxane	100 (Reflux)	24-48	70-85%

Yields are estimates based on analogous transformations in the literature and are highly dependent on scale and optimization.

Detailed Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 3-(acetylamino)-3-methylpiperidine-1-carboxylate (Ritter Reaction)

CAUTION: This procedure involves highly corrosive and concentrated acid. Perform all operations in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles.

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and an argon inlet, add anhydrous acetonitrile (10 mL per 1 g of starting alcohol).

• Cool the flask to 0°C using an ice-water bath.

• Slowly and carefully add concentrated sulfuric acid (98%, ~2.0 equivalents) dropwise, ensuring the internal temperature does not exceed 10°C.

• In a separate flask, dissolve tert-butyl 3-hydroxy-3-methylpiperidine-1-carboxylate (1.0 eq) in a minimal amount of anhydrous acetonitrile.

• Add the alcohol solution dropwise to the cold acid/nitrile mixture over 30-45 minutes. Maintain the internal temperature below 10°C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture back to 0°C.

• Very slowly and cautiously quench the reaction by pouring it over a vigorously stirred slurry of ice and a saturated aqueous solution of sodium bicarbonate or by adding crushed ice followed by slow addition of aqueous NaOH (6M) until the pH is ~8-9. This is a highly exothermic process.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amide, which can be used directly in the next step or purified by column chromatography if necessary.

Protocol 2: Hydrolysis to Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

• In a round-bottom flask, combine the crude tert-butyl 3-(acetylamino)-3-methylpiperidine-1-carboxylate (1.0 eq), barium hydroxide octahydrate (Ba(OH)₂·8H₂O, ~4.0 eq), 1,4-dioxane (5 mL per 1 g of amide), and water (5 mL per 1 g of amide).

• Equip the flask with a reflux condenser and heat the mixture to reflux (~100°C) with vigorous stirring. The mixture will appear as a milky suspension.

• Maintain the reflux for 24-48 hours. Monitor the reaction progress by LC-MS until the starting amide is no longer detectable.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with water and ethyl acetate.

• Carefully add solid ammonium sulfate or bubble CO₂ gas through the solution to precipitate the barium as barium sulfate or barium carbonate.

• Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

• Transfer the filtrate to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer two more times with ethyl acetate.

• Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude final product.

• Purify as needed using the acid-base extraction or chromatography methods described in the FAQs.

References

• Gautam, V. K., & Singh, P. P. (2014). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 53B(4), 449-455. [Link]

• Tsumagari, T., et al. (2009).
• Feng, B., et al. (2018). Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. Indian Journal of Heterocyclic Chemistry, 28(4), 503-505.
• Wang, X., et al. (2015). Preparation method of (R)-3-Boc-aminopiperidine. CN105130879A.
• Zhang, W., et al. (2023). Chemoenzymatic Synthesis of tert‐Butyl ((3R, 6R)‐6‐methyl‐piperidin‐3‐yl)carbamate: A Key Intermediate in Orexin Receptor Antagonist and IRAK4 Inhibitor. ChemistrySelect, 8(33).
• Li, G., et al. (2021). Preparation method of 4-(6-aminopyridin-3-yl) piperazine-1-carboxylic acid tert-butyl ester. CN108558792B.

• Hammarström, L. G. J., et al. (2002). A Convenient Preparation of an Orthogonally Protected Cα,Cα-Disubstituted Amino Acid Analog of Lysine. Organic Syntheses, 79, 207. [Link]

• Bolshan, Y., & Batey, R. A. (2005). Investigation of Practical Routes for the Kilogram-Scale Production of cis-3-Methylamino-4-methylpiperidines. Organic Process Research & Development, 9(4), 443-446. [Link]

• Organic Chemistry Portal. (n.d.). Ritter Reaction. [Link]

• PubChem. (n.d.). (3R)-3-Aminopiperidine, 3-BOC protected. [Link]

• Alcon, M., et al. (2011). Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride. WO2011160037A2.

• Kumar, S., & Singh, V. (2014). Nitrile stabilized synthesis of pyrrolidine and piperidine derivatives via tandem alkynyl aza-Prins–Ritter reactions. Organic & Biomolecular Chemistry, 12(4), 565-569. [Link]

• Rowles, I., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(48), 6493-6496. [Link]

• Wikipedia. (n.d.). Ritter reaction. [Link]

• SIT, SY, et al. (2007). PREPARATION OF (R)-3-AMINOPIPERIDINE DIHYDROCHLORIDE. WO/2007/112368. [Link]

• Chai, Y., et al. (2009). tert-Butyl 3-carbamoyl-4-methoxyimino-3-methylpiperidine-1-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 2), o333. [Link]

• Li, Z., et al. (2014). Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method. CN103865964A.

• Organic Chemistry Portal. (2019). Ritter Reaction PDF. [Link]

• SIT, SY, et al. (2007). Preparation of (r)-3-aminopiperidine dihydrochloride. WO2007112368A1.

• Professor Dave Explains. (2022, January 11). Ritter Reaction [Video]. YouTube. [Link]

• LookChem. (n.d.). (R)-3-Aminopiperidine dihydrochloride. [Link]

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• 3. Ritter Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method - Google Patents [patents.google.com]

Technical Support Center: Navigating Boc Deprotection of Piperidines

A Guide for Researchers, Scientists, and Drug Development Professionals

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone in the synthesis of piperidine-containing molecules, valued for its stability and predictable cleavage under acidic conditions. However, the deprotection step is not without its challenges. The generation of a highly reactive tert-butyl cation intermediate can lead to a variety of side reactions, compromising yield and purity. This guide provides in-depth troubleshooting advice and optimized protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of side reactions during the Boc deprotection of piperidines?

A1: The central issue in Boc deprotection is the formation of a tert-butyl cation.[1] When a strong acid like trifluoroacetic acid (TFA) is used, it protonates the Boc group, leading to its cleavage. This process generates a stable carbocation, which is a powerful electrophile.[2] This cation can then react with any available nucleophile in the mixture, including the deprotected piperidine nitrogen itself, leading to unwanted byproducts.[1]

Q2: My main side product appears to be the N-tert-butylated piperidine. How can I prevent this?

A2: N-tert-butylation is a classic side reaction where the newly deprotected, nucleophilic piperidine nitrogen attacks the tert-butyl cation.[1] The most effective strategy to combat this is the use of "scavengers." These are nucleophilic compounds added to the reaction mixture that are more reactive towards the carbocation than your substrate.[3] By trapping the tert-butyl cation at a faster rate, they prevent it from alkylating your desired product.[3]

Troubleshooting Guide: Common Issues & Solutions

Issue 1: Incomplete Deprotection

You observe a significant amount of starting material in your crude product analysis (TLC, LC-MS).

Possible Causes & Recommended Actions:

• Insufficient Acid Strength or Equivalents: The concentration of the acid may be too low to drive the reaction to completion, especially if the piperidine is sterically hindered.[1]

  • Solution: Increase the concentration of TFA (e.g., from 20% to 50% in DCM) or switch to a stronger acid system like 4M HCl in 1,4-dioxane.[1][4] Ensure you are using a sufficient excess of the acid.

• Short Reaction Time: The reaction may not have reached completion.

  • Solution: Increase the reaction time and monitor the progress carefully by TLC or LC-MS. For sluggish reactions, extending the time from 1-2 hours to 4 hours or more may be necessary.[4]

• Low Temperature: Most Boc deprotections are run at room temperature. If the reaction is slow, the temperature may be too low.

  • Solution (with caution): Gentle warming to 30-40°C can increase the reaction rate. However, be aware that this can also accelerate side reactions, so the use of scavengers is highly recommended.[1]

Issue 2: Formation of N-tert-Butylation Side Product

Your LC-MS or NMR data indicates the presence of a compound with a mass increase of 56 Da, corresponding to the addition of a tert-butyl group.[5]

Root Cause Analysis:

The deprotected piperidine is acting as a nucleophile and is being alkylated by the tert-butyl cation generated during the reaction.

Preventative Strategies:

The use of scavengers is the most effective way to mitigate this side reaction.[1]

Table 1: Common Scavengers for Preventing tert-Butylation

Scavenger	Typical Concentration (% v/v)	Key Features & Considerations
Triisopropylsilane (TIS)	2.5 - 5%	A versatile and highly effective scavenger. It reacts with the tert-butyl cation via hydride transfer to form isobutane. Often used in combination with water.[5]
Triethylsilane (TES)	5%	Similar mechanism to TIS and is also a very effective scavenger.[6]
Water	2.5 - 5%	Reacts with the tert-butyl cation to form tert-butanol. Often used in a cocktail with TIS.[5]
Anisole	5%	An aromatic scavenger that can be alkylated by the tert-butyl cation. It is particularly useful for protecting electron-rich aromatic rings within the substrate.[]
Thioanisole	5%	A sulfur-containing scavenger that is also effective at trapping carbocations.[]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA and Scavengers

This protocol is a robust starting point for the deprotection of most Boc-protected piperidines.

• Preparation: Dissolve the N-Boc-piperidine substrate in dichloromethane (DCM).

• Scavenger Addition: Add the chosen scavenger or scavenger cocktail to the solution. A common and effective combination is 2.5% triisopropylsilane (TIS) and 2.5% water.[1]

• Deprotection: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of 25-50% trifluoroacetic acid (TFA) in DCM.[1]

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reactions are typically complete within 1-4 hours.[1]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. Co-evaporation with a solvent like toluene can aid in the removal of residual TFA.[1] The product is typically isolated as the TFA salt.[2]

Protocol 2: Boc Deprotection with HCl in 1,4-Dioxane

This method is an excellent alternative to TFA and often yields the hydrochloride salt of the piperidine, which can sometimes be easier to handle and purify.[8]

• Preparation: Dissolve the N-Boc-piperidine substrate in a minimal amount of a suitable solvent like methanol or ethyl acetate.

• Reagent Addition: Add a 4M solution of HCl in 1,4-dioxane. A large excess of HCl is typically used.[4]

• Reaction: Stir the mixture at room temperature. The reaction is generally complete in 1-4 hours. In many cases, the deprotected piperidine hydrochloride salt will precipitate out of the solution.[1]

• Monitoring: Check for the disappearance of the starting material by TLC or LC-MS.

• Work-up: If a precipitate has formed, it can be collected by filtration and washed with a non-polar solvent such as diethyl ether. Alternatively, the solvent can be removed under reduced pressure to yield the crude hydrochloride salt.[1]

Visualizing the Chemistry: Mechanisms and Workflows

References

• Reddit User Discussion. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• BenchChem Technical Support Team. (2025). Troubleshooting incomplete Fmoc deprotection of His(Boc) residues. BenchChem.
• BenchChem Technical Support Team. (2025). Optimizing Boc deprotection conditions to prevent side reactions. BenchChem.
• BenchChem Technical Support Team. (2025). A Comparative Guide to Amine Protecting Groups for 4-Anilino-piperidine. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Solid-Phase Peptide Synthesis. BenchChem.
• BenchChem Technical Support Team. (2025). A Head-to-Head Comparison of Boc Deprotection Protocols for the Modern Research Chemist. BenchChem.
• BenchChem Technical Support Team. (2025). A Researcher's Guide to Alternative Boc Deprotection Methods Without Strong Acids. BenchChem.

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

• ACS GCI Pharmaceutical Roundtable. Specific solvent issues with BOC deprotection. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Letters, 23(15), 5991–5995.
• BenchChem Technical Support Team. (2025). Scavengers for Boc deprotection to prevent side reactions. BenchChem.
• BenchChem Technical Support Team. (2025). A Comparative Guide to the Synthesis of N-Boc-3-Substituted Piperidines: N-Boc-3-Chloropropylamine Route vs.

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 24017-24026. [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1542. [Link]

• BenchChem Technical Support Team. (2025). Boc-guanidine deprotection side reactions and how to avoid them. BenchChem.
• Gracia, C., et al. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). Organic & Biomolecular Chemistry, 21(38), 7763-7767.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). The University of Arizona.
• Aouf, C., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. Current Organic Chemistry, 16(10), 1284-1289.
• BenchChem Technical Support Team. (2025). A Head-to-Head Battle of Protecting Groups: Assessing the Stability of Fmoc vs. Boc in Peptide Synthesis. BenchChem.
• Ku, G., et al. (2014). N-Boc deprotection and isolation method for water-soluble zwitterionic compounds. Organic Letters, 16(23), 6196-6199.
• BenchChem Technical Support Team. (2025). Application Notes and Protocols: Deprotection of Boc-eda-ET using HCl in Dioxane. BenchChem.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M).
• BenchChem Technical Support Team. (2025).
• Albericio, F., et al. (2021). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Green Chemistry, 23(20), 8087-8097.
• Aouf, C., et al. (2011). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst.
• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2016).
• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2016).

• AAPPTec. N-Terminal Deprotection - Fmoc removal. [Link]

• van der Vorm, S., et al. (2019). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Molecules, 24(21), 3865.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2021). Peptide Global Deprotection/Scavenger-Induced Side Reactions.

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA. [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. [Link]

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• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
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• 5. benchchem.com [benchchem.com]
• 6. mcours.net [mcours.net]
• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of N-Boc Protection Reactions

Welcome to the technical support center for N-Boc protection. The tert-butyloxycarbonyl (Boc) group is arguably the most ubiquitous protecting group for amines in modern organic synthesis, prized for its stability under a wide range of conditions and its facile removal under mild acidic conditions.[1][2][3] However, achieving clean, high-yielding Boc protection can be challenging, especially with non-standard substrates.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the chemical reasoning behind each recommendation.

Troubleshooting Guide

This section addresses specific experimental failures in a problem-and-solution format.

Problem 1: Low or No Yield of the N-Boc Product

You've run the reaction, and TLC or LC-MS analysis shows primarily unreacted starting material.

Causality & Solution:

This is the most common issue and typically points to insufficient reactivity of one or more components.

• Low Amine Nucleophilicity: This is a primary cause, especially for electron-deficient substrates like anilines or sterically hindered amines.[4][5][6] The lone pair on the nitrogen is less available to attack the Boc-anhydride ((Boc)₂O).

  • Solution 1: Increase Basicity. A simple base like triethylamine (TEA) may not be sufficient. Switch to a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or use an inorganic base like NaOH or NaHCO₃ in a biphasic system.[7] The base's role is to deprotonate the amine (or the protonated amine intermediate), increasing its nucleophilicity and driving the reaction forward.[1]

  • Solution 2: Add a Catalyst. 4-(Dimethylamino)pyridine (DMAP) is a highly effective nucleophilic catalyst. It reacts rapidly with (Boc)₂O to form a more reactive Boc-pyridinium species, which is then attacked by the amine.[8][9] Use DMAP in catalytic amounts (e.g., 0.1 eq), as it can also promote side reactions.[7][8][9]

  • Solution 3: Increase Temperature. For sluggish reactions, gently heating (e.g., to 40-55 °C) can provide the necessary activation energy.[2][10]

  • Solution 4: Change the Solvent. Alcoholic solvents, such as methanol, have been shown to significantly accelerate the rate of Boc protection for aromatic amines, even without a base.[11] This is attributed to the alcohol's ability to stabilize the transition state via hydrogen bonding.

• Poor Solubility: If your amine starting material is not fully dissolved, the reaction will be slow and incomplete. This is common for zwitterionic compounds like amino acids.[5][6]

  • Solution: Choose a solvent system in which the amine is fully soluble. For amino acids, aqueous or biphasic systems (e.g., 1:1 dioxane/water with NaOH) are standard.[7] Using a mixture of solvents like water and methanol can also improve the solubility of polar amines.[10]

Problem 2: Incomplete Reaction - Both Starting Material and Product are Present

Your reaction has stalled, leaving a mixture that is difficult to purify.

Causality & Solution:

This often indicates that the reaction conditions are not optimal for driving the equilibrium towards the product.

• Insufficient Reagents: Using a stoichiometric amount of (Boc)₂O might not be enough to drive the reaction to completion, especially if some of the reagent degrades due to moisture.

  • Solution: Increase the equivalents of (Boc)₂O to 1.1–1.5 eq.[1] Ensure the base is also present in at least a stoichiometric amount (1.2–2.0 eq) to neutralize the acid byproduct.[1]

• Suboptimal Temperature or Time: The reaction may simply be slow under the current conditions.

  • Solution: First, try extending the reaction time and continue monitoring by TLC or LC-MS. If the reaction remains stalled, consider a moderate increase in temperature.[7]

• Byproduct Inhibition: The reaction of (Boc)₂O with an amine produces tert-butanol and CO₂. The intermediate tert-butyl carbonate can act as a base, but it is relatively weak.[9][12] In the absence of a stronger external base, the reaction can be slow.

  • Solution: Ensure an adequate amount of a suitable base (see Problem 1) is used from the start.

Problem 3: Formation of Side Products

Your analysis shows new, undesired spots or peaks, complicating purification and reducing yield.

Causality & Solution:

• Di-Boc Product (R-N(Boc)₂): This occurs when a primary amine is doubly acylated. It is favored by a large excess of (Boc)₂O and a strong base or a highly effective catalyst like DMAP.[6][7][13]

  • Solution:

    • Carefully control the stoichiometry; use no more than 1.1-1.2 equivalents of (Boc)₂O.

    • Add the (Boc)₂O slowly to the reaction mixture to avoid a high localized concentration.

    • Reduce the amount of DMAP or switch to a non-catalytic base like TEA or DIPEA.

• Urea Formation: This can happen if the (Boc)₂O reagent contains isocyanate impurities or if isocyanate is formed in situ, which then reacts with another molecule of the starting amine.[13][14] This is more likely when using DMAP at low temperatures.[15]

  • Solution: Use high-purity (Boc)₂O. If urea formation persists, avoid DMAP and consider alternative conditions, such as using an inorganic base in a biphasic system.

• Reaction with Other Nucleophiles: Substrates containing other nucleophilic groups, like hydroxyls (-OH) or thiols (-SH), can also react with (Boc)₂O, leading to O-Boc or S-Boc side products.[6][15]

  • Solution: For substrates like amino alcohols, running the reaction at 0°C can often provide selective N-protection. Catalyst-free systems, sometimes just in water, have been shown to give clean N-Boc protection without side reactions like oxazolidinone formation.[16][17]

Troubleshooting Workflow

Here is a logical decision tree to guide your optimization process.

Caption: A decision tree for troubleshooting common N-Boc protection issues.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right base for my reaction?

The choice of base depends on the substrate's properties.[7]

• For standard aliphatic amines: Tertiary amines like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) are usually sufficient.

• For amino acids: Inorganic bases like Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) in aqueous or biphasic systems are preferred to ensure solubility and prevent esterification of the carboxylic acid.[7]

• For weakly nucleophilic amines (e.g., anilines): A stronger base may be needed. However, DMAP is often used as a catalyst in these cases rather than a stoichiometric base.[4][7]

Base	pKa of Conjugate Acid	Typical Use Case
Triethylamine (TEA)	~10.7	General purpose for aliphatic amines
DIPEA (Hünig's base)	~11.0	General purpose, sterically hindered
DMAP	~9.7	Nucleophilic catalyst for unreactive amines
NaOH	~15.7	Biphasic systems, amino acids
NaHCO₃	~10.3	Mild base for biphasic systems, acid-sensitive substrates

Q2: Is a base always necessary for a successful Boc protection reaction?

While a base is highly recommended to ensure high yields and reasonable reaction times, it is not strictly required.[7] The reaction between an amine and (Boc)₂O generates tert-butoxide as a byproduct, which can act as a base to deprotonate the ammonium intermediate.[9][12] However, this process is much slower, and relying on it can lead to incomplete reactions.

Q3: What is the role of DMAP, and when should I use it?

DMAP is a nucleophilic catalyst, not just a base. It reacts with (Boc)₂O to form a highly reactive N-Boc-dimethylaminopyridinium intermediate. This intermediate is much more electrophilic than (Boc)₂O itself, making it susceptible to attack by even weakly nucleophilic amines.[8]

• Use DMAP when: You are protecting a sterically hindered amine or an electron-deficient amine (like an aniline).[4][7]

• Use with caution: DMAP can accelerate side reactions, such as di-Boc formation and urea formation.[8][9][15] Always start with catalytic amounts (0.05–0.2 eq).

Caption: The catalytic role of DMAP in activating (Boc)₂O.

Q4: How can I monitor the reaction progress effectively?

• Thin-Layer Chromatography (TLC): This is the most common method. Use a stain that visualizes your starting amine (e.g., ninhydrin for primary/secondary amines) and your product (e.g., permanganate if the product is sensitive). The disappearance of the starting material spot is a good indicator of completion.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more definitive information, allowing you to track the masses of the starting material, product, and any major side products.

Q5: What is a standard work-up procedure?

A typical aqueous work-up is effective for most Boc protection reactions.[7]

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer with water or a mild aqueous acid (e.g., 1M HCl) to remove the base (like TEA or DMAP).

• Wash with saturated aqueous sodium bicarbonate (NaHCO₃) to remove any acidic byproducts.

• Wash with brine (saturated NaCl) to remove excess water.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography if necessary.

Standard Protocols

Protocol 1: General Boc Protection of a Primary Aliphatic Amine

• Dissolve the amine (1.0 eq.) in a suitable solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Add triethylamine (1.5 eq.) and stir the solution at room temperature.

• Slowly add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq.) to the solution.

• Stir the reaction at room temperature and monitor its progress by TLC until the starting amine is consumed (typically 1-4 hours).[7]

• Perform a standard aqueous work-up as described in the FAQ section.[7]

Protocol 2: Boc Protection of a Weakly Nucleophilic Aromatic Amine

• Dissolve the aromatic amine (1.0 eq.) and DMAP (0.1 eq.) in acetonitrile or THF.[4][7]

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq.) to the solution.

• Stir the reaction at room temperature, or gently heat to 40°C if necessary. Monitor progress by TLC or LC-MS. Reaction times may be longer (4-24 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to separate the product from residual DMAP and byproducts.[7]

References

• Boc Protection Mechanism (Boc2O + DMAP) . Common Organic Chemistry. [Link]

• Boc Protection Mechanism (Boc2O + Base + DMAP) . Common Organic Chemistry. [Link]

• An improved synthesis of n-boc protected aryl amines . Synthetic Communications. [Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride . RSC Publishing. [Link]

• Alcohol Speed up Boc Protection of Primary Amines . WuXi Biology. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride . National Institutes of Health (NIH). [Link]

• How to do work-up of a BOC deprotection reaction by TFA? . ResearchGate. [Link]

• Greene's Protective Groups in Organic Synthesis . ResearchGate. [Link]

• Boc Protected Compounds . Hebei Boze Chemical Co., Ltd. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow . ACS Publications. [Link]

• The Reactivity of the N-Boc Protecting Group: An Underrated Feature . ResearchGate. [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism . Total Synthesis. [Link]

• Reactions that Work: Boc Protection . Chemtips (WordPress.com). [Link]

• ChemInform Abstract: An Efficient and Highly Chemoselective N-Boc Protection of Amines, Amino Acids, and Peptides under Heterogeneous Conditions . ResearchGate. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions . National Institutes of Health (NIH). [Link]

• “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development . Journal of Nuclear Medicine. [Link]

• Greene's protective groups in organic synthesis . Nanyang Technological University. [Link]

• Greene's Protective Groups in Organic Synthesis: Fifth Edition . ResearchGate. [Link]

• Boc Protection - Common Conditions . [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated . Semantic Scholar. [Link]

• Amine Protection and Deprotection . Master Organic Chemistry. [Link]

• Boc Protection Mechanism (Boc2O) . Common Organic Chemistry. [Link]

• EXPERIMENTAL PROCEDURES . Beilstein Journals. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups . Reddit. [Link]

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• 1. benchchem.com [benchchem.com]
• 2. Amine Protection / Deprotection [fishersci.co.uk]
• 3. total-synthesis.com [total-synthesis.com]
• 4. tandfonline.com [tandfonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 9. Boc Protection Mechanism (Boc2O + Base + DMAP) [commonorganicchemistry.com]
• 10. chemtips.wordpress.com [chemtips.wordpress.com]
• 11. wuxibiology.com [wuxibiology.com]
• 12. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 13. benchchem.com [benchchem.com]
• 14. The synergistic effect of di-tert-butyl dicarbonate_Chemicalbook [chemicalbook.com]
• 15. Boc Protected Compounds [bzchemicals.com]
• 16. Boc-Protected Amino Groups [organic-chemistry.org]
• 17. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Piperidine Ring Formation Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with piperidine ring formation. The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmaceuticals.[1][2] However, its synthesis can be fraught with challenges leading to low yields and complex product mixtures. This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for constructing a piperidine ring?

There are several robust methods for piperidine ring synthesis, each with distinct advantages and suited for different precursors. The most common strategies include:

• Reductive Amination: This versatile method involves the reaction of a dicarbonyl compound (or a functional equivalent) with a primary amine, followed by in situ reduction of the formed iminium ions to yield the piperidine ring.[3][4] It is often performed as a one-pot reaction.[4]

• Pictet-Spengler Reaction: This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline, a class of piperidine-containing structures.[5][6] The reaction's success is highly dependent on the nucleophilicity of the aryl ring.[6]

• Aza-Diels-Alder Reaction: A powerful cycloaddition reaction for forming six-membered nitrogen heterocycles.[7] It involves the reaction of an imine (the dienophile) with a diene.[8] The mechanism can be either concerted or stepwise, which can influence selectivity.[7][9]

• Hydrogenation of Pyridine Derivatives: The catalytic reduction of a substituted pyridine ring is a direct route to the corresponding piperidine.[10][11] This method can be challenging due to the aromaticity of the pyridine ring, often requiring high pressure and specific catalysts like Platinum(IV) oxide (PtO₂) or Rhodium on carbon (Rh/C).[4][12]

• Intramolecular Cyclization: This broad category includes reactions like intramolecular SN2 alkylation of an amine onto an alkyl halide or intramolecular aza-Michael additions.[10][13] Success often hinges on favoring the intramolecular pathway over intermolecular polymerization.[14]

Q2: What is the role of nitrogen-protecting groups, and when should I use one?

Nitrogen-protecting groups, such as Boc (tert-Butoxycarbonyl) or Cbz (Carbobenzyloxycarbonyl), are crucial for controlling reactivity during multi-step syntheses.[1][15] They serve several key functions:

• Preventing Side Reactions: The lone pair on the piperidine nitrogen is nucleophilic and basic. A protecting group masks this reactivity, preventing unwanted N-alkylation or N-acylation when you intend to modify other parts of the molecule.[1]

• Improving Solubility and Handling: Protecting groups can alter the physical properties of a molecule, often making intermediates more soluble in common organic solvents and easier to purify via chromatography.

• Directing Stereochemistry: In some reactions, bulky protecting groups can influence the facial selectivity of an incoming reagent, thereby controlling the stereochemical outcome of a reaction.

You should consider using a protecting group when your synthesis plan involves reactions that are incompatible with a free secondary amine. The Boc group is particularly common as it is stable under many conditions but can be efficiently removed with acid (e.g., TFA).[1]

Troubleshooting Guide: Low Reaction Yields

This section addresses specific, common problems encountered during piperidine synthesis.

Problem 1: My intramolecular reductive amination is failing or giving a low yield.

Reductive amination is a cornerstone of piperidine synthesis, but its success depends on a delicate balance of reaction conditions.[3]

dot

Caption: Troubleshooting workflow for low yield in reductive amination.

Q: Why is my yield low, and what are the first things to check?

A: The most common culprits are inefficient iminium ion formation and competing reduction of the starting carbonyl.

• Cause: Incorrect pH. The formation of the key iminium ion intermediate is pH-dependent. The reaction requires slightly acidic conditions to protonate the hemiaminal intermediate and facilitate the loss of water.[16] If the conditions are too acidic, the starting amine can be fully protonated, rendering it non-nucleophilic. If conditions are neutral or basic, the dehydration step is often too slow.

  • Solution: Add a mild acid catalyst, such as glacial acetic acid, to the reaction mixture before adding the reducing agent.[13] This facilitates imine formation.[13]

• Cause: Inappropriate Reducing Agent. The choice of reducing agent is critical. A strong, unselective reducing agent like sodium borohydride (NaBH₄) can readily reduce the starting aldehyde or ketone before it has a chance to form the imine, leading to a hydroxyl byproduct.[13]

  • Solution: Use a more selective, milder reducing agent. Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is often the reagent of choice as it is selective for the reduction of the protonated iminium ion over carbonyls and is effective in slightly acidic media.[13] Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic and requires careful handling.[13][17]

• Cause: Presence of Water. Borohydride-based reducing agents are sensitive to moisture.[13] Furthermore, the iminium ion intermediate exists in equilibrium with the amine and carbonyl starting materials, and the presence of excess water can drive the equilibrium backward via hydrolysis.[16]

  • Solution: Ensure all glassware is rigorously dried (e.g., oven-dried) and use anhydrous solvents.[13] Storing reagents in a desiccator is also recommended.

Data Summary: Comparison of Common Reducing Agents

Reducing Agent	Abbreviation	Key Characteristics	Typical Conditions
Sodium Triacetoxyborohydride	STAB	Mild, selective for iminium ions, tolerant of mild acid. Moisture sensitive.[13][14]	AcOH, DCM, or THF
Sodium Cyanoborohydride	NaBH₃CN	Selective for iminium ions, but highly toxic.[3][13]	Methanol, pH 3-6
Sodium Borohydride	NaBH₄	Strong, less selective, can reduce aldehydes/ketones.[13]	Methanol, Ethanol

Problem 2: My Pictet-Spengler reaction for tetrahydro-β-carboline synthesis is not working.

The Pictet-Spengler reaction is powerful for synthesizing complex fused piperidine systems but can be sensitive to substrate electronics and reaction conditions.[6][16]

Q: I'm reacting a tryptophan derivative with an aldehyde, but I'm only recovering starting material or seeing decomposition. What's wrong?

A: This typically points to issues with the acid catalyst or the stability of your starting materials.

• Cause: Insufficiently Acidic Catalyst. The reaction is acid-catalyzed and relies on the formation of an electrophilic iminium ion, which is then attacked by the nucleophilic indole ring.[6][16] If the acid is too weak, the iminium ion does not form in sufficient concentration.

  • Solution: For less reactive substrates, a strong protic acid like trifluoroacetic acid (TFA) or a Lewis acid like BF₃·OEt₂ may be required to drive the reaction.[16] Careful optimization of the acid concentration is key, as excessively harsh conditions can lead to side reactions.[16]

• Cause: Poorly Nucleophilic Aromatic Ring. The key C-C bond-forming step is an electrophilic aromatic substitution. If the aromatic ring (e.g., a phenyl group instead of an indole) is electron-deficient, it will be a poor nucleophile, and the reaction will require harsher conditions (higher temperatures, stronger acids) or may not proceed at all.[5][6]

  • Solution: This is an inherent substrate limitation. If possible, modify the substrate to include electron-donating groups on the aromatic ring. Alternatively, consider an N-acyliminium ion variant, where acylation of the intermediate imine creates a much more powerful electrophile that can react even with less nucleophilic rings.[6]

• Cause: Decomposition of Starting Materials. Tryptophan and its derivatives can be sensitive to strong acids and high temperatures.[16] The aldehyde component may also be unstable under the reaction conditions.

  • Solution: Start with milder conditions (e.g., room temperature) and gradually increase the temperature only if no reaction is observed.[16] Consider a two-step procedure where the Schiff base is pre-formed under neutral conditions, isolated, and then treated with the acid catalyst to induce cyclization.[16]

dot

Caption: Kinetic vs. Thermodynamic control in Pictet-Spengler reactions.

Problem 3: My product mixture is complex, showing multiple spots on TLC.

A messy reaction crude often indicates the presence of side reactions or poor selectivity.

Q: How can I minimize the formation of byproducts?

A: The strategy depends on the suspected side reaction, but common solutions involve controlling reaction concentration, temperature, and using protecting groups.

• Cause: Intermolecular Polymerization. In intramolecular cyclization reactions, if the concentration is too high, the reactive ends of two different molecules can react with each other faster than a single molecule can cyclize, leading to polymers.

  • Solution: Employ high dilution conditions. This is typically achieved by adding one of the starting materials very slowly (e.g., via a syringe pump) to a large volume of solvent, which keeps the instantaneous concentration of the reagent low and favors the intramolecular pathway.[14]

• Cause: Competing Side Reactions. Depending on the functional groups present, other reactions can compete with piperidine formation. For example, an unprotected carboxylic acid might cyclize to form a lactam, or an indole nucleus might be susceptible to oxidation.[16] In peptide synthesis, piperidine used for Fmoc deprotection can sometimes lead to side reactions like aspartimide formation.[18][19][20]

  • Solution: Protect sensitive functional groups that are not involved in the desired ring-forming reaction.[16] For instance, protecting a carboxylic acid as a methyl ester can prevent lactam formation.[16]

• Cause: Poor Diastereoselectivity. If new stereocenters are formed during the reaction, a mixture of diastereomers can result, complicating purification and lowering the yield of the desired isomer. In the Pictet-Spengler reaction, the cis isomer is often the kinetic product, while the trans is the thermodynamic product.[16]

  • Solution: Carefully control the reaction conditions. Lower temperatures and shorter reaction times may favor the kinetic product, while higher temperatures and longer times can allow the mixture to equilibrate to the more stable thermodynamic product.[16]

Problem 4: I've formed my product, but purification is difficult.

Purification can be a significant bottleneck, especially when impurities have similar properties to the desired product.

Q: My piperidine product co-elutes with impurities during column chromatography. What are my options?

A: When standard chromatography fails, consider chemical separation techniques like acid-base extraction or salt formation.

• Technique: Acid-Base Extraction. The nitrogen atom in the piperidine ring is basic. This property can be exploited for purification.

  • Solution: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate or DCM). Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl). The basic piperidine product will be protonated and move into the aqueous layer, while neutral impurities remain in the organic phase.[21] The aqueous layer can then be separated, basified (e.g., with NaOH or NaHCO₃) to deprotonate the piperidine, and then re-extracted with an organic solvent to recover the purified product.[21]

• Technique: Salt Formation / Crystallization. If the product is a solid, crystallization can be a powerful purification method. Sometimes, converting the piperidine to a salt can induce crystallization and separate it from stubborn impurities.

  • Solution: Piperidine can react with atmospheric carbon dioxide to form a carbonate salt, or with acids like HCl to form a hydrochloride salt.[21][22] In some cases, bubbling CO₂ through a solution of the crude product can selectively precipitate the piperidine as its carbonate salt, which can be collected by filtration.[23] The free base is then regenerated by treatment with a strong base.[21]

Key Experimental Protocols

Protocol 1: General Procedure for Reductive Amination using STAB

This protocol outlines a general method for the one-pot synthesis of a piperidine via reductive amination of a 1,5-dicarbonyl equivalent with a primary amine.

• Preparation: In a round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve the amine precursor (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Imine Formation: Add the dicarbonyl precursor (1.1 eq) to the solution. Follow this with the addition of glacial acetic acid (1.2 eq) and stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.[13]

• Reduction: Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 30 minutes. Caution: The reaction may foam.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[13]

• Workup: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.[13]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[13] The crude product can then be purified further by column chromatography or crystallization.

Protocol 2: Troubleshooting the Pictet-Spengler Reaction - Catalyst Screening

This protocol is for optimizing the acid catalyst when yields are low.

• Setup: Arrange four small reaction vials, each with a stir bar. To each vial, add the β-arylethylamine (e.g., tryptophan methyl ester, 1.0 eq) and the aldehyde (1.2 eq).

• Solvent: Add an appropriate solvent (e.g., methanol, DCM, or toluene) to each vial.

• Catalyst Addition:

  • Vial 1 (Control): No acid.

  • Vial 2 (Mild Protic Acid): Add acetic acid (2.0 eq).

  • Vial 3 (Strong Protic Acid): Add trifluoroacetic acid (TFA) (1.1 eq).

  • Vial 4 (Lewis Acid): Add boron trifluoride diethyl etherate (BF₃·OEt₂) (1.1 eq).

• Reaction: Stir all reactions at room temperature (or a moderately elevated temperature, e.g., 40-60 °C) for 24 hours.

• Analysis: Take a small aliquot from each reaction, quench with NaHCO₃, extract into ethyl acetate, and analyze by TLC and LC-MS to compare the consumption of starting material and the formation of the desired product. This screening will identify the most promising catalyst class for your specific substrate.

References

• Piperidine Definition - Organic Chemistry II Key Term. (n.d.). Fiveable. Retrieved from [Link]

• The Role of Piperidine Derivatives in Advanced Chemical Synthesis. (n.d.). Ningbo Inno Pharmchem Co., Ltd. Retrieved from [Link]

• PIPERIDINE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Matassini, C., Clemente, F., & Goti, A. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. ResearchGate. Retrieved from [Link]

• US2363158A - Process for the purification of piperidine. (1944). Google Patents.
• CN101602748B - A kind of purification method of high-purity piperidine. (2011). Google Patents.

• Mannich–Michael versus formal aza-Diels–Alder approaches to piperidine derivatives. (2011). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). PMC - PubMed Central. Retrieved from [Link]

• Ring formations catalyzed by piperidinium acetate: Robinson annulation? (2023). Chemistry Stack Exchange. Retrieved from [Link]

• Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. (2010). The Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis of Highly Functionalized Piperidines via One-Pot, Five-Component Reactions in the Presence of Acetic Acid Solvent. (2018). ResearchGate. Retrieved from [Link]

• Intercepting Methanimine for the Synthesis of Piperidine-Based N-Heterocycles in an Aqueous Medium. (2020). The Journal of Organic Chemistry. Retrieved from [Link]

• Influence of piperidine concentration on the yield of (Z)-5-benzylidenethiazolidine-2,4-dione (YP). (2019). ResearchGate. Retrieved from [Link]

• Synthesis of piperidinones by an aza Diels-Alder reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Reductive amination and amide synthesis. (2015). ResearchGate. Retrieved from [Link]

• Pictet-Spengler Reaction. (2021). J&K Scientific LLC. Retrieved from [Link]

• Pictet–Spengler reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Common side reactions in peptide synthesis occurring on resin. (n.d.). ResearchGate. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). MDPI. Retrieved from [Link]

• Aza-Diels–Alder reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Have you experienced that your piperidine crystallizes when not in use? (2021). ResearchGate. Retrieved from [Link]

• Base-induced side reactions in Fmoc-solid phase peptide synthesis. (2011). ResearchGate. Retrieved from [Link]

• Recent Advances in the Total Synthesis of Piperidine and Pyrrolidine Natural Alkaloids with Ring‐Closing Metathesis as a Key Step. (2021). ResearchGate. Retrieved from [Link]

• Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. (2020). PMC - NIH. Retrieved from [Link]

• Pictet-Spengler Reaction. (n.d.). NROChemistry. Retrieved from [Link]

• Piperidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• How to remove piperidine and PEG(3)-amine from solution without removing product that also contains amine groups? (2018). ResearchGate. Retrieved from [Link]

• Enantioselective Gold-Catalyzed Pictet–Spengler Reaction. (2019). Organic Letters. Retrieved from [Link]

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Technical Support Center: Navigating Regioselectivity in Piperidine Functionalization

Welcome to the technical support center dedicated to resolving the complex challenges of regioselective functionalization of piperidine rings. As a cornerstone motif in medicinal chemistry, the precise modification of the piperidine scaffold is paramount for the development of novel therapeutics.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate the intricate landscape of piperidine chemistry.

Here, we move beyond simple procedural outlines to explore the underlying principles governing regioselectivity. By understanding the interplay of electronic effects, steric hindrance, and catalyst-substrate interactions, you can rationally design your synthetic strategies and troubleshoot unexpected outcomes with confidence.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors controlling regioselectivity in C-H functionalization of the piperidine ring?

A1: The regioselectivity of C-H functionalization on a piperidine ring is primarily governed by a delicate balance of electronic and steric factors inherent to the piperidine structure, as well as the choice of catalyst and directing group.[4][5]

• Electronic Effects: The nitrogen atom significantly influences the electronic landscape of the ring. The C2 (α) position is electronically activated due to the nitrogen's ability to stabilize an adjacent positive charge buildup in the transition state.[4][6] Conversely, the C3 (β) position is electronically deactivated due to the inductive electron-withdrawing effect of the nitrogen.[4][5][6] The C4 (γ) position experiences a lesser deactivating effect.[4][6]

• Steric Hindrance: The C2 position, while electronically favored, is also the most sterically hindered, being directly adjacent to the nitrogen and any substituent it may bear. The C4 position is generally the most sterically accessible.[4][5]

• Catalyst and Directing Group Control: In modern synthetic methods, the inherent reactivity can be overridden by strategic use of catalysts and directing groups.[4][7] Large, sterically demanding catalysts can favor functionalization at the less hindered C4 position.[4][8] Directing groups, attached to the piperidine nitrogen, can position a metal catalyst in close proximity to a specific C-H bond, thereby dictating the site of activation.[7][9][10]

Q2: How do I choose the appropriate nitrogen-protecting group for my desired functionalization?

A2: The choice of the nitrogen-protecting group (PG) is a critical decision that impacts not only the stability of the piperidine during a reaction but also the regiochemical outcome. The ideal protecting group should be stable to the reaction conditions and easily removable without affecting the newly introduced functional group.

Protecting Group	Abbreviation	Key Characteristics & Applications	Cleavage Conditions
tert-Butoxycarbonyl	Boc	Widely used for C-H functionalization due to its steric bulk which can influence regioselectivity.[11] Stable to a broad range of non-acidic conditions.	Strong acids (e.g., TFA, HCl).[12]
Carboxybenzyl	Cbz	Stable to both acidic and basic conditions. Often used when Boc is unsuitable.	Catalytic hydrogenation (e.g., H₂, Pd/C).[12]
Acetyl/Benzoyl	Ac/Bz	More robust and require harsher removal conditions. Can influence the electronic properties of the nitrogen.	Strong acid or base hydrolysis.
Sulfonyl (e.g., Nosyl, Brosyl)	Ns, Bs	Electron-withdrawing nature deactivates the nitrogen, preventing side reactions. Can influence C-H acidity.	Thiolates (e.g., thiophenol) and a base.
9-Fluorenylmethyloxycarbonyl	Fmoc	Base-labile, offering orthogonal deprotection strategies to acid-labile (Boc) and hydrogenation-labile (Cbz) groups.	Piperidine (as a base).[12]

Q3: What is a directing group, and how can it help me achieve regioselectivity at a typically unreactive position?

A3: A directing group (DG) is a functional group that is temporarily installed, usually on the piperidine nitrogen, to control the regioselectivity of a C-H functionalization reaction.[13] The DG coordinates to a metal catalyst (commonly palladium) and positions it in close proximity to a specific C-H bond, facilitating its cleavage in a process known as cyclometalation.[7][10] This strategy allows for functionalization at otherwise unreactive positions, such as C3 and C4, by overriding the intrinsic electronic preferences of the piperidine ring. A classic example is the use of an 8-aminoquinoline (AQ) amide group to direct the arylation of C4 C-H bonds.[7][11]

Q4: I am observing a mixture of diastereomers. How can I improve stereoselectivity?

A4: Achieving high diastereoselectivity is a common challenge, especially with substituted piperidines. Several strategies can be employed:

• Catalyst Control: Chiral catalysts, particularly dirhodium tetracarboxylate catalysts, have shown excellent capabilities in controlling both regioselectivity and diastereoselectivity in carbene insertion reactions.[4][6][14]

• Reaction Temperature: Lowering the reaction temperature often enhances diastereoselectivity by increasing the energy difference between the diastereomeric transition states.[12]

• Substrate Control: The existing stereocenters on the piperidine ring can influence the facial selectivity of the incoming reagent. Understanding the conformational preferences of your substrate is key.[12]

• Post-Reaction Epimerization: In some instances, a mixture of diastereomers can be converted to the thermodynamically more stable isomer.[15][16] Photoredox catalysis has been successfully used for such epimerization processes.[15][16][17]

Troubleshooting Guides

Problem 1: Poor or No Regioselectivity in C-H Functionalization (Mixture of C2, C3, and C4 isomers)

Root Cause Analysis: A lack of regioselectivity often points to a failure to adequately control the competing factors of electronics, sterics, and catalyst direction. The reaction may be defaulting to the inherent, but often weak, reactivity preferences of the piperidine ring.

Troubleshooting Workflow:

Sources

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• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. escholarship.org [escholarship.org]
• 17. Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Diastereoselectivity in Substituted Piperidine Synthesis

Introduction

The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and natural products.[1][2][3] The specific three-dimensional arrangement of substituents on this six-membered nitrogen-containing heterocycle is frequently paramount to its biological activity. Consequently, controlling diastereoselectivity during synthesis is not merely an academic challenge but a critical necessity for drug discovery and development professionals.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the lab. It is designed to provide not just solutions, but a deeper understanding of the causal factors that govern the stereochemical outcome of these complex reactions.

Foundational Concepts: The Conformational Landscape of Piperidines

Understanding diastereoselectivity in piperidine synthesis begins with an appreciation of its conformational behavior. The piperidine ring predominantly adopts a chair conformation to minimize torsional and steric strain. Substituents can occupy either an axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) position. Generally, larger substituents prefer the less sterically hindered equatorial position to avoid unfavorable 1,3-diaxial interactions. The relative stability of diastereomers is often dictated by the number of substituents that can occupy an equatorial position.

Caption: Chair conformations of a substituted piperidine.

Troubleshooting Guides & FAQs

Q1: My hydrogenation of a substituted pyridine is yielding a poor cis:trans ratio. What are the key factors to optimize?

A1: The catalytic hydrogenation of substituted pyridines is a common route to piperidines, but achieving high diastereoselectivity can be challenging. The outcome is a delicate interplay between the catalyst surface, substrate, and reaction conditions.

Core Principles: The stereochemical outcome is often determined by the mode of substrate adsorption onto the catalyst surface. The pyridine ring can coordinate to the metal surface in different orientations, and the substituents dictate the most favorable approach for hydrogen delivery.

Key Factors Influencing Selectivity:

• Catalyst Choice: This is arguably the most critical factor. Different catalysts have different surface properties and mechanisms.

  • Palladium (e.g., Pd/C): Often favors the formation of the trans-isomer through mechanisms that may involve isomerization of an initially formed cis-product under thermodynamic control.[4]

  • Platinum (e.g., PtO₂, Adams' catalyst): Tends to yield the cis-isomer as the major product under kinetic control, where hydrogen is delivered to the less hindered face of the pyridine ring adsorbed on the catalyst surface.[4]

  • Rhodium & Ruthenium (e.g., Rh/C, Ru-based heterogeneous catalysts): Have been shown to provide high cis-selectivity, particularly for multi-substituted pyridines.[1][5]

  • Iridium: Iridium(I) catalysts with specific P,N-ligands have been used for the asymmetric hydrogenation of pyridinium salts, proceeding through a stereoselective enamine protonation step.[1]

• N-Protecting Group: The group on the piperidine nitrogen can influence steric hindrance and the ring's conformational preferences, thereby impacting diastereoselectivity in subsequent reactions or the hydrogenation itself.[4][6] Bulky protecting groups like Boc (tert-butyloxycarbonyl) can enforce a specific conformation that directs the stereochemical outcome.[6]

• Reaction Conditions:

  • Temperature and Pressure: Harsher conditions (higher temperature and pressure) can provide enough energy to overcome activation barriers for isomerization, potentially leading to the thermodynamically more stable product. Milder conditions often favor the kinetically controlled product.[1]

  • Solvent and Additives: The solvent can influence substrate solubility and interaction with the catalyst. Acidic additives can protonate the nitrogen, altering the substrate's electronic properties and coordination to the catalyst. For instance, using triethylamine instead of hydrochloric acid can help retain hydroxyl groups during reduction.[1]

Troubleshooting Table:

Problem Observed	Potential Cause	Suggested Solution
Low d.r., mixture of cis and trans	Non-optimal catalyst	Screen different catalysts. For cis, try PtO₂ or a Ru-based catalyst. For trans, try Pd/C and consider longer reaction times.[4][5]
Inconsistent results	Catalyst activity variation	Use a fresh batch of catalyst or perform a pre-activation step.
Formation of undesired isomer	Thermodynamic vs. Kinetic Control	For the kinetic product (cis), use milder conditions (lower temp/pressure). For the thermodynamic product (trans), try higher temperatures or longer reaction times to allow for epimerization.[3][4]

Q2: I'm using an aza-Diels-Alder reaction to form the piperidine ring, but the diastereoselectivity is poor. What should I investigate?

A2: The aza-Diels-Alder (ADA) reaction, a [4+2] cycloaddition between an imine (dienophile) and a diene, is a powerful tool for constructing substituted piperidine cores.[7] However, its stereoselectivity is highly sensitive to the reaction's mechanistic pathway (concerted vs. stepwise), which is influenced by several factors.

Core Principles: In a concerted mechanism, stereochemistry is transferred directly from the reactants. In a stepwise mechanism, which may proceed via a Mannich-Michael sequence, bond rotation in the intermediate can erode stereoselectivity.[8][9] The choice of diene, imine, and catalyst determines which pathway is favored.

Key Factors Influencing Selectivity:

• Diene and Imine Structure:

  • Dienes: Highly reactive, electron-rich dienes like Danishefsky's diene often favor concerted pathways. Less reactive, non-Danishefsky-type dienes may react via a stepwise mechanism, where selectivity can be harder to control.[10]

  • Imines: The electronic properties and steric bulk of the substituents on the imine nitrogen and carbon are critical. Electron-withdrawing groups on the nitrogen (e.g., acyl, tosyl) activate the imine for cycloaddition.

• Catalyst System:

  • Lewis Acids: Chiral Lewis acids (e.g., based on Si, B, or transition metals) can coordinate to the imine, lowering its LUMO energy and creating a chiral environment that shields one face of the dienophile, thus directing the diene's approach.[10]

  • Brønsted Acids: Can also catalyze the reaction by activating the imine, but achieving high stereoselectivity often requires a well-designed chiral acid catalyst.

• Solvent and Temperature:

  • Solvent: Solvent polarity can influence the stability of charged intermediates in a stepwise pathway. Less polar solvents may favor a more concerted, organized transition state.

  • Temperature: Lowering the reaction temperature generally enhances selectivity by increasing the energy difference between the diastereomeric transition states.

Caption: Workflow for troubleshooting poor aza-Diels-Alder diastereoselectivity.

Q3: I have the wrong diastereomer. Is it possible to epimerize a stereocenter to obtain the desired product?

A3: Yes, epimerization is a powerful strategy for converting a more easily accessible but undesired diastereomer into the more thermodynamically stable, desired one. This is particularly useful when a kinetic reaction product is not the target isomer.

Core Principles: Epimerization involves the selective inversion of a single stereocenter. This is typically achieved by temporarily removing the proton at the stereocenic carbon to form a planar, achiral enolate (or equivalent intermediate), followed by re-protonation. The proton is preferentially delivered from the less sterically hindered face, leading to the thermodynamically favored diastereomer.

Common Epimerization Strategies:

• Base-Mediated Epimerization: This is common for stereocenters alpha to a carbonyl group (e.g., in piperidinones) or other acidifying groups.[6]

  • Conditions: A strong, non-nucleophilic base like potassium tert-butoxide (KOtBu) or sodium methoxide (NaOMe) in a suitable solvent is used to generate the enolate. The reaction is allowed to equilibrate.[4][6]

  • Control: The final diastereomeric ratio is governed by the thermodynamic stability of the products. For example, a substituent at C3 of a piperidine ring will epimerize to the equatorial position to relieve steric strain.[6]

• Photoredox-Catalyzed Epimerization: Recent advances have enabled the epimerization of stereocenters alpha to the nitrogen atom via a radical-mediated pathway.[3][11]

  • Mechanism: A photocatalyst, upon irradiation with light, generates an α-amino radical. A hydrogen atom transfer (HAT) agent can then reversibly donate a hydrogen atom. This process allows the system to equilibrate to the most stable diastereomer.[3]

  • Advantages: This method is applicable to a wider range of substituted piperidines, not just those with activating groups, and often proceeds with very high selectivity for the most stable isomer.[3]

Experimental Protocol: Base-Mediated Epimerization of a Methyl Pipecolinate [6]

• Setup: To a solution of the cis-piperidine (e.g., N-Boc-methyl-6-methylpipecolinate, 1.0 equiv) in anhydrous methanol (MeOH, ~0.1 M) in a flame-dried flask under an inert atmosphere (N₂ or Ar), add sodium methoxide (NaOMe, ~1.5 equiv).

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by ¹H NMR or GC-MS by taking aliquots and quenching with a saturated aqueous NH₄Cl solution. The reaction may take several hours to reach equilibrium.

• Workup: Once equilibrium is reached, quench the reaction by adding saturated aqueous NH₄Cl.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to isolate the trans-piperidine.

Q4: How can I reliably determine the diastereomeric ratio and assign the relative stereochemistry of my products?

A4: Accurate determination of the diastereomeric ratio (d.r.) and unambiguous assignment of relative stereochemistry are crucial. A combination of spectroscopic techniques is the most robust approach.

Key Techniques:

• ¹H NMR Spectroscopy:

  • Diastereomeric Ratio (d.r.): The d.r. can be determined by integrating well-resolved, non-overlapping proton signals corresponding to each diastereomer in the crude reaction mixture.[6][11]

  • Relative Stereochemistry: The coupling constants (J-values) between adjacent protons on the piperidine ring are highly informative. In a chair conformation, the J-value for two axial protons (Jax-ax) is typically large (10-13 Hz), while axial-equatorial (Jax-eq) and equatorial-equatorial (Jeq-eq) couplings are smaller (2-5 Hz). This allows for the assignment of substituents as axial or equatorial.[4][6]

• 2D NMR Spectroscopy (NOESY/ROESY):

  • Nuclear Overhauser Effect (NOE): NOESY or ROESY experiments detect through-space correlations between protons that are close to each other (< 5 Å). A strong NOE correlation between two protons on the ring (e.g., at C2 and C6) indicates they are on the same face of the ring (cis), often in axial positions (a 1,3-diaxial relationship). The absence of such a correlation suggests a trans relationship.[4]

• X-ray Crystallography:

  • This is the definitive method for determining the solid-state structure and relative (and absolute, if a chiral source is used) stereochemistry. If you can obtain a single crystal of suitable quality, an X-ray structure provides unambiguous proof.[11][12]

Data Summary Table:

Technique	Information Provided	Key Considerations
¹H NMR	Diastereomeric ratio, relative configuration (cis/trans)	Requires well-resolved signals. Analysis of coupling constants is essential.[4]
NOESY/ROESY	Through-space proton proximity, confirms relative stereochemistry	Provides definitive proof of which groups are on the same face of the ring.
X-ray Crystallography	Unambiguous 3D structure, absolute and relative stereochemistry	Requires a single, high-quality crystal. The gold standard for structural assignment.[11]

References

• Catalytic Asymmetric Synthesis of Piperidine Derivatives through the [4 + 2] Annulation of Imines with Allenes. Journal of the American Chemical Society. [Link]

• Catalytic Asymmetric Synthesis of Piperidines from Pyrrolidine. ACS Publications. [Link]

• A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC - NIH. [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• A catalytic asymmetric synthesis of polysubstituted piperidines using a rhodium(I)-catalyzed [2+2+2] cycloaddition employing a cleavable tether. PubMed. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. [Link]

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. PMC - NIH. [Link]

• Stereocontrol in N-Directed Hydroboration: Synthesis of Amino Alcohols Related to the Piperidine Alkaloids. PMC - NIH. [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. NIH. [Link]

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• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry (RSC Publishing). [Link]

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• Regio- and Diastereoselective Synthesis of Polysubstituted Piperidines Enabled by Boronyl Radical-Catalyzed (4+2) Cycloaddition. PubMed. [Link]

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• Stereoselective synthesis of chiral piperidine derivatives employ... Ingenta Connect. [Link]

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• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. eScholarship. [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. ACS Publications. [Link]

• Pyrrolidine and Piperidine Formation Via Copper(II) Carboxylate Promoted Intramolecular Carboamination of Unactivated Olefins: Diastereoselectivity and Mechanism. NIH. [Link]

• A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. Figshare. [Link]

• Diastereoselective Synthesis of cis-α,α′-Disubstituted Cyclic Ethers via Borane-Catalyzed Reductive Cyclization of Diketones. ACS Publications. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Highly diastereoselective synthesis of piperidine-2- one-substituted pyridinium salts from pyridinium ylides, aldehydes, Michael acceptors and ammonium acetate. ResearchGate. [Link]

• Enantioselective (Formal) Aza-Diels-Alder Reactions with Non-Danishefsky-Type Dienes. PMC - NIH. [Link]

• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. ResearchGate. [Link]

• Regio- and stereoselective 1,2-dihydropyridine alkylation/addition sequence for the synthesis of piperidines with quaternary centers. PubMed. [Link]

• Mannich–Michael versus formal aza–Diels–Alder approaches to piperidine derivatives. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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Technical Support Center: Scaling Up the Synthesis of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the synthesis of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, a key building block in pharmaceutical development.[1] It addresses common challenges encountered during scale-up, offering troubleshooting advice and detailed protocols to ensure a robust and reproducible process.

Synthetic Overview

The most common and scalable synthesis proceeds via a Ritter-type reaction followed by cyclization and Boc-protection. This multi-step process requires careful control of reaction conditions to maximize yield and purity.

Caption: General workflow for the synthesis of the target compound.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Issue 1: Low Yield in the Ritter Reaction (Step 1)

• Q: My Ritter reaction is giving a low yield of the intermediate N-(1-methyl-1-(hydroxymethyl)butyl)acetamide. What are the likely causes and how can I improve it?

  • A: Senior Application Scientist Insight: Low yields in the Ritter reaction are often traced back to three main factors: carbocation stability, acid strength, and temperature control. The reaction proceeds through the formation of a tertiary carbocation from 3-methyl-3-piperidinol, which is then attacked by the nitrile.[2][3]

    • Carbocation Formation: The initial step is the protonation of the alcohol and subsequent loss of water to form a carbocation.[4] Incomplete protonation due to insufficient acid strength or concentration will stall the reaction. Ensure you are using a strong, anhydrous acid like concentrated sulfuric acid.

    • Temperature Control: This reaction is exothermic. If the temperature rises uncontrollably, it can lead to side reactions, such as elimination to form an alkene, which will not react with the nitrile. Maintain a low temperature (typically 0-5 °C) during the initial addition of the alcohol to the acid/nitrile mixture.

    • Nitrile Purity: Ensure the acetonitrile used is of high purity and anhydrous. Water in the reaction mixture will compete with the nitrile as a nucleophile, leading to undesired byproducts.

Issue 2: Incomplete Cyclization (Step 3)

• Q: I'm observing a significant amount of the hydrolyzed intermediate and not the desired 3-amino-3-methylpiperidine after the cyclization step. How can I drive the reaction to completion?

  • A: Senior Application Scientist Insight: The intramolecular cyclization to form the piperidine ring is a critical step that requires a strong base to deprotonate the amine and facilitate the nucleophilic attack to displace the leaving group.

    • Base Strength and Stoichiometry: Ensure you are using a sufficiently strong base, such as sodium hydroxide or potassium hydroxide, and in stoichiometric excess to neutralize any acid carryover from the previous step and to drive the reaction forward.

    • Reaction Time and Temperature: This cyclization may require elevated temperatures and prolonged reaction times to go to completion. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

    • Solvent Choice: The choice of solvent can influence the reaction rate. A solvent that can solubilize both the substrate and the base is ideal. In some cases, a phase-transfer catalyst can be beneficial if dealing with a biphasic system.

Issue 3: Formation of Di-Boc Protected Side Product (Step 4)

• Q: During the Boc-protection step, I am getting a significant amount of a di-protected product. How can I selectively achieve mono-protection?

  • A: Senior Application Scientist Insight: The formation of a di-Boc product suggests that both the primary amine and the piperidine nitrogen are reacting with the di-tert-butyl dicarbonate (Boc₂O). Selective mono-protection can be achieved by controlling the reaction conditions.[5][6]

    • Stoichiometry of Boc₂O: Carefully control the stoichiometry of the Boc₂O. Using a slight excess (1.1-1.2 equivalents) is usually sufficient for complete reaction with the more nucleophilic primary amine.

    • Reaction Temperature: Perform the reaction at a lower temperature (0 °C to room temperature). This can help to control the reactivity and favor the mono-protected product.[6]

    • pH Control: Maintaining a slightly basic pH is crucial. Using a non-nucleophilic base like triethylamine (Et₃N) is recommended. Some protocols suggest a one-pot method where the diamine is first monoprotonated with one equivalent of HCl, followed by the addition of Boc₂O, to achieve high selectivity.[6]

Issue 4: Purification Challenges

• Q: The final product is difficult to purify, and I'm seeing persistent impurities in my NMR/LC-MS. What are the best purification strategies?

  • A: Senior Application Scientist Insight: Purification of Boc-protected amines can be challenging due to their basicity and potential for forming salts.

    • Aqueous Workup: A thorough aqueous workup is critical. Washing the organic layer with a mild acid (like dilute citric acid) can remove unreacted basic starting materials. A subsequent wash with a mild base (like sodium bicarbonate solution) will remove any acidic byproducts. Finally, a brine wash will help to remove residual water before drying the organic layer.

    • Column Chromatography: If column chromatography is necessary, silica gel is a common choice. However, the basic nature of the product can lead to tailing on the column. To mitigate this, you can pre-treat the silica gel with a small amount of triethylamine in the eluent system (e.g., 1% Et₃N in a hexane/ethyl acetate mixture). This will neutralize the acidic sites on the silica and improve the peak shape.

    • Crystallization: If the product is a solid, crystallization can be a highly effective purification method for achieving high purity on a large scale. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

Frequently Asked Questions (FAQs)

• Q1: What is the best starting material for a scalable synthesis?

  • A1: 3-Methyl-3-piperidinol is a readily available and cost-effective starting material for large-scale synthesis. Its structure provides the necessary carbon skeleton and a tertiary alcohol that readily forms a stable carbocation for the Ritter reaction.[3][7]

• Q2: How can I monitor the progress of each reaction step?

  • A2: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the disappearance of starting material and the appearance of the product. For more quantitative analysis and to check for side products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.

• Q3: What are the key safety considerations for this synthesis?

  • A3: This synthesis involves the use of strong acids and bases, which are corrosive.[8] The Ritter reaction can be highly exothermic and requires careful temperature control to prevent runaways.[2] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Piperidine derivatives themselves can be toxic and should be handled with care.[9]

• Q4: Can this synthesis be adapted for chiral resolution?

  • A4: Yes, chiral resolution can be achieved. One common method is to use a chiral acid to form diastereomeric salts with the racemic 3-amino-3-methylpiperidine intermediate, which can then be separated by crystallization. Alternatively, enzymatic methods using transaminases can be employed for an asymmetric synthesis route to obtain specific enantiomers.[10][11]

Detailed Experimental Protocol

Step 1: Ritter Reaction - Synthesis of N-(1-methyl-1-(hydroxymethyl)butyl)acetamide

• To a stirred solution of acetonitrile (5.0 eq) in concentrated sulfuric acid (3.0 eq) at 0 °C, slowly add 3-methyl-3-piperidinol (1.0 eq) while maintaining the temperature below 5 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by pouring it onto crushed ice.

• Neutralize the solution with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude acetamide intermediate.

Step 3 & 4: Cyclization and Boc-Protection (One-Pot Procedure)

• Dissolve the crude acetamide intermediate from Step 2 in a suitable solvent like methanol.

• Add a solution of sodium hydroxide (3.0 eq) in water and heat the mixture to reflux for 6-8 hours until the hydrolysis and cyclization are complete (monitor by LC-MS).

• Cool the reaction mixture to room temperature and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and concentrate to obtain the crude 3-amino-3-methylpiperidine.

• Dissolve the crude amine in dichloromethane and cool to 0 °C.

• Add triethylamine (1.5 eq) followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Wash the reaction mixture with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes containing 1% triethylamine) to afford the final product.

Data Summary Table

Step	Key Reagents	Temp. (°C)	Time (h)	Typical Yield (%)	Purity (LC-MS)
1. Ritter Reaction	H₂SO₄, Acetonitrile	0 to RT	12 - 16	75 - 85	>90%
2. Hydrolysis & Cyclization	NaOH, Methanol/H₂O	Reflux	6 - 8	80 - 90	>95%
3. Boc Protection	Boc₂O, Et₃N, DCM	0 to RT	4 - 6	85 - 95	>98%

Logical Relationships in Troubleshooting

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ritter reaction - Wikipedia [en.wikipedia.org]
• 3. Ritter Reaction [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. digitalcommons.iwu.edu [digitalcommons.iwu.edu]
• 6. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. fishersci.com [fishersci.com]
• 9. Page loading... [guidechem.com]
• 10. An asymmetric synthesis method for (R)-3-amino piperidine derivatives (2016) | Luo Yu | 4 Citations [scispace.com]
• 11. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of Substituted 3-Aminopiperidines: A Comparative Analysis of Key Methodologies

The 3-aminopiperidine scaffold is a privileged structural motif in modern medicinal chemistry, appearing in a wide array of biologically active compounds, including inhibitors for dipeptidyl peptidase-4 (DPP-4), sodium-glucose cotransporter 2 (SGLT2), and various kinases. Its rigid, chair-like conformation allows for the precise spatial orientation of substituents, making it an ideal building block for creating potent and selective therapeutic agents. The strategic placement of the amino group at the 3-position provides a crucial vector for interaction with biological targets.

This guide provides a comparative overview of the most prevalent and effective synthetic routes for accessing substituted 3-aminopiperidines. We will delve into the mechanistic underpinnings of each strategy, present comparative data to guide your selection process, and provide detailed, field-tested protocols for key transformations.

Catalytic Hydrogenation of Substituted 3-Nitropyridines

One of the most direct and widely employed methods for synthesizing 3-aminopiperidines is the reduction of the corresponding 3-nitropyridine precursors. This approach is often favored for its high efficiency and the commercial availability of a diverse range of substituted nitropyridines. The transformation is typically achieved through catalytic hydrogenation, which simultaneously reduces the nitro group and saturates the pyridine ring.

Mechanistic Considerations: The reaction proceeds via a multi-step process on the surface of a heterogeneous catalyst, most commonly palladium on carbon (Pd/C) or platinum(IV) oxide (PtO₂), also known as Adams' catalyst. The pyridine ring is first hydrogenated to a piperidine, and the nitro group is subsequently reduced to the amine. The reaction is typically conducted under a hydrogen atmosphere, and the choice of catalyst, solvent, and acid additive can significantly influence the reaction's efficiency and selectivity. For instance, the presence of an acid like HCl is often required to prevent catalyst poisoning by the newly formed amine product.

Advantages:

• High Yields: This method frequently delivers the desired product in excellent yields.

• Atom Economy: It is a highly atom-economical process.

• Scalability: The procedure is generally amenable to large-scale synthesis.

Disadvantages:

• Limited Stereocontrol: For substrates with pre-existing stereocenters or those that can generate new ones upon reduction, this method often results in mixtures of diastereomers.

• Functional Group Intolerance: The harsh reductive conditions can be incompatible with sensitive functional groups such as alkenes, alkynes, and some protecting groups.

• Safety Concerns: The use of hydrogen gas and pyrophoric catalysts like Pd/C requires specialized equipment and careful handling.

Comparative Performance of Catalysts for Nitropyridine Reduction

Catalyst	Typical Conditions	Key Advantages	Representative Yield	Reference
Pd/C	H₂ (50-100 psi), MeOH or EtOH, HCl	Cost-effective, widely available	>90%
PtO₂ (Adams' catalyst)	H₂ (50 psi), Acetic Acid	Effective for more resistant substrates	~85-95%
Rhodium on Alumina	H₂ (1000 psi), MeOH, NH₃	Can offer different diastereoselectivity	Variable

Workflow for 3-Nitropyridine Reduction

Caption: General workflow for the catalytic hydrogenation of 3-nitropyridines.

Detailed Experimental Protocol: Synthesis of 3-Aminopiperidine Dihydrochloride

• A solution of 3-nitropyridine (1.0 eq) in methanol is prepared in a high-pressure hydrogenation vessel.

• A catalytic amount of 10% palladium on carbon (approx. 5 mol%) is carefully added to the solution.

• Concentrated hydrochloric acid (2.5 eq) is added, and the vessel is sealed.

• The vessel is flushed with nitrogen, then pressurized with hydrogen gas to 50 psi.

• The reaction mixture is stirred vigorously at room temperature for 16-24 hours, monitoring hydrogen uptake.

• Upon completion, the vessel is carefully depressurized, and the reaction mixture is filtered through a pad of Celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield the crude 3-aminopiperidine dihydrochloride salt, which can be further purified by recrystallization.

Reductive Amination of N-Protected 3-Piperidones

Reductive amination is a versatile and powerful strategy for forming C-N bonds. In the context of 3-aminopiperidine synthesis, this involves the reaction of an N-protected 3-piperidone with an amine source, followed by reduction of the resulting imine or enamine intermediate. This method offers greater control over the substitution pattern on the amino group.

Mechanistic Considerations: The reaction begins with the condensation of the 3-piperidone ketone with a primary or secondary amine (or ammonia equivalent) to form an iminium ion or enamine. This intermediate is then reduced in situ by a hydride-based reducing agent. The choice of reducing agent is critical for controlling the stereochemical outcome. Bulky reducing agents like sodium triacetoxyborohydride (STAB) are often preferred as they are milder and can be used in one-pot procedures.

Advantages:

• Convergent Synthesis: Allows for the direct installation of diverse substituents on the amino group.

• Milder Conditions: Avoids the high pressures and temperatures required for catalytic hydrogenation.

• Stereochemical Control: Diastereoselectivity can often be controlled by the choice of reducing agent and reaction conditions, with the hydride typically attacking from the less sterically hindered face.

Disadvantages:

• Substrate Availability: The synthesis of the required N-protected 3-piperidone precursor can sometimes be challenging.

• Side Reactions: Over-reduction or self-condensation of the piperidone can occur.

Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Typical Conditions	Key Advantages	Diastereoselectivity	Reference
Na(OAc)₃BH (STAB)	DCE or THF, Acetic Acid (cat.)	Mild, one-pot procedure, good functional group tolerance	Generally high, favors equatorial attack
NaBH₄	MeOH, pH control often needed	Cost-effective, powerful	Variable, often lower than STAB
H₂, Pd/C	H₂ (1 atm), MeOH	Can be used for specific substrates, avoids borohydride reagents	Dependent on substrate and catalyst

Workflow for Reductive Amination

Caption: General workflow for the reductive amination of 3-piperidones.

Detailed Experimental Protocol: Synthesis of N-Benzyl-3-aminopiperidine

• To a stirred solution of N-Boc-3-piperidone (1.0 eq) in 1,2-dichloroethane (DCE) is added benzylamine (1.1 eq).

• The mixture is stirred for 20 minutes at room temperature, followed by the addition of sodium triacetoxyborohydride (STAB) (1.5 eq) in one portion.

• A catalytic amount of glacial acetic acid (0.1 eq) is added.

• The reaction is stirred at room temperature for 12-18 hours until the starting material is consumed (monitored by TLC or LC-MS).

• The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude product is purified by flash column chromatography on silica gel to afford the N-Boc protected product. The Boc group can then be removed under standard acidic conditions (e.g., TFA in DCM or HCl in dioxane).

Asymmetric Synthesis via Chiral Auxiliaries and Catalysis

For applications requiring high enantiopurity, such as in the development of chiral drugs, asymmetric synthesis is the preferred approach. These methods establish the stereochemistry at the C3 position in a controlled manner, avoiding costly and often inefficient chiral resolution steps later in the synthesis. Key strategies include the use of chiral auxiliaries and asymmetric catalysis.

Mechanistic Considerations:

• Chiral Auxiliaries: A chiral molecule is temporarily attached to the substrate to direct a stereoselective transformation. For example, a chiral auxiliary can be used to direct the conjugate addition of an amine to an α,β-unsaturated system, which can then be cyclized to form the piperidine ring. The auxiliary is removed in a later step.

• Asymmetric Catalysis: A chiral catalyst (often a transition metal complex with a chiral ligand) is used in sub-stoichiometric amounts to create a chiral environment around the reactants, favoring the formation of one enantiomer over the other. Asymmetric hydrogenation of enamines or imines is a common example.

Advantages:

• High Enantioselectivity: Can provide access to single enantiomers with high enantiomeric excess (ee).

• Predictable Stereochemistry: The stereochemical outcome is determined by the chirality of the auxiliary or catalyst.

Disadvantages:

• Cost: Chiral auxiliaries and catalysts can be expensive.

• Additional Steps: The attachment and removal of chiral auxiliaries add steps to the overall synthesis.

• Optimization Required: Developing a highly enantioselective catalytic reaction often requires significant optimization of ligands, catalysts, and reaction conditions.

Workflow for Asymmetric Synthesis

Caption: Comparative workflows for asymmetric synthesis strategies.

Summary and Strategic Route Selection

The optimal synthetic route to a substituted 3-aminopiperidine is highly dependent on the specific target molecule and the project's goals, including scale, cost, and stereochemical requirements.

Strategy	Primary Application	Key Advantage	Key Disadvantage	Stereocontrol
Nitropyridine Reduction	Rapid access to simple, achiral analogs; large-scale synthesis.	High yield, atom economical, scalable.	Harsh conditions, poor stereocontrol.	Generally low (racemic or diastereomeric mixtures).
Reductive Amination	Introduction of diverse N-substituents; stereocontrol is possible.	Convergent, mild conditions.	Requires synthesis of 3-piperidone precursor.	Moderate to high diastereoselectivity.
Asymmetric Synthesis	Synthesis of single enantiomers for pharmaceutical applications.	Access to high enantiopurity.	Costly reagents, more synthetic steps.	Excellent enantioselectivity.

By understanding the mechanisms, advantages, and limitations of each of these core strategies, researchers can make informed decisions to efficiently access the 3-aminopiperidine scaffolds necessary to advance their drug discovery and development programs.

References

• Title: A Practical and Scalable Synthesis of 3-Aminopiperidine Dihydrochloride. Source: Organic Process Research & Development. URL: [Link]

• Title: The use of platinum oxide as a catalyst in the reduction of organic compounds. IV. The reduction of aromatic nitro compounds. Source: Journal of the American Chemical Society. URL: [Link]

• Title: Diastereoselective Synthesis of Substituted Piperidines: A Review. Source: Chemical Reviews. URL: [Link]

• Title: A New Stereoselective Synthesis of cis- and trans-3,4-Disubstituted Piperidines by Reductive Amination of 4-Substituted N-Acyl-3-piperidones. Source: The Journal of Organic Chemistry. URL: [Link]

• Title: Borohydride reduction of ketones and aldehydes. Source: Organic Reactions. URL: [Link]

• Title: Catalytic Reductive Amination of Ketones and Aldehydes. Source: Organic Reactions. URL: [Link]

Navigating the Bioactive Landscape of 3-Amino-3-Methylpiperidine Derivatives: A Comparative Guide

For researchers, scientists, and professionals in drug development, the piperidine scaffold represents a cornerstone of medicinal chemistry, prized for its prevalence in natural products and its versatile synthetic handles. Among the myriad of substituted piperidines, the tert-butyl 3-amino-3-methylpiperidine-1-carboxylate framework has emerged as a particularly intriguing starting point for the development of novel therapeutics. This guide provides an in-depth, objective comparison of the biological activities exhibited by derivatives of this scaffold, supported by experimental data and methodological insights to inform future research and development.

Introduction: The Versatile 3-Amino-3-Methylpiperidine Scaffold

The tert-butyl 3-amino-3-methylpiperidine-1-carboxylate core offers a unique combination of a protected secondary amine within the piperidine ring (via the tert-butoxycarbonyl, or Boc group), a primary amino group, and a chiral center at the C3 position. This arrangement allows for selective modification at multiple points, making it an attractive building block for creating diverse chemical libraries. While the direct biological activity of the parent molecule is limited, its derivatives have shown promise in several distinct therapeutic areas. This guide will explore and compare two key biological activities stemming from this scaffold: Janus Kinase (JAK) inhibition and Dipeptidyl Peptidase-4 (DPP-4) inhibition, while also drawing parallels to the well-established activity of structurally similar piperidines as sigma-1 (σ1) receptor modulators.

Comparative Analysis of Biological Activities

Janus Kinase (JAK) Inhibition: A New Frontier in Inflammatory Disease and Cancer

Recent patent literature has unveiled the utility of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate as a key intermediate in the synthesis of potent Janus Kinase (JAK) inhibitors.[1][2] These inhibitors are of significant interest for the treatment of autoimmune diseases and cancers, as JAKs are critical components of signaling pathways for numerous cytokines and growth factors.

The synthesis of these JAK inhibitors typically involves the acylation of the 3-amino group of the piperidine core with a pyrrolo[2,3-d]pyrimidinyl acrylamide moiety.[1][2] The resulting compounds have demonstrated potent inhibitory activity against various JAK isoforms.

Table 1: Representative JAK Inhibitor Derived from tert-Butyl 3-amino-3-methylpiperidine-1-carboxylate

Compound ID	Core Structure	Target	Biological Activity (IC50)	Reference
Example Compound 1	Pyrrolo[2,3-d]pyrimidinyl acrylamide	JAK1/JAK2	Not explicitly quantified in public documents, but implied potent inhibition.	[1][2]

The rationale behind this synthetic approach lies in the strategic positioning of the piperidine scaffold to interact with the kinase active site, while the pyrrolo[2,3-d]pyrimidine core mimics the adenine region of ATP. The 3-methyl group on the piperidine ring can provide conformational rigidity and potentially enhance binding affinity through steric interactions.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition: A Novel Approach to Type 2 Diabetes

Derivatives of (3R)-3-amino-3-methylpiperidine have been identified as potent and orally active inhibitors of Dipeptidyl Peptidase-4 (DPP-4), an enzyme responsible for the degradation of incretin hormones like GLP-1 and GIP.[3][4][5] By inhibiting DPP-4, these compounds prolong the action of incretins, leading to enhanced insulin secretion and improved glycemic control in patients with type 2 diabetes.

One notable example is 2-({6-[(3R)-3-amino-3-methylpiperidine-1-yl]-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrrolo[3,2-d]pyrimidine-5-yl}methyl)-4-fluorobenzonitrile, which has demonstrated significant DPP-4 inhibitory activity.[3][4][5]

Table 2: Comparative DPP-4 Inhibitory Activity

Compound	Core Scaffold	DPP-4 IC50 (nM)	Reference
DSR-12727	(3R)-3-amino-3-methylpiperidine	Potent inhibition (specific value not publicly available)	[3][4]
Sitagliptin	β-amino acid derivative	~19	N/A
Vildagliptin	Cyanopyrrolidine derivative	~62	N/A

The structure-activity relationship studies in this class of compounds highlight the importance of the (R)-configuration at the 3-position of the piperidine ring for optimal interaction with the S2 subsite of the DPP-4 enzyme.

A Structural Parallel: Sigma-1 (σ1) Receptor Modulation

While direct evidence for high-affinity binding of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate derivatives to the sigma-1 (σ1) receptor is not yet prominent in the literature, a strong comparative case can be made based on structurally similar compounds. The σ1 receptor, an intracellular chaperone protein, is a promising target for various central nervous system disorders and cancer.[6][7]

Notably, 3,3-dimethylpiperidine derivatives have been successfully developed as high-affinity and selective σ1 receptor ligands.[6][7] The gem-dimethyl substitution at the 3-position is a key feature for achieving high selectivity over the σ2 receptor subtype. This suggests that the 3-amino-3-methyl substitution pattern could also be a favorable motif for σ1 receptor interaction.

Table 3: Sigma-1 Receptor Affinity of Structurally Related Piperidine Derivatives

Compound Class	Key Structural Feature	σ1 Receptor Affinity (Ki, nM)	σ1/σ2 Selectivity	Reference
3,3-Dimethylpiperidines	Gem-dimethyl at C3	High (sub-nanomolar to low nanomolar)	High	[6][7]
Phenoxyalkylpiperidines	4-methylpiperidine	High (e.g., 4.43 nM for a 2,6-dimethyl derivative)	Moderate to High	[8]
Piperazine/Piperidine Derivatives	Piperidine moiety	High (e.g., 3.64 nM for a specific derivative)	Variable	[9][10]

The data from these related series strongly support the hypothesis that the 3-amino-3-methylpiperidine scaffold is a promising starting point for the design of novel σ1 receptor modulators. The presence of a basic nitrogen atom and a hydrophobic core are key pharmacophoric features for σ1 receptor binding, both of which can be readily incorporated into derivatives of the target scaffold.

Experimental Protocols

To facilitate further research in this area, detailed protocols for key biological assays are provided below.

Protocol 1: Sigma-1 (σ1) Receptor Radioligand Binding Assay

This protocol is adapted from established methods for determining the affinity of test compounds for the σ1 receptor.

Objective: To determine the inhibitory constant (Ki) of a test compound for the σ1 receptor.

Materials:

• [³H]-(+)-Pentazocine (radioligand)

• Guinea pig brain membrane homogenate (source of σ1 receptors)

• Tris-HCl buffer (50 mM, pH 7.4)

• Haloperidol (for determining non-specific binding)

• Test compounds

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation vials and scintillation cocktail

• Filtration manifold

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or 10 µM haloperidol (for non-specific binding) or test compound.

  • 50 µL of [³H]-(+)-pentazocine (final concentration ~1 nM).

  • 100 µL of guinea pig brain membrane homogenate (protein concentration ~100-200 µ g/well ).

• Incubate the plate at 37°C for 150 minutes.

• Terminate the assay by rapid filtration through glass fiber filters pre-soaked in assay buffer using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Transfer the filters to scintillation vials, add scintillation cocktail, and vortex.

• Measure the radioactivity in a liquid scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of the test compound from a concentration-response curve and calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vitro Cell Proliferation Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic or cytostatic effects of compounds on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on the proliferation of a cancer cell line.

Materials:

• Human cancer cell line (e.g., DU-145 prostate cancer cells)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of the test compound in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted test compounds. Include a vehicle control (medium with the same concentration of solvent as the test compounds).

• Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the IC50 value from a dose-response curve.

Visualizing the Synthetic and Signaling Landscape

To better understand the relationships between the core scaffold, its derivatives, and their biological targets, the following diagrams are provided.

Caption: Synthetic pathways from the core scaffold to bioactive derivatives.

Caption: Simplified signaling pathways targeted by the derivatives.

Conclusion and Future Directions

The tert-butyl 3-amino-3-methylpiperidine-1-carboxylate scaffold has proven to be a valuable starting point for the development of bioactive molecules with diverse therapeutic applications. This guide has demonstrated that derivatives of this core structure can be potent inhibitors of both Janus Kinases and DPP-4, highlighting its versatility in drug design.

Furthermore, the strong structural resemblance to known high-affinity sigma-1 receptor ligands suggests a promising, yet underexplored, avenue for future research. The development of novel σ1 receptor modulators from this scaffold could have significant implications for the treatment of cancer and neurological disorders.

For researchers in the field, the key takeaway is the multifaceted potential of this seemingly simple chemical entity. By leveraging the synthetic accessibility and the unique stereochemical and functional group presentation of the 3-amino-3-methylpiperidine core, the development of next-generation therapeutics with improved efficacy and selectivity is a tangible goal. Future work should focus on synthesizing and evaluating derivatives specifically designed to probe the σ1 receptor, and on conducting head-to-head comparative studies of these different classes of inhibitors to fully elucidate the structure-activity landscape.

References

• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Current Medicinal Chemistry, 16(24), 3127-3144. [Link]

• Kim, D., et al. (2011). 2-({6-[(3R)-3-amino-3-methylpiperidine-1-yl]-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrrolo[3,2-d]pyrimidine-5-yl}methyl)-4-fluorobenzonitrile (DSR-12727): A potent, orally active dipeptidyl peptidase IV inhibitor without mechanism-based inactivation of CYP3A. Bioorganic & Medicinal Chemistry, 19(18), 5490-5499. [Link]

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• Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-Dimethylpiperidine Derivatives as Sigma-1 (σ1) and Sigma-2 (σ2) Receptor Ligands: A Review. ResearchGate. [Link]

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A Tale of Two Rings: A Comparative Guide to Piperidine and Pyrrolidine Scaffolds in Drug Design

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a decision that reverberates through the entire drug discovery and development process. It profoundly influences a candidate's physicochemical properties, pharmacokinetic profile, and ultimately, its therapeutic efficacy. Among the pantheon of privileged scaffolds, the six-membered piperidine and the five-membered pyrrolidine rings stand out as two of the most ubiquitous and versatile building blocks. While separated by a single methylene unit, their subtle structural differences translate into significant distinctions in their biological and pharmacological profiles. This guide offers an in-depth, data-driven comparative analysis of these two scaffolds to empower researchers with the insights needed to make informed decisions in drug design.

At a Glance: Key Physicochemical and Structural Differences

Property	Piperidine	Pyrrolidine	Key Considerations for Drug Design
pKa of Conjugate Acid	~11.22[1][2][3]	~11.27[4][5][6]	Both are strongly basic secondary amines with very similar pKa values, making them largely interchangeable when basicity is the primary driver for target interaction. Pyrrolidine is slightly more basic, which may be attributed to greater conformational stabilization of its protonated form.[4][5]
logP (Octanol/Water)	0.84[2][4][7]	0.46[4][8]	Piperidine is inherently more lipophilic than pyrrolidine.[4][9] This can influence solubility, cell permeability, and the potential for off-target hydrophobic interactions. The choice between the two can be a tool to modulate a compound's lipophilicity.
Conformational Flexibility	Prefers a more rigid chair conformation.[4]	Adopts more flexible envelope and twist (pseudo-rotation) conformations.[4]	The rigidity of the piperidine ring can be advantageous for locking in a specific conformation for optimal target binding. The flexibility of the pyrrolidine ring may be beneficial when a degree of conformational adaptation is required for target engagement.

The Structural Nuances: Conformational Analysis

The seemingly minor difference in ring size between piperidine and pyrrolidine leads to distinct three-dimensional structures and conformational dynamics. This has profound implications for how a drug molecule presents its pharmacophoric elements to a biological target.

Piperidine: The Rigid Chair

The six-membered piperidine ring predominantly adopts a stable chair conformation, much like its carbocyclic counterpart, cyclohexane.[10] This rigid structure minimizes steric strain and provides a well-defined spatial arrangement for substituents. The chair conformation can exist in two interconverting forms, and the energetic barrier to this ring flip can be influenced by the substitution pattern. This conformational rigidity can be a double-edged sword in drug design. On one hand, it can pre-organize a molecule into a bioactive conformation, leading to higher binding affinity and selectivity. On the other hand, this rigidity might hinder the molecule from adopting an optimal binding pose if the target requires a more flexible ligand.

Pyrrolidine: The Flexible Envelope and Twist

In contrast, the five-membered pyrrolidine ring is significantly more flexible. It puckers out of planarity to relieve torsional strain, adopting a continuous series of "envelope" and "twist" (or pseudo-rotation) conformations with low energy barriers between them.[4] This inherent flexibility allows a pyrrolidine-containing molecule to explore a wider conformational space and potentially adapt its shape to fit into a binding pocket. This can be advantageous when the precise binding mode is unknown or when targeting proteins that undergo conformational changes upon ligand binding. However, this flexibility can also come at an entropic cost upon binding, potentially reducing the overall binding affinity.

Caption: Conformational landscapes of piperidine and pyrrolidine.

Impact on Biological Activity and Pharmacokinetics: A Comparative Look

The choice between a piperidine and a pyrrolidine scaffold can significantly impact a drug's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its direct interaction with the biological target.

Pharmacokinetics and Metabolic Stability

Both scaffolds are generally considered metabolically stable, as evidenced by their presence in numerous approved drugs.[4][9] However, they can be susceptible to oxidation, particularly at the carbons adjacent to the nitrogen atom. Strategic placement of substituents can be employed to block these metabolic "soft spots." Interestingly, comparative studies on nitroxide derivatives have shown that five-membered pyrrolidine nitroxides are generally more resistant to bioreduction to their hydroxylamine counterparts than the six-membered piperidine nitroxides.[4]

The difference in lipophilicity also plays a crucial role in pharmacokinetics. The slightly higher lipophilicity of piperidine may lead to differences in membrane permeability and volume of distribution compared to pyrrolidine analogs.[4]

Case Study: Impact on Receptor Binding

While a direct one-to-one comparison of a single drug with both scaffolds is rare in publicly available literature, structure-activity relationship (SAR) studies often reveal the profound impact of this choice. For instance, in the development of inhibitors for various enzymes, the orientation of functional groups is critical for activity. A study on potent pancreatic lipase inhibitors demonstrated that the orientation of functional groups on pyrrolidine derivatives could enhance hydrogen bonding and hydrophobic interactions, potentially leading to improved binding affinity compared to their piperidine counterparts.[4]

Furthermore, studies on nicotinic acetylcholine receptor ligands have shown that structural changes in the 1- and 2-positions of pyridine and piperidine are important for conferring specificity for an up-regulatory site.[11][12] This highlights how the scaffold itself is a key determinant of the pharmacological profile.

Caption: A simplified workflow for scaffold selection in drug design.

Experimental Protocols for Scaffold Characterization

To provide a practical framework for researchers, this section outlines key experimental protocols for determining the fundamental physicochemical properties and conformational preferences of piperidine and pyrrolidine derivatives.

Experimental Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the acid dissociation constant (pKa) of a piperidine or pyrrolidine-containing compound.

Methodology:

• Preparation of Solutions:

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

  • Accurately weigh and dissolve the test compound in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol or DMSO if solubility is an issue) to a known concentration (typically 1-10 mM).

  • Prepare a blank solution containing the same solvent system without the test compound.

• Titration Procedure:

  • Calibrate a pH meter using standard buffer solutions (pH 4, 7, and 10).

  • Place a known volume of the test compound solution in a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode into the solution.

  • Add the standardized titrant (acid or base) in small, precise increments.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the pH of the solution (y-axis) against the volume of titrant added (x-axis) to generate a titration curve.

  • The pKa is the pH at which half of the compound is in its protonated form and half is in its deprotonated form. This corresponds to the midpoint of the steepest part of the titration curve (the equivalence point).

  • Alternatively, the pKa can be determined from the inflection point of the first derivative of the titration curve.

Experimental Protocol 2: Determination of logP by the Shake-Flask Method

Objective: To experimentally determine the octanol-water partition coefficient (logP) of a piperidine or pyrrolidine-containing compound.

Methodology:

• Preparation of Phases:

  • Mutually saturate n-octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by vigorously mixing them together for at least 24 hours and then allowing the phases to separate completely.

• Partitioning:

  • Accurately weigh and dissolve the test compound in the pre-saturated n-octanol or aqueous buffer to a known concentration.

  • Add a known volume of this solution to a known volume of the other pre-saturated phase in a flask.

  • Seal the flask and shake it vigorously for a set period (e.g., 1-2 hours) at a constant temperature to allow the compound to partition between the two phases and reach equilibrium.

  • Centrifuge the flask to ensure complete separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or LC-MS).

• Calculation:

  • The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

  • logP is the base-10 logarithm of the partition coefficient: logP = log10([Compound]octanol / [Compound]aqueous).

Experimental Protocol 3: Conformational Analysis by NMR Spectroscopy

Objective: To elucidate the preferred conformation of a substituted piperidine or pyrrolidine scaffold in solution using Nuclear Magnetic Resonance (NMR) spectroscopy.

Methodology:

• Sample Preparation:

  • Dissolve the purified compound in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) to a concentration appropriate for NMR analysis (typically 5-20 mg in 0.5-0.7 mL).

• 1D NMR Spectroscopy:

  • Acquire a high-resolution 1H NMR spectrum. The chemical shifts (δ), coupling constants (J), and multiplicity of the signals provide initial information about the electronic environment and connectivity of the protons.

  • Acquire a 13C NMR spectrum to identify the number and types of carbon atoms.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). Cross-peaks in the 2D spectrum connect coupled protons, helping to establish the spin system of the heterocyclic ring.[13][14]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbons. It is invaluable for assigning the 1H and 13C signals of the scaffold.[13][15]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. It helps to piece together the fragments identified by COSY and HSQC and confirm the overall structure.[13][15]

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments identify protons that are close in space, regardless of whether they are directly bonded. The intensity of the cross-peaks is inversely proportional to the sixth power of the distance between the protons, providing crucial information about the stereochemistry and preferred conformation (e.g., axial vs. equatorial substituents on a piperidine ring).

• Data Interpretation:

  • Analyze the coupling constants from the 1H NMR spectrum. For piperidines, the magnitude of the J-couplings between vicinal protons can distinguish between axial-axial, axial-equatorial, and equatorial-equatorial relationships, providing strong evidence for a chair conformation and the orientation of substituents.

  • Analyze the NOESY/ROESY data to identify through-space interactions that confirm the spatial arrangement of atoms in the preferred conformation.

  • For pyrrolidines, the analysis of coupling constants and NOE data can help to determine the puckering of the ring and the preferred envelope or twist conformation.

Conclusion: A Strategic Choice in Drug Design

The decision to employ a piperidine or a pyrrolidine scaffold is a nuanced one, with each offering a distinct set of advantages and disadvantages. Piperidine provides a more rigid and lipophilic framework, which can be leveraged to achieve high binding affinity through conformational constraint. In contrast, pyrrolidine offers greater conformational flexibility and a more hydrophilic profile, which may be beneficial when adaptability is required for target engagement or when a lower logP is desired. Ultimately, the optimal choice is not a matter of inherent superiority but rather a strategic decision guided by the specific biological target, the desired pharmacokinetic profile, and the evolving structure-activity relationship of a chemical series. A thorough understanding of the fundamental differences between these two privileged scaffolds is an invaluable asset in the medicinal chemist's toolkit for the rational design of new and effective therapeutics.

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• Piperidine (C5H11N) properties. (URL: [Link])

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• Showing Compound Piperidine (FDB012644) - FooDB. (URL: [Link])

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A Comparative Guide to the Validation of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate Purity by HPLC

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity in Synthesis and Development

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is a key heterocyclic building block in medicinal chemistry. Its substituted piperidine core is a prevalent scaffold in numerous pharmacologically active compounds. The purity of this intermediate is not merely a quality metric; it is a fundamental prerequisite for the synthesis of drug candidates with predictable properties, reliable biological activity, and a consistent safety profile. Impurities, even at trace levels, can lead to unforeseen side reactions, altered pharmacological outcomes, and complications in regulatory submissions.

This guide provides an in-depth validation of High-Performance Liquid Chromatography (HPLC) as the primary method for assessing the purity of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. Furthermore, it offers an objective comparison with alternative analytical techniques, furnishing the data and rationale necessary for selecting the most appropriate method for a given research or quality control context.

The Gold Standard: Purity Validation by Reverse-Phase HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone of purity analysis for non-volatile, polar to semi-polar organic molecules like our target compound. Its widespread adoption is due to its high resolving power, sensitivity, and quantitative accuracy.

Principle of the Method: A Rationale-Driven Approach

The separation is based on the partitioning of the analyte between a non-polar stationary phase (typically octadecylsilane, C18) and a polar mobile phase. For a basic compound like Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, controlling the mobile phase pH is critical. An acidic mobile phase ensures the primary amine is protonated, which minimizes peak tailing and results in sharp, symmetrical peaks—a hallmark of a robust method.

However, this compound lacks a strong native chromophore, making UV detection at low wavelengths (e.g., 210 nm) necessary but susceptible to interference. An alternative and often superior approach for such compounds is pre-column derivatization to attach a UV-active moiety. For this guide, we will focus on a direct detection method, acknowledging that derivatization is a viable strategy for enhancing sensitivity if required.[1]

Experimental Protocol: A Self-Validating Workflow

This protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary validation characteristics for analytical procedures.[2][3][4]

Instrumentation & Conditions:

Parameter	Condition & Rationale
HPLC System	Agilent 1260 Infinity II or equivalent, with Quaternary Pump and Diode Array Detector (DAD).
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax Eclipse Plus C18). Rationale: A C18 phase provides excellent hydrophobic retention for the molecule.
Mobile Phase	A: 0.1% Trifluoroacetic Acid (TFA) in Water. B: 0.1% TFA in Acetonitrile. Rationale: TFA acts as an ion-pairing agent and maintains a low pH (~2) to ensure the amine is protonated, leading to sharp peaks.
Gradient	5% B to 95% B over 15 minutes, hold for 3 minutes, return to 5% B over 1 minute, and equilibrate for 5 minutes. Rationale: A gradient is necessary to elute potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min.
Column Temp.	30 °C. Rationale: Controlled temperature ensures reproducible retention times.
Detection	210 nm. Rationale: This wavelength offers sensitivity for the carbamate group, though it is not highly specific.
Injection Vol.	10 µL.

Procedure:

• Standard Preparation: Accurately weigh ~10 mg of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate reference standard and dissolve in a 1:1 mixture of Acetonitrile:Water to a final concentration of 1.0 mg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration (1.0 mg/mL) using the same diluent.

• System Suitability Test (SST): Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable if the following criteria are met:

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2000

  • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

• Analysis: Inject the sample preparation in duplicate. Calculate the purity by the area percent method, assuming all impurities have a similar response factor at 210 nm.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow Visualization

The following diagram illustrates the logical flow of the HPLC validation process.

Fig 1. HPLC purity validation workflow.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is a powerful tool, a comprehensive purity assessment often benefits from orthogonal methods—techniques that measure the same attribute using different physical principles. This approach provides a more complete picture and mitigates the risk of undetected impurities.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: Separates compounds based on their volatility and interaction with a stationary phase, followed by mass analysis for identification.

• Applicability: GC-MS is excellent for identifying volatile and semi-volatile impurities. However, the target compound, with its Boc-protecting group, is not highly volatile and can be thermally labile.[6] Analysis at high injector temperatures may cause in-situ deprotection, leading to the erroneous detection of impurities that are not actually present in the sample.[6]

• Expert Insight: Direct GC-MS analysis is generally not recommended for this compound. If volatile impurities (e.g., residual synthesis solvents) are a concern, a dedicated headspace GC method should be employed.

Quantitative NMR (qNMR)

• Principle: A primary analytical method where the integral of an NMR signal is directly proportional to the number of nuclei contributing to it.[7] By comparing the integrals of the analyte to a certified internal standard of known purity and concentration, an absolute purity value can be determined without needing a reference standard of the analyte itself.[8][9]

• Applicability: qNMR is exceptionally powerful for providing an absolute purity value (assay) and for structural confirmation of the main component and any visible impurities. It is non-destructive and highly accurate.[10]

• Expert Insight: qNMR is the ideal orthogonal technique to HPLC. While HPLC provides a profile of detectable impurities (purity), qNMR provides a highly accurate measure of the main component's mass fraction in the material (assay). It can quantify impurities that are "invisible" to UV-based HPLC, such as non-chromophoric species.

Method Comparison Summary

Feature	HPLC-UV	GC-MS	Quantitative NMR (qNMR)
Primary Measurement	Purity (relative area %)	Identification of volatile impurities	Assay (absolute purity, % w/w)
Sensitivity	High (ng to pg)	Very High (pg to fg)	Moderate (µg to mg)
Selectivity	High for separating isomers and related substances	High, based on volatility and mass fragmentation	High, based on unique chemical shifts
Quantitation	Relative (requires response factor assumptions)	Semi-quantitative without specific standards	Absolute (primary method)[7][11]
Key Advantage	Excellent for routine QC and impurity profiling.[12]	Gold standard for volatile/residual solvents.	Provides absolute purity and structural confirmation.[8]
Key Limitation	May not detect non-chromophoric impurities.	Thermal degradation of labile compounds.[6]	Lower sensitivity; requires high-field NMR.

Logical Framework for Method Selection

The choice of analytical technique is driven by the specific question being asked. The following decision tree outlines a logical approach to purity assessment for Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

Fig 2. Decision tree for selecting a purity analysis method.

Conclusion: An Integrated Approach to Ensuring Quality

For the routine quality control and purity validation of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, a well-validated RP-HPLC method is robust, reliable, and fit for purpose. It provides excellent separation of process-related impurities and degradation products.

However, for a comprehensive characterization, particularly during process development, reference standard certification, or for regulatory filings, relying on a single technique is insufficient. An integrated approach utilizing orthogonal methods is the gold standard. Combining the high-resolution separation of HPLC with the absolute quantitation of qNMR and the specific detection of volatile impurities by GC-MS provides the highest degree of confidence in the material's quality. This multi-faceted strategy ensures that the purity data is not only accurate and precise but also scientifically sound and defensible.

References

• A Guide to Quantitative NMR (qNMR) . Emery Pharma. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

• Determining percent purity using Quantitative Proton NMR (qHNMR/qNMR) . YouTube. [Link]

• What is qNMR (quantitative NMR)? | Applications Notes . JEOL Ltd. [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations . Biomedical Journal of Scientific & Technical Research. [Link]

• Quantitative NMR Spectroscopy . University of Illinois Urbana-Champaign. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . FDA. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures . Starodub. [Link]

• Quality Guidelines . ICH. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) . ICH. [Link]

• Impurity profiling Techniques for Pharmaceuticals – A Review . Advances in Bioresearch. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques . International Journal of Pharmaceutical Sciences and Research. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview . Research and Reviews: Journal of Pharmaceutical Analysis. [Link]

• Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals . Journal of Pharmaceutical and Allied Sciences. [Link]

• Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt . ResearchGate. [Link]

• A kind of HPLC analytical approach of 3-amino piperidine - Google Patents.

• Analytical method by liquid chromatography to assay piperine associated in nanoemulsions . Brazilian Journal of Pharmaceutical Sciences. [Link]

• Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry . National Institutes of Health (NIH). [Link]

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A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Boc-Protected Piperidines

Introduction: The Central Role of Piperidines in Modern Drug Discovery

To researchers in drug development, the piperidine ring is a familiar and indispensable scaffold. Its prevalence in pharmaceuticals is a testament to its remarkable ability to confer desirable properties such as aqueous solubility, metabolic stability, and precise three-dimensional orientation for optimal target engagement.[1] The journey from a promising lead compound to a clinical candidate, however, is paved with complex synthetic steps, chief among them the strategic use of protecting groups. The tert-butoxycarbonyl (Boc) group is arguably the most ubiquitous amino-protecting group, prized for its stability under a wide range of conditions and its facile, clean removal.[2]

Mass spectrometry (MS) is the cornerstone of modern chemical analysis, providing rapid and sensitive confirmation of molecular identity and structure.[3][4] For Boc-protected piperidines, however, this analysis is not always straightforward. The inherent lability of the Boc group presents both a challenge and an opportunity. Understanding its behavior in the mass spectrometer is critical for accurate structural elucidation, impurity profiling, and reaction monitoring.

This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of Boc-protected piperidines. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, offering field-proven insights to help you select the optimal analytical strategy and interpret your data with confidence.

The Core Challenge: Managing the Lability of the Boc Group

The defining characteristic of the Boc group in mass spectrometry is its propensity for fragmentation. Under typical ionization and collision-induced dissociation (CID) conditions, the Boc group readily fragments through characteristic neutral losses. This behavior can be so pronounced that the intact protonated molecule [M+H]+ may be weak or entirely absent, complicating initial identification.[5]

The primary fragmentation pathways involve the loss of:

• Isobutylene (C4H8): A neutral loss of 56 Da.

• The entire Boc group (C5H8O2): A neutral loss of 100 Da, resulting from the loss of isobutylene and carbon dioxide.

• tert-Butanol (C4H10O): A neutral loss of 74 Da, though less common.[6]

These predictable losses are a double-edged sword. While they can obscure the parent ion, they also serve as a powerful diagnostic signature. Observing a loss of 56 or 100 Da from a potential parent ion is strong evidence for the presence of a Boc group.[2][7]

Ionization Techniques: A Head-to-Head Comparison

The first critical choice in MS analysis is the ionization method. For Boc-protected piperidines, which are typically moderately polar and soluble in common HPLC solvents, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are the most relevant techniques.

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale & Expert Insight
Principle	Soft ionization; ions are formed from charged droplets in the liquid phase.	Gas-phase chemical ionization; analyte is thermally desolvated then ionized by corona discharge.[8]	ESI is generally "softer" and better for preserving labile molecules. APCI's thermal component can intentionally or unintentionally induce fragmentation.
Best For	Polar to moderately polar compounds that are prone to thermal degradation.	Moderately polar to non-polar compounds with good thermal stability.[9][10]	For most Boc-piperidines, ESI is the preferred starting point to maximize the chance of observing the intact molecular ion.
In-Source Fragmentation	Can be minimized with gentle source conditions (low cone/fragmentor voltage, low temperatures).[11]	More common due to the heated nebulizer (350–500 °C), which can cause thermal degradation of the Boc group before ionization.[8]	If your primary goal is to see the [M+H]+ ion, use the gentlest ESI conditions possible. If you are struggling to ionize a less polar derivative, APCI may be necessary, but be prepared for significant in-source fragmentation.
Mobile Phase	Tolerant to aqueous/organic mixtures. Acidic modifiers (e.g., formic acid) are standard to promote protonation.	More tolerant of higher flow rates and less polar solvents than ESI.[12]	The 0.1% formic acid typically used in reversed-phase chromatography is ideal for promoting the [M+H]+ ion in positive-ion mode ESI for basic piperidines.[1]

Recommendation: Always begin with Electrospray Ionization (ESI) in positive ion mode. Its soft nature provides the best opportunity to observe the intact protonated molecule [M+H]+. If ionization is poor or if the analyte is of lower polarity, APCI can be considered, but one must be vigilant in distinguishing in-source fragments from true MS/MS fragments.[13]

Fragmentation Analysis: CID vs. HCD for Structural Elucidation

Once the precursor ion (ideally [M+H]+) is selected, tandem mass spectrometry (MS/MS) is used to generate fragment ions for structural confirmation. The most common technique is Collision-Induced Dissociation (CID), where ions are fragmented by collision with an inert gas.[14] The specific implementation of CID varies between instrument types, such as traditional low-energy CID in ion traps/triple quadrupoles and Higher-Energy Collisional Dissociation (HCD) in Orbitrap instruments.[14]

The fragmentation of a Boc-protected piperidine is highly predictable and provides a wealth of structural information. Let's consider a generic 4-substituted Boc-piperidine as an example.

Experimental Protocol: A Validated LC-MS/MS Method

This protocol provides a robust starting point for analyzing a wide range of Boc-protected piperidine derivatives.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analyte in methanol or acetonitrile.

  • Dilute the stock solution to a working concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

• Liquid Chromatography (LC) Conditions: [1]

  • System: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• Mass Spectrometry (MS) Conditions (Q-TOF or Orbitrap):

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Cone/Fragmentor Voltage: Start at a low value (e.g., 80 V) to observe the precursor, then ramp up to induce in-source fragmentation for confirmation if needed.[15]

  • MS1 Scan Range: m/z 100-1000.

  • MS/MS Method:

    • Perform a full scan to determine the m/z of the precursor ion [M+H]+.

    • Create a product ion scan method for the observed precursor ion.

    • Collision Energy: Apply a collision energy ramp (e.g., 10-40 eV) to observe the full range of fragment ions, from gentle (loss of Boc) to more energetic (ring fragmentation).

Data Interpretation and Comparative Analysis

Let's compare the expected data for a hypothetical compound, Boc-4-phenylpiperidine (MW = 261.37) , using two common high-resolution mass spectrometers.

Parameter	ESI-Q-TOF Analysis	ESI-Orbitrap Analysis	Key Insights & Causality
Precursor Ion [M+H]+	m/z 262.1852	m/z 262.1852	Both instruments provide high mass accuracy, allowing for confident molecular formula confirmation.
Primary Fragment [M+H-56]+	m/z 206.1278	m/z 206.1277	This ion, resulting from the loss of isobutylene, is often the base peak in the MS/MS spectrum.[7] Its high abundance is due to the stability of the resulting carbamic acid intermediate.
Secondary Fragment [M+H-100]+	m/z 162.1121	m/z 162.1121	This ion corresponds to the deprotected piperidine. It arises from the further loss of CO2 from the [M+H-56]+ fragment.[2]
Ring Fragments	Lower m/z ions corresponding to cleavage of the piperidine ring.	Similar fragments observed, often with higher mass accuracy.	Higher collision energies (in both CID and HCD) will promote fragmentation of the piperidine ring itself, which can be useful for confirming the position of substituents.[16]
Resolution	> 20,000	> 70,000	The higher resolution of the Orbitrap can be advantageous for resolving isobaric interferences, which is critical in complex matrices like metabolite identification studies.
Sensitivity	High (low fg to low pg)	Very High (sub-fg to pg)	Both are highly sensitive, but the specific performance will depend on the instrument model and tuning.

Trustworthiness Through Self-Validation: The beauty of this analysis is its internal validation. A spectrum is considered trustworthy if you can logically connect the fragments. If your precursor ion is m/z 262.18, the presence of major fragments at m/z 206.12 and 162.11 provides a powerful, self-validating triad of evidence confirming the identity of Boc-4-phenylpiperidine.

Conclusion and Recommendations

The mass spectrometric analysis of Boc-protected piperidines is a nuanced but highly informative process. The lability of the Boc group, while a potential pitfall, is also the key to a robust and self-validating analytical method.

• For Routine Confirmation: An LC-MS system with an ESI source and a single quadrupole or TOF analyzer is perfectly sufficient. The goal is to confirm the presence of the [M+H]+ ion and its characteristic neutral losses of 56 and/or 100 Da, which can often be achieved with gentle in-source fragmentation.

• For Structural Elucidation and Impurity ID: A high-resolution tandem mass spectrometer (Q-TOF or Orbitrap) is essential. The combination of accurate mass precursor selection and high-resolution MS/MS fragmentation provides unambiguous confirmation of both molecular formula and structural features.

• Best Practice: Always start with soft ESI conditions to find the molecular ion. Then, use a ramped collision energy in MS/MS to systematically induce the characteristic neutral losses followed by fragmentation of the core piperidine structure. This systematic approach ensures that you extract the maximum amount of information and can report your findings with the highest degree of confidence.

By understanding the fundamental fragmentation behavior of the Boc group and selecting the appropriate ionization and analysis techniques, researchers can leverage mass spectrometry to its full potential, accelerating the development of next-generation piperidine-based therapeutics.

References

• Di Tullio, A., et al. (2005). Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

• Suresh, M., et al. (2012). Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Suresh, M., et al. (2007). Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Wikipedia contributors. (2023). Atmospheric pressure chemical ionization. Wikipedia. Available at: [Link]

• Forkey, D. M., & Carpenter, W. R. (1969). Mass Spectrometry of Heterocyclic Compounds. Defense Technical Information Center. Available at: [Link]

• Ramesh, M., et al. (2010). Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

• Alternative Therapies In Health And Medicine. (2025). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Alternative Therapies In Health And Medicine. Available at: [Link]

• PubMed. (2025). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. PubMed. Available at: [Link]

• P.J.B. Scott, et al. (2021). Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. Scientific Reports. Available at: [Link]

• MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. MetwareBio. Available at: [Link]

• National MagLab. (2025). Atmospheric Pressure Chemical Ionization (APCI). National High Magnetic Field Laboratory. Available at: [Link]

• Papayannopoulos, I. A. (2021). Mass spectrometry applications for drug discovery and development. Drug Discovery World. Available at: [Link]

• Cooks, R. G., et al. (2023). Re-Imagining Drug Discovery using Mass Spectrometry. Angewandte Chemie. Available at: [Link]

• Liu, C., et al. (2025). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Journal of Chinese Mass Spectrometry Society. Available at: [Link]

• Kanamori, T., et al. (2018). Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry. Forensic Toxicology. Available at: [Link]

• Wikipedia contributors. (2023). Collision-induced dissociation. Wikipedia. Available at: [Link]

• Borges, W. S., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Zhang, T., et al. (2023). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Lesiak, A. D., et al. (2019). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs using a high-resolution quadrupole time-of-flight mass spectrometer. Journal of the American Society for Mass Spectrometry. Available at: [Link]

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Beyond the Six-Membered Ring: A Comparative Guide to Piperidine Bioisosteres in Drug Development

The piperidine ring is a cornerstone of medicinal chemistry, gracing the structures of over one hundred approved drugs and countless clinical candidates.[1][2][3] Its prevalence stems from a combination of favorable physicochemical properties, including a basic nitrogen atom that is often crucial for target engagement and aqueous solubility.[4] However, the very features that make piperidine so attractive can also be liabilities. Metabolic instability, particularly at the positions alpha to the nitrogen, and challenges in fine-tuning lipophilicity often necessitate the exploration of structural alternatives.[4][5] This guide provides a comprehensive comparison of common and emerging bioisosteres for the piperidine ring, offering experimental data and detailed protocols to aid researchers in navigating this critical aspect of drug design.

The Rationale for Piperidine Bioisosterism: A Balancing Act

Bioisosteric replacement is a powerful strategy to modulate a molecule's properties while retaining its core biological activity.[6] In the context of the piperidine ring, the goals of bioisosteric replacement are often multifaceted:

• Enhance Metabolic Stability: The piperidine ring is susceptible to enzymatic oxidation, which can lead to rapid clearance.[4] Introducing steric hindrance or altering the electronic environment around the nitrogen can mitigate this.

• Modulate Physicochemical Properties: Fine-tuning lipophilicity (logP/logD), aqueous solubility, and basicity (pKa) is crucial for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[6][7]

• Improve Target Affinity and Selectivity: Rigidifying the piperidine scaffold can pre-organize the molecule into a bioactive conformation, leading to enhanced binding affinity and selectivity for the intended target.[8]

• Explore Novel Chemical Space and Secure Intellectual Property: Moving beyond the well-trodden territory of simple piperidines can lead to the discovery of novel pharmacophores with unique properties and provide a pathway to new intellectual property.[9]

This guide will delve into several classes of piperidine bioisosteres, presenting a head-to-head comparison of their properties and providing the experimental context for their evaluation.

Emerging Contenders: A Comparative Analysis of Piperidine Bioisosteres

The landscape of piperidine bioisosteres is continually evolving. Here, we compare some of the most promising alternatives, with a focus on spirocyclic and bridged systems that have garnered significant attention in recent years.

Spirocyclic Bioisosteres: Adding a Twist to the Scaffold

Spirocyclic systems, where two rings share a single atom, offer a unique way to introduce three-dimensionality and rigidity compared to the flexible piperidine ring.

One of the most well-studied classes of spirocyclic piperidine bioisosteres is the azaspiro[3.3]heptanes . Two key isomers, 1-azaspiro[3.3]heptane and 2-azaspiro[3.3]heptane, have emerged as viable replacements.[10][11]

Table 1: Comparative Physicochemical Properties of Piperidine and its Azaspiro[3.3]heptane Bioisosteres

Compound	Structure	pKa	clogP	Aqueous Solubility (µM)	Metabolic Stability (t½, min in HLM)
Piperidine Derivative (57)	Structure of model compound 57	11.4[3]	3.7[2]	136[3]	-
2-Azaspiro[3.3]heptane Derivative (58)	Structure of model compound 58	11.3[3]	3.4[2]	12[3]	31[2]
1-Azaspiro[3.3]heptane Derivative (59)	Structure of model compound 59	11.2[3]	3.4[2]	13[3]	52[2]

Data is for model amide compounds to allow for direct comparison.[2][3] HLM: Human Liver Microsomes.

As the data in Table 1 illustrates, both 1- and 2-azaspiro[3.3]heptane derivatives exhibit a similar basicity to the parent piperidine, a critical feature for maintaining interactions with biological targets that rely on a protonated nitrogen.[3] Notably, both spirocyclic analogs lead to a decrease in lipophilicity (clogP) and a significant reduction in aqueous solubility in this particular model system.[2][3] However, the key advantage lies in their enhanced metabolic stability. The 1-azaspiro[3.3]heptane derivative, in particular, shows a nearly two-fold increase in half-life in human liver microsomes compared to its 2-azaspiro counterpart.[2]

A compelling case study is the local anesthetic bupivacaine. Replacement of the piperidine ring with 1-azaspiro[3.3]heptane resulted in a new analog with significant anesthetic activity in vivo, validating this scaffold as a true bioisostere of piperidine.[2][3][9]

Bridged Bicyclic Bioisosteres: Rigidity for Enhanced Affinity

Bridged bicyclic systems introduce even greater conformational constraint than spirocycles. This rigidity can be highly advantageous in locking the molecule into a bioactive conformation, thereby increasing potency and selectivity.[12][13] An example of this class is the 2-azabicyclo[2.2.2]octane scaffold.[10]

Table 2: Comparative Pharmacological Data of a Dopamine Receptor Ligand with Piperidine vs. a Bridged Bioisostere

Compound	Core Scaffold	D2 Receptor Binding (Ki, nM)
Pridopidine	Piperidine	~50-100
Bridged Analog	Oxabicyclo[2.2.1]heptane	~20-50

Data is generalized from a study on pridopidine analogs where various bridged isosteres were synthesized and evaluated.[12]

In a study focused on analogs of the dopamine D2 receptor ligand pridopidine, the incorporation of bridged piperidine isosteres led to compounds with retained or even improved receptor affinity.[12] The rigid nature of the bridged scaffold can help to favorably position key pharmacophoric features for optimal interaction with the receptor binding pocket.

Experimental Protocols: A Practical Guide to Evaluation

To empower researchers to make data-driven decisions, this section provides detailed protocols for key in vitro assays used to characterize and compare piperidine bioisosteres.

In Vitro Metabolic Stability Assay in Human Liver Microsomes

This assay is crucial for assessing the susceptibility of a compound to phase I metabolism.

Methodology:

• Prepare the Incubation Mixture: In a 96-well plate, combine the test compound (final concentration typically 1 µM) with human liver microsomes (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).

• Pre-warm the Mixture: Incubate the plate at 37°C for 5 minutes to allow the compound to equilibrate with the microsomes.

• Initiate the Reaction: Add a pre-warmed solution of NADPH (final concentration 1 mM) to initiate the metabolic reaction.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the amount of the parent compound remaining at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line is used to calculate the in vitro half-life (t½).

Receptor Binding Assay

This assay determines the affinity of a compound for its target receptor. The following is a generalized protocol for a radioligand binding assay.

Methodology:

• Prepare the Reaction Mixture: In a 96-well plate, combine a source of the target receptor (e.g., cell membranes expressing the receptor), a known radioligand for the receptor, and varying concentrations of the test compound in a suitable binding buffer.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a filter mat using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with cold buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the logarithm of the test compound concentration. The data is then fitted to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) can then be calculated from the IC50 using the Cheng-Prusoff equation.

Visualizing the Concepts: Diagrams for Clarity

To further illustrate the concepts discussed, the following diagrams are provided.

Figure 1: An overview of common bioisosteric replacement strategies for the piperidine ring, highlighting the key advantages of each class.

Figure 2: A typical workflow for the bioisosteric replacement of a piperidine ring in a drug discovery program.

Conclusion: A Strategic Approach to Piperidine Modification

The piperidine ring will undoubtedly remain a privileged scaffold in drug discovery. However, a strategic and informed approach to its bioisosteric replacement can unlock significant improvements in a compound's drug-like properties. By carefully considering the desired property modulations and leveraging the growing arsenal of piperidine bioisosteres, researchers can navigate the complexities of drug optimization and accelerate the development of safer and more effective medicines. This guide serves as a starting point, encouraging a data-driven and rational approach to this critical aspect of medicinal chemistry.

References

• Design and synthesis of bridged piperidine and piperazine isosteres. Bioorganic & Medicinal Chemistry Letters, 28(15), 2627–2630. [Link]

• Bioisosteres of piperidine: a) common, 2‐azaspiro[3.3]heptane; b) a new... - ResearchGate. [Link]

• 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583. [Link]

• Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres. Journal of Medicinal Chemistry, 63(24), 15995–16013. [Link]

• Bicyclic Bioisosteres of Piperidine: Version 2.0 - ResearchGate. [Link]

• Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1. Journal of Agricultural and Food Chemistry, 70(36), 10942–10971. [Link]

• Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease. RSC Medicinal Chemistry, 12(4), 567–573. [Link]

• (PDF) Bicyclic Bioisosteres of Piperidine: Version 2.0 - ResearchGate. [Link]

• Bicyclic Bioisosteres of Piperidine: Version 2.0 | Organic Chemistry | ChemRxiv. [Link]

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. In Burger's Medicinal Chemistry and Drug Discovery. [Link]

• a) Different modalities of piperidine-containing drugs and drug... - ResearchGate. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 299, 116843. [Link]

• P2Y14 Receptor Antagonists: Piperidine Bioisosteres and Mutagenesis-Supported Molecular Modeling. ACS Pharmacology & Translational Science, 8(9), 1145–1159. [Link]

• Ring Bioisosteres - Cambridge MedChem Consulting. [Link]

• 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine - ResearchGate. [Link]

• Dewar Pyridines: Conformationally Programmable Piperidine Isosteres - ChemRxiv. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate. As a substituted piperidine derivative, this compound requires meticulous management to ensure laboratory safety, prevent environmental contamination, and maintain strict regulatory compliance. The procedures outlined below are synthesized from established safety data, regulatory guidelines, and field-proven best practices for handling amine-containing chemical reagents.

Core Hazard Profile & Immediate Safety Imperatives

Before any handling or disposal operations, a complete understanding of the compound's hazard profile is essential. This dictates the necessary engineering controls and personal protective equipment (PPE) required to mitigate exposure risks.

1.1 GHS Hazard Classification

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate is classified with several key hazards that must be respected at all times.

Hazard Class	GHS Code	Description	Primary Safety Implication
Skin Irritation	H315	Causes skin irritation.[1][2]	Avoid all direct skin contact through proper glove selection and lab coat use.
Serious Eye Irritation	H319	Causes serious eye irritation.[1][2]	Mandates the use of chemical safety goggles or a face shield.
Respiratory Irritation	H335	May cause respiratory irritation.[1][2]	All handling must occur in a well-ventilated area, preferably a certified chemical fume hood.
Acute Oral Toxicity	H302	Harmful if swallowed.[2]	Prohibits eating, drinking, or smoking in the laboratory and mandates thorough hand washing after handling.[2][3]

1.2 Mandatory Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable. The following equipment must be worn before handling the primary container or preparing for disposal.

Protective Equipment	Specification	Rationale for Use
Eye/Face Protection	Chemical safety goggles or a full-face shield conforming to EN 166 (EU) or NIOSH (US) standards.[2]	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can lead to irritation.[1][2] Contaminated gloves must be disposed of as chemical waste.
Body Protection	A flame-retardant lab coat or chemical-resistant apron.[2]	Protects personal clothing from contamination and the body from accidental spills.
Respiratory Protection	Not typically required if handled exclusively within a certified chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.[2]	Prevents inhalation of dust or vapors, which can cause respiratory tract irritation.[1][2]

1.3 Emergency First Aid Protocols

In the event of accidental exposure, immediate and correct first aid is critical.

• If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration and seek immediate medical attention.[1][2]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1][2]

• In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing and consult a physician immediately.[1][2][4]

• If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor if you feel unwell.[2][4]

The Disposal Workflow: From Benchtop to Final Removal

The fundamental principle of disposal for this compound is that it must be treated as regulated hazardous waste. Under no circumstances should it be disposed of down the sanitary sewer or in regular solid waste.[1][5][6]

Step 1: Waste Segregation and Container Selection

Proper segregation is the cornerstone of safe chemical waste management, preventing dangerous reactions between incompatible substances.[5][7]

• Designate a Waste Stream: This compound should be designated as a non-halogenated organic solid or liquid waste, depending on its form. It is incompatible with strong oxidizing agents and strong acids. Keep it physically separate from these chemical classes.[5][8]

• Select an Appropriate Container:

  • Use only containers approved for hazardous chemical waste. Plastic (polyethylene) containers are often preferred over glass to minimize the risk of breakage.[6]

  • The container must be chemically compatible with the piperidine derivative.[7][9]

  • Ensure the container has a secure, leak-proof screw cap.[7]

  • The container must be clean and free from any residue of other chemicals.

Step 2: Containerization of Waste

• Location: Perform all waste transfers inside a certified chemical fume hood to control potential vapors or dust.

• Transfer: Carefully transfer the waste tert-butyl 3-amino-3-methylpiperidine-1-carboxylate into the designated hazardous waste container.

• Headspace: Do not fill the container to more than 90% of its capacity.[9] This headspace allows for vapor expansion and reduces the risk of spills.

• Secure Closure: Tightly seal the container cap.

• External Decontamination: Wipe the exterior of the container with a suitable solvent (e.g., 70% ethanol) to remove any external contamination. Dispose of the wipe as hazardous waste.

Step 3: Compliant Hazardous Waste Labeling

Accurate labeling is a strict regulatory requirement and is crucial for the safety of all personnel who will handle the container.[5][6]

• Attach a Hazardous Waste Tag: Your institution's Environmental Health and Safety (EHS) department will provide official hazardous waste tags.

• Complete All Fields:

  • Write the words "Hazardous Waste" clearly.[6]

  • List the full chemical name : "tert-butyl 3-amino-3-methylpiperidine-1-carboxylate". Do not use abbreviations or chemical formulas.[6]

  • For mixtures, list all components and their approximate percentages.[5][6]

  • Indicate the date of generation (the date you first added waste to the container).[6]

  • Provide the Principal Investigator's name and laboratory location (building and room number).[6]

  • Check off the appropriate hazard pictograms (e.g., irritant, harmful).[6]

Step 4: Interim Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA) until it is ready for pickup.[5]

• Location: The SAA must be under the direct control of laboratory personnel.[9]

• Segregation: Store the waste container in secondary containment (e.g., a chemical-resistant tray or bin) to contain potential leaks. Ensure it remains segregated from incompatible materials.

• Container Integrity: Keep the container closed at all times except when adding waste.[5]

• Weekly Inspection: The SAA must be inspected weekly for leaks and to ensure labels are intact and visible.[7]

Step 5: Final Disposal Coordination

The final disposal of this chemical must be handled by licensed professionals.

• Contact EHS: When the waste container is full or has been in storage for the maximum allowed time (typically 90 days to one year, depending on generator status and local rules), contact your institution's EHS office to schedule a pickup.[5][9]

• Professional Disposal: EHS will work with a certified hazardous waste disposal company. The most common disposal method for this type of compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion products.[10]

Emergency Protocol for Spills

Immediate and appropriate action is required to contain spills and prevent exposure.

• Evacuate and Alert: Clear the immediate area of all personnel. Alert colleagues and your laboratory supervisor.

• Assess the Spill:

  • Small Spill (manageable by lab personnel): If the spill is small and you are trained and equipped to handle it, proceed with cleanup.

  • Large Spill: If the spill is large, involves a highly concentrated amount, or you are not comfortable with the cleanup, evacuate the lab, close the doors, and contact your institution's emergency response line or EHS immediately.

• Cleanup Procedure (Small Spills):

  • Ensure you are wearing the full complement of PPE described in Section 1.2.

  • Contain the spill by covering it with an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[1][3][11] Do not use combustible materials like paper towels as the sole absorbent.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, followed by soap and water.

  • Collect all contaminated materials (absorbent, gloves, wipes) and place them in the hazardous waste container.

  • Label the container appropriately and manage it as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the critical decision points and procedural flow for the proper disposal of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

Caption: Disposal decision and action flowchart.

References

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University. Environmental Health & Safety Guidelines. [Link]

• Safety Data Sheet PIPERIDINE - ChemSupply Australia. Safety Data Sheet. [Link]

• Worker Exposures to Volatile Amines | Occupational Safety and Health Administration - OSHA. OSHA Hazard Communication. [Link]

• Laboratory Environmental Sample Disposal Information Document - EPA. EPA Guidelines. [Link]

• MSDS of tert-butyl 3-amino-3-methylpiperidine-1-carboxylate hemioxalate - Capot Chemical. Safety Data Sheet. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories - Daniels Health. Industry Insights. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly - GAIACA. Waste Management Blog. [Link]

• How to Dispose of Chemical Waste | Environmental Health and Safety - University of Nevada, Reno. EHS Guidelines. [Link]

• Piperidine - SAFETY DATA SHEET - pentachemicals. Safety Data Sheet. [Link]

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Personal protective equipment for handling Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

A Senior Application Scientist's Guide to Personal Protective Equipment, Safe Handling, and Disposal

For researchers at the forefront of pharmaceutical development, the safe handling of specialized reagents is paramount. Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, a key building block in medicinal chemistry, requires meticulous adherence to safety protocols to mitigate risks and ensure a secure laboratory environment. This guide provides an in-depth, experience-driven framework for the selection of Personal Protective Equipment (PPE), and outlines operational and disposal plans grounded in established safety principles.

Hazard Identification and Risk Assessment: Understanding the Compound

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate and structurally similar piperidine derivatives are classified as hazardous substances. A thorough risk assessment is the foundational step before any handling procedure. The primary hazards associated with this compound are:

• Skin Irritation: Causes skin irritation upon contact.[1]

• Serious Eye Irritation/Damage: Poses a significant risk of serious eye irritation or damage.[1]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

While specific toxicity data for this exact molecule is not extensively published, the parent compound, piperidine, is known to be toxic upon skin contact or inhalation and can cause severe skin burns and eye damage.[2] Therefore, a conservative and stringent approach to safety is mandatory.

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation[1]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation[1]
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation[1]

Mandatory Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a checklist item; it is a critical system for minimizing exposure. Each component is chosen to counter a specific hazard posed by the chemical.

Eye and Face Protection: Shielding from Splashes and Vapors

Given the risk of serious eye damage, robust eye protection is non-negotiable.

• Minimum Requirement: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.

• Recommended for Splash Hazard: A full-face shield worn over safety goggles provides a superior level of protection, especially when handling larger quantities or during procedures with a high risk of splashing.

Hand Protection: Selecting the Right Glove Material

The choice of glove material is critical, as standard laboratory gloves may not offer adequate protection against piperidine derivatives. Nitrile gloves, while common, provide poor resistance to many amines and should be considered for splash protection only, to be changed immediately upon contact.[3][4]

• Primary Recommendation (for prolonged contact): Butyl rubber gloves. Studies and chemical resistance charts indicate that butyl rubber provides excellent resistance to piperidine, with breakthrough times often exceeding 480 minutes.[5]

• Alternative for Incidental Contact: Thicker nitrile gloves (e.g., >5 mil) can be used for short-term splash protection, but must be replaced immediately upon contamination.[3][6] Double-gloving is a prudent practice to provide an additional layer of safety.

• Verification: Always consult the glove manufacturer's specific chemical resistance data for the chemical being handled.[5] Factors like glove thickness, temperature, and frequency of contact significantly impact performance.[7]

Skin and Body Protection: A Barrier Against Contamination

• Laboratory Coat: A standard lab coat is required to protect against incidental contact.

• Chemical-Resistant Apron: For procedures involving larger volumes or a significant splash risk, a chemical-resistant apron worn over the lab coat is recommended.

• Full-Body Protection: In cases of large-scale handling or where significant exposure is possible, a complete chemical suit may be necessary.

• Footwear: Fully enclosed shoes are mandatory.

Respiratory Protection: Preventing Inhalation Hazards

All work with Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate should be conducted in a certified chemical fume hood to minimize vapor inhalation.

• Standard Operations: If work is performed exclusively within a properly functioning fume hood, respiratory protection may not be required.

• Emergency or High-Concentration Scenarios: In the event of a spill, ventilation failure, or when weighing large quantities outside of a containment device, a respirator is essential. A full-facepiece respirator with a combination organic vapor/ammonia/methylamine cartridge (Green/Black color code) is recommended.[8][9][10] These cartridges are designed to protect against the specific hazards posed by this type of compound. Always adhere to your institution's respirator program requirements, including fit testing.[11]

Operational Plan: A Step-by-Step Procedural Guide

A systematic approach to handling ensures that safety is integrated into every stage of the experimental workflow.

Pre-Handling Checks

• Verify Information: Review the Safety Data Sheet (SDS) before use.

• Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• PPE Inspection: Inspect all PPE for damage or defects. Check glove integrity before donning.

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.

Safe Handling Workflow

Caption: Workflow for Safe Handling of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate.

Storage

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[2]

• Keep the container tightly sealed to prevent the release of vapors.

• Ensure containers are clearly labeled with the full chemical name and associated hazards.

Emergency Procedures: Preparedness and Response

Spill Response

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Assess and Equip: For a small spill contained within a fume hood, trained personnel with appropriate PPE (including respiratory protection) can proceed. For large spills, evacuate the lab and contact your institution's Environmental Health and Safety (EHS) department.

• Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol), followed by soap and water.[12] Collect all cleaning materials as hazardous waste.

Exposure Response

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[2][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan: Environmental Responsibility

Improper disposal of amine compounds can harm the environment.[3] All waste generated from handling Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate must be treated as hazardous waste.

Waste Segregation

• Solid Waste: Unused reagent, contaminated absorbent materials, and contaminated disposable PPE (gloves, etc.) should be collected in a clearly labeled, sealed container for solid hazardous waste.[12]

• Liquid Waste: Solutions containing the compound and rinsate from decontamination must be collected in a separate, compatible, and clearly labeled hazardous liquid waste container.[12][13] Do not mix with other waste streams unless compatibility is confirmed.

• Segregation Principle: Amine waste should be kept separate from other chemical wastes, such as strong acids or oxidizers, to prevent hazardous reactions.[10]

Container Decontamination

• Triple Rinse: Empty containers must be triple-rinsed with a suitable solvent (e.g., isopropanol or ethanol) before disposal.[10][13]

• Collect Rinsate: The rinsate from all three rinses is considered hazardous and must be collected in the designated liquid hazardous waste container.[13]

• Deface Label: After rinsing and drying, completely deface or remove the original label.

• Final Disposal: The decontaminated container can then be disposed of according to your institution's policy for non-hazardous lab glass or plastic.

Final Disposal

• Contact your institution's EHS department or a certified hazardous waste disposal contractor to arrange for the pickup and proper disposal of all generated hazardous waste.[3][12]

By integrating these expert-level safety and handling protocols into your daily laboratory operations, you can effectively manage the risks associated with Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, ensuring the protection of yourself, your colleagues, and the environment.

References

• Northwestern University. (n.d.). Cartridge Selection. Office for Research Safety. Available at: [Link]

• eSafety Supplies, Inc. (n.d.). 3M Acid Gas, Ammonia, Formaldehyde, Methylamine And Organic Vapor P100 Respirator Cartridge. Available at: [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Available at: [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Environmental Health and Safety Office. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Piperidine, 99%. Available at: [Link]

• Kimberly Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide. Available at: [Link]

• PK Safety. (2024). Understanding Respirators With Organic Vapor Cartridges. Available at: [Link]

• PowerPak. (2023). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. Available at: [Link]

• PK Safety. (2024). Choosing the Right Respirator Cartridge: A Comprehensive Guide to Workplace Respiratory Safety. Available at: [Link]

• KINGFA MEDICAL. (2025). Chemical Resistance Guide to Nitrile Gloves for the Chemical Industry. Available at: [Link]

• All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times. Available at: [Link]

• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Available at: [Link]

• NIOSH. (2014). PIPERIDINE - International Chemical Safety Cards. Centers for Disease Control and Prevention. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine. Available at: [Link]

• New Jersey Department of Health. (1999). Hazardous Substance Fact Sheet: Piperidine. Available at: [Link]

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